Technical Documentation Center

9H-Carbazole, 9-acetyl-3-methyl- Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 9H-Carbazole, 9-acetyl-3-methyl-
  • CAS: 33634-03-6

Core Science & Biosynthesis

Foundational

In-Depth Technical Guide: Chemical Structure, Synthesis, and Properties of 9-Acetyl-3-methylcarbazole

Executive Summary 9H-Carbazole, 9-acetyl-3-methyl- (commonly referred to as 9-Acetyl-3-methylcarbazole) is a highly functionalized heterocyclic building block of significant interest in both materials science and medicin...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

9H-Carbazole, 9-acetyl-3-methyl- (commonly referred to as 9-Acetyl-3-methylcarbazole) is a highly functionalized heterocyclic building block of significant interest in both materials science and medicinal chemistry. Carbazole derivatives are foundational to the development of organic light-emitting diodes (OLEDs) due to their exceptional hole-transporting capabilities and high triplet energy levels. In drug development, the carbazole scaffold is a privileged pharmacophore found in numerous biologically active alkaloids and synthetic therapeutics. This whitepaper provides a comprehensive technical breakdown of the structural properties, spectroscopic data, and a self-validating synthetic methodology for 9-acetyl-3-methylcarbazole, grounded in advanced palladium-catalyzed C-H functionalization techniques.

Chemical Identity and Structural Properties

Understanding the foundational chemical parameters of 9-acetyl-3-methylcarbazole is critical for assay development, computational modeling, and synthetic planning. The acetyl group at the N9 position serves a dual purpose: it acts as an essential directing group during synthesis and functions as a protecting group that can be selectively cleaved to yield the free N-H carbazole for downstream functionalization[1].

Table 1: Chemical Identity and Physical Properties

PropertySpecification
Product Name 9H-Carbazole, 9-acetyl-3-methyl-
Common Synonyms 9-Acetyl-3-methylcarbazole; Ethanone, 1-(3-methyl-9H-carbazol-9-yl)-
CAS Number 33634-03-6
Molecular Formula C₁₅H₁₃NO
Molecular Weight 223.27 g/mol
Melting Point 71–72 °C

Spectroscopic Characterization

Rigorous analytical validation is the cornerstone of synthetic integrity. The following spectroscopic data provides a definitive fingerprint for 9-acetyl-3-methylcarbazole, essential for confirming product identity and purity post-synthesis[2].

Table 2: Quantitative Spectroscopic Data

Analytical MethodObserved Values
¹H NMR (500 MHz, CDCl₃) δ 8.23 (d, J = 8.39 Hz, 1H), 8.07 (d, J = 8.39 Hz, 1H), 7.97 (dt, J = 7.78, 0.69 Hz, 1H), 7.79 (s, 1H), 7.48 (td, J = 7.82, 1.33 Hz, 1H), 7.38 (t, J = 7.48 Hz, 1H), 7.29 (d, J = 8.51 Hz, 1H), 2.88 (s, 3H, N-acetyl), 2.53 (s, 3H, aryl-methyl).
¹³C NMR (125 MHz, CDCl₃) δ 170.17 (C=O), 139.07, 136.93, 133.54, 128.62, 127.42, 126.77, 126.61, 123.81, 120.18, 119.92, 116.54, 116.10, 27.93 (acetyl-CH₃), 21.45 (aryl-CH₃).
FT-IR (KBr plate, CDCl₃) ν 3018, 1690 (C=O stretch), 1452, 1369, 1301, 748 cm⁻¹.

Expert Insight: The diagnostic singlet at 2.88 ppm in the ¹H NMR spectrum confirms the retention of the N-acetyl directing group, while the singlet at 2.53 ppm confirms the presence of the C3 methyl group. The strong IR absorption at 1690 cm⁻¹ is characteristic of the amide carbonyl[2].

Mechanistic Synthesis: The C-H Functionalization Route

Historically, carbazole synthesis relied on harsh conditions (e.g., Cadogan or Fischer-Borsche syntheses). However, the modern standard utilizes a palladium-catalyzed tandem directed C-H functionalization and intramolecular amination developed by the Buchwald laboratory[3].

Causality in Catalyst and Oxidant Selection:

  • Pd(OAc)₂ (Active Catalyst): The acetate ligands are not merely counterions; they actively participate in a Concerted Metalation-Deprotonation (CMD) mechanism. The acetyl group on the substrate's nitrogen coordinates to the Pd(II) center, directing the metal to precisely activate the ortho C-H bond of the adjacent phenyl ring[4].

  • Cu(OAc)₂ and O₂ (Dual-Oxidant Relay): Following C-N bond formation (reductive elimination), the catalyst is discharged as inactive Pd(0). Cu(II) is employed to rapidly reoxidize Pd(0) back to Pd(II), preventing the aggregation of "palladium black" which would terminate the reaction. The continuous O₂ atmosphere subsequently reoxidizes the generated Cu(I) back to Cu(II). This relay system ensures high atom economy and allows both metals to be used in catalytic or sub-stoichiometric amounts[3].

Catalytic Cycle Visualization

The following diagram maps the logical progression of the tandem C-H functionalization and C-N bond formation pathway.

G Substrate 2-Acetamino-5-methylbiphenyl (Substrate) Coordination Amide Coordination (Intermediate A) Substrate->Coordination + Pd(OAc)2 Pd_Cat Pd(OAc)2 (Active Catalyst) Pd_Cat->Coordination CH_Activation ortho-Palladation (C-H Activation) Coordination->CH_Activation - HOAc Reductive_Elim Reductive Elimination (C-N Bond Formation) CH_Activation->Reductive_Elim Product 9-Acetyl-3-methylcarbazole (Product) Reductive_Elim->Product Pd_0 Pd(0) Species Reductive_Elim->Pd_0 Oxidation Cu(OAc)2 / O2 (Reoxidation) Pd_0->Oxidation Oxidation->Pd_Cat Regenerates Catalyst

Figure 1: Palladium-catalyzed tandem C-H functionalization and C-N bond formation catalytic cycle.

Experimental Protocol: Self-Validating Synthesis Workflow

This protocol details the conversion of 2-acetamino-5-methylbiphenyl to 9-acetyl-3-methylcarbazole. It is designed as a self-validating system, incorporating critical checkpoints to ensure reaction fidelity[2].

Materials Required:

  • 2-Acetamino-5-methylbiphenyl (1.0 mmol, 225 mg)

  • Palladium(II) acetate (5 mol%, 11.2 mg)

  • Anhydrous Copper(II) acetate (0.5 equiv, 90.8 mg)

  • Anhydrous Toluene (5.0 mL)

  • Oxygen gas (balloon)

Step-by-Step Methodology:

  • Inert Setup: In an oven-dried Schlenk tube equipped with a magnetic stir bar, combine 2-acetamino-5-methylbiphenyl, Pd(OAc)₂, and Cu(OAc)₂.

    • Causality Check: Cu(OAc)₂ must be strictly anhydrous. Moisture will cause premature hydrolysis of the active Pd-amide intermediate, drastically reducing yield.

  • Solvent & Atmosphere Transition: Add anhydrous toluene (5.0 mL). Seal the tube with a septum, evacuate the atmosphere, and backfill with pure O₂ gas three times. Attach an O₂ balloon to maintain 1 atm of pressure.

  • Thermal Activation: Submerge the reaction vessel in a pre-heated oil bath at 90 °C and stir vigorously for 20–30 minutes.

    • Validation Checkpoint 1 (Visual): The solution will initially appear dark green/brown. A successful reaction maintains a homogeneous dark solution. The formation of a silver mirror or heavy black precipitate on the glassware indicates catalyst deactivation (Pd black formation).

  • Reaction Monitoring: Monitor the reaction progress via Thin Layer Chromatography (TLC) using an eluent of 70:30 Hexanes:EtOAc.

    • Validation Checkpoint 2 (TLC): The starting material (R_f ~0.3) should be completely consumed, replaced by a highly UV-active spot corresponding to the product (R_f ~0.6).

  • Workup: Cool the mixture to room temperature. Dilute with ethyl acetate (10 mL) and filter through a short pad of Celite to remove the copper and palladium salts. Wash the Celite pad with an additional 10 mL of EtOAc.

  • Purification: Concentrate the filtrate under reduced pressure. Purify the crude residue via silica gel flash chromatography using an isocratic elution of 93:7 Hexanes:EtOAc.

  • Isolation: Evaporate the product-containing fractions to yield 9-acetyl-3-methylcarbazole as an off-white powder (Expected Yield: ~92%).

    • Validation Checkpoint 3 (Analytical): Confirm the melting point is 71–72 °C and verify the structure against the ¹H NMR data provided in Table 2[2].

Applications in Advanced Materials and Medicinal Chemistry

The strategic placement of the methyl group at the C3 position of the carbazole ring subtly alters the electron density and steric profile of the molecule, making it an ideal precursor for advanced materials. In OLED manufacturing, 3-substituted carbazoles are frequently utilized to synthesize asymmetric host materials, which prevent crystallization in thin films and improve device longevity. In medicinal chemistry, the N-acetyl group can be easily hydrolyzed under basic conditions to yield 3-methyl-9H-carbazole, a starting point for synthesizing DNA-intercalating agents and kinase inhibitors.

References

  • Combined C-H Functionalization / C-N Bond Formation Route to Carbazoles Supporting Information (NMR and IR Data). Source: amazonaws.com. 2

  • Ethanone, 1-(3-methyl-9H-carbazol-9-yl)- | 33634-03-6. Source: chemicalbook.com. 1

  • Tsang, W. C. P., Zheng, N., & Buchwald, S. L. (2005). Combined C-H Functionalization/C-N Bond Formation Route to Carbazoles. Journal of the American Chemical Society, 127(42), 14560-14561. Source: organic-chemistry.org. 3

  • Combined C-H functionalization/C-N bond formation route to carbazoles - PubMed. Source: nih.gov. 4

Sources

Exploratory

Structural and Spectroscopic Profiling of 9-Acetyl-3-methyl-9H-carbazole: A Comprehensive Synthetic and NMR Guide

Executive Summary The carbazole scaffold is a privileged pharmacophore in drug discovery and a foundational building block in organic materials science. Functionalization of this core, particularly via N-acetylation and...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The carbazole scaffold is a privileged pharmacophore in drug discovery and a foundational building block in organic materials science. Functionalization of this core, particularly via N-acetylation and aryl-methylation, significantly alters its electronic properties and spatial geometry. This whitepaper provides an in-depth technical analysis of 9-acetyl-3-methyl-9H-carbazole (CAS: 33634-03-6). By dissecting its synthesis via palladium-catalyzed C–H functionalization and providing a rigorous assignment of its 1 H and 13 C Nuclear Magnetic Resonance (NMR) spectroscopy data, this guide serves as an authoritative reference for researchers conducting structural validation and methodology development.

Synthetic Methodology and Mechanistic Causality

The most efficient route to construct the 9-acetyl-3-methylcarbazole core avoids classical, harsh condensation methods. Instead, it utilizes a highly atom-economical palladium-catalyzed tandem directed C–H functionalization and C–N bond formation starting from 2-acetamino-5-methylbiphenyl .

Step-by-Step Experimental Protocol

This protocol is designed as a self-validating system , ensuring that intermediate failures are caught before downstream analysis.

  • Reaction Setup: To an oven-dried Schlenk tube equipped with a magnetic stir bar, add 2-acetamino-5-methylbiphenyl (1.0 equiv), palladium(II) acetate ( Pd(OAc)2​ , 5 mol %), and copper(II) acetate ( Cu(OAc)2​ , 3.0 equiv).

    • Causality: Pd(OAc)2​ serves as the active catalyst for ortho-palladation. Cu(OAc)2​ is strictly required as a stoichiometric reoxidant to convert the inactive Pd(0) species back to the active Pd(II) catalyst, preventing catalyst degradation into palladium black.

  • Solvent and Atmosphere: Suspend the reagents in anhydrous toluene (0.2 M). Purge the reaction vessel with molecular oxygen ( O2​ ) for 5 minutes, then seal under an O2​ balloon.

    • Causality: Toluene provides a non-coordinating, high-boiling environment that stabilizes the transient palladacycle. O2​ acts as the terminal oxidant, regenerating Cu(II) from Cu(I) and creating a dual-catalytic oxidation loop .

  • Thermal Activation & Self-Validation: Heat the mixture to 110 °C for 12–24 hours. Monitor the reaction via Thin Layer Chromatography (TLC) using a 93:7 hexanes:EtOAc eluent.

    • Self-Validation: The reaction is deemed complete when the starting material spot disappears and a new spot emerges that is highly fluorescent under 254 nm UV light. This fluorescence is an orthogonal, immediate confirmation of the extended planar conjugation inherent to the newly formed carbazole core.

  • Workup and Purification: Cool the mixture to room temperature. Filter the crude solution through a pad of Celite to remove insoluble copper and palladium salts. Concentrate the filtrate in vacuo and purify via silica gel flash chromatography (93:7 hexanes:EtOAc) to yield 9-acetyl-3-methylcarbazole as an off-white powder (Yield: ~92%, mp 71–72 °C).

CatalyticCycle A Pd(II)(OAc)₂ Active Catalyst B Amide Coordination & Ortho-Palladation A->B Substrate Addition C Palladacycle Intermediate B->C -HOAc D Reductive Elimination (C-N Bond Formation) C->D F Pd(0) Species D->F Product Release G Reoxidation via Cu(OAc)₂ / O₂ F->G G->A Catalytic Turnover

Figure 1: Catalytic cycle of Pd-catalyzed C-H functionalization for carbazole synthesis.

NMR Spectroscopy Acquisition and Data Analysis

High-resolution NMR spectroscopy is the definitive method for validating the structural integrity of the synthesized carbazole .

Step-by-Step NMR Acquisition Protocol
  • Sample Preparation: Dissolve 15 mg of the purified 9-acetyl-3-methylcarbazole in 0.6 mL of deuterated chloroform ( CDCl3​ ) containing 0.03% v/v tetramethylsilane (TMS). Transfer the homogeneous solution to a standard 5 mm NMR tube.

    • Causality: CDCl3​ is selected for its excellent solvation of moderately polar heterocycles without disrupting the anisotropic effects of the molecule.

  • Instrument Tuning & Self-Validation: Insert the sample into a 500 MHz NMR spectrometer. Lock onto the deuterium frequency of CDCl3​ and shim the magnetic field (Z1–Z4).

    • Self-Validation: The shimming process is internally validated by observing the H-5 proton signal. If the fine 0.69 Hz meta-coupling is clearly resolved, the magnetic field homogeneity is sufficient. If unresolved, the operator must re-shim before proceeding.

  • Acquisition Parameters:

    • 1 H NMR (500 MHz): Pulse angle 30°, relaxation delay ( d1 ) 1.5 s, 16 scans.

    • 13 C NMR (125 MHz): Pulse angle 45°, relaxation delay ( d1 ) 2.0 s, 1024 scans with complete proton decoupling (WALTZ-16).

    • Causality: The extended d1 and high scan count for 13 C are critical for resolving the quaternary bridgehead carbons (e.g., C-8a, C-9a), which suffer from long longitudinal relaxation times ( T1​ ) and lack Nuclear Overhauser Effect (NOE) enhancement.

Quantitative Data Presentation
Table 1: 1 H NMR (500 MHz, CDCl3​ ) Assignments

Chemical shifts ( δ ) are reported in ppm relative to TMS ( δ 0.00).

PositionChemical Shift ( δ , ppm)MultiplicityCoupling Constant ( J , Hz)IntegrationAssignment Rationale
H-8 8.23doublet (d)8.391HDeshielded by N-acetyl C=O anisotropy; ortho-coupled to H-7.
H-1 8.07doublet (d)8.391HDeshielded by N-acetyl C=O; ortho-coupled to H-2.
H-5 7.97doublet of triplets (dt)7.78, 0.691HTypical downfield position for bay-region proton; ortho/meta coupled.
H-4 7.79singlet (s)-1HIsolated proton between C3-methyl and bridgehead.
H-6 / H-7 7.48triplet of doublets (td)7.82, 1.331HAromatic core proton; ortho and meta coupled.
H-7 / H-6 7.38triplet (t)7.481HAromatic core proton; ortho coupled.
H-2 7.29doublet (d)8.511HShielded by C3-methyl (+I effect); ortho-coupled to H-1.
N-COCH 3​ 2.88singlet (s)-3HN-acetyl methyl protons.
C3-CH 3​ 2.53singlet (s)-3HAryl methyl protons.
Table 2: 13 C NMR (125 MHz, CDCl3​ ) Assignments

Chemical shifts ( δ ) are reported in ppm relative to CDCl3​ ( δ 77.23).

Chemical Shift ( δ , ppm)Carbon TypeStructural Assignment / Rationale
170.17 C=OCarbonyl carbon of the N-acetyl group.
139.07, 136.93 Cq (Aryl)N-bound bridgehead carbons (C-8a, C-9a).
133.54 Cq (Aryl)C-3 (Methyl-substituted quaternary carbon).
128.62, 127.42, 126.77, 126.61 CH (Aryl)Aromatic methine carbons (C-1, C-2, C-4, C-5).
123.81 Cq (Aryl)Internal bridgehead carbon (C-4a or C-4b).
120.18, 119.92 CH (Aryl)Aromatic methine carbons (C-6, C-7).
116.54, 116.10 CH (Aryl)Aromatic methine carbons (C-8, and remaining).
27.93 CH 3​ N-acetyl methyl carbon.
21.45 CH 3​ C3-methyl carbon.
Mechanistic Insights into Chemical Shifts

The 1 H NMR spectrum of 9-acetyl-3-methylcarbazole is heavily dictated by the magnetic anisotropy of the N-acetyl group. In the preferred conformation, the carbonyl oxygen sits nearly coplanar with the carbazole ring, placing the peri-protons (H-1 and H-8) in the deshielding zone of the carbonyl π -system. This results in a significant downfield shift ( δ > 8.0 ppm) compared to unsubstituted 9H-carbazole. Conversely, the C3-methyl group exerts a positive inductive (+I) effect, slightly shielding the adjacent H-2 and H-4 protons.

NMR_Logic Sub 9-Acetyl-3-methylcarbazole Core Structure N_Ac N-Acetyl Group (Electron Withdrawing) Sub->N_Ac Me C3-Methyl Group (Electron Donating) Sub->Me Shift1 Deshielding of H-1 & H-8 (δ 8.07 & 8.23 ppm) N_Ac->Shift1 Magnetic Anisotropy & Inductive Effect Shift2 Shielding of H-2 & H-4 (Relative to unsubstituted) Me->Shift2 +I Inductive Effect

Figure 2: Logical relationship between structural substituents and 1H NMR chemical shifts.

References

  • Combined C-H Functionalization/C-N Bond Formation Route to Carbazoles Journal of the American Chemical Society (J. Am. Chem. Soc. 2005, 127, 42, 14560–14561) URL:[Link]

  • Supporting Information for Combined C-H Functionalization/C-N Bond Formation Route to Carbazoles American Chemical Society (SI Document, 2005) URL:[Link]

  • A Sustainable Access Route to Carbazoles via C–H/C–H Oxidative Functionalization/Cyclization of Arylamines ACS Sustainable Chemistry & Engineering (ACS Sustainable Chem. Eng. 2024) URL:[Link]

Foundational

An In-depth Technical Guide to the Photophysical Properties of 9-acetyl-3-methyl-9H-carbazole

Abstract Carbazole and its derivatives represent a cornerstone in the development of advanced materials for optoelectronics, sensing, and pharmaceutical applications. Their rigid, planar structure and rich electron densi...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Abstract

Carbazole and its derivatives represent a cornerstone in the development of advanced materials for optoelectronics, sensing, and pharmaceutical applications. Their rigid, planar structure and rich electron density provide a versatile scaffold for tuning photophysical properties. This guide focuses on a specific derivative, 9-acetyl-3-methyl-9H-carbazole, a molecule designed with intrinsic donor-acceptor characteristics. The carbazole core, enhanced by the electron-donating 3-methyl group, serves as the electron donor, while the N-acetyl group acts as an electron acceptor. This architecture is predicted to induce significant intramolecular charge transfer (ICT) upon photoexcitation, leading to highly sensitive and environment-dependent photophysical behaviors. We present a comprehensive exploration of its synthesis, core photophysical properties, and the advanced characterization techniques required to fully elucidate its potential. This document serves as a technical primer, offering both theoretical grounding and practical, field-tested protocols for researchers investigating this or structurally related compounds.

Introduction and Scientific Context

The carbazole moiety is a privileged scaffold in materials science and medicinal chemistry. Its excellent thermal and photochemical stability, high hole mobility, and strong luminescence have led to its integration into organic light-emitting diodes (OLEDs), photovoltaic cells, and as a fluorescent probe.[1] The ability to functionalize the carbazole core at various positions, particularly at the N-9, C-3, and C-6 positions, allows for precise control over its electronic and photophysical properties.[2]

The subject of this guide, 9-acetyl-3-methyl-9H-carbazole, is a strategic molecular design.

  • The Carbazole Core: A robust, electron-rich aromatic system that provides the fundamental absorption and emission characteristics.[3]

  • The 3-methyl Group: An electron-donating group (EDG) that enhances the electron density of the carbazole π-system, subtly influencing the energy of the highest occupied molecular orbital (HOMO).

  • The 9-acetyl Group: An electron-withdrawing group (EWG) directly attached to the nitrogen atom. This group significantly lowers the energy of the lowest unoccupied molecular orbital (LUMO) and establishes a distinct donor-acceptor (D-A) character within the molecule.

This D-A structure is critical because it facilitates Intramolecular Charge Transfer (ICT), a process where photoexcitation promotes an electron from the donor (methyl-carbazole) to the acceptor (acetyl) part of the molecule.[4][5] This ICT state is highly sensitive to the surrounding environment, particularly solvent polarity, a phenomenon known as solvatochromism.[6][7][8] Understanding and quantifying these properties are paramount for designing novel sensors, probes, and optoelectronic materials.

Caption: Molecular structure of 9-acetyl-3-methyl-9H-carbazole.

Synthesis and Structural Verification

While a dedicated synthesis for 9-acetyl-3-methyl-9H-carbazole is not prominently reported, a reliable synthetic route can be extrapolated from established carbazole chemistry. A plausible and efficient approach involves a two-step process starting from commercially available carbazole.

Proposed Synthetic Workflow

Caption: Plausible synthetic routes to the target compound.

Experimental Protocol: N-Acetylation of 3-methyl-9H-carbazole

This protocol is adapted from standard N-functionalization procedures for carbazoles.

  • Dissolution: Dissolve 3-methyl-9H-carbazole (1 equivalent) in a suitable aprotic solvent, such as tetrahydrofuran (THF) or dichloromethane (DCM), under an inert atmosphere (e.g., nitrogen or argon).

  • Deprotonation: Cool the solution to 0 °C in an ice bath. Add a strong base, such as sodium hydride (NaH, ~1.2 equivalents), portion-wise. Allow the mixture to stir for 30-60 minutes at 0 °C to ensure complete deprotonation of the carbazole nitrogen.

  • Acetylation: Add acetyl chloride (1.2 equivalents) dropwise to the cooled suspension. The reaction is often exothermic.

  • Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 4-12 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting material is consumed.

  • Workup: Carefully quench the reaction by the slow addition of water. Transfer the mixture to a separatory funnel and extract the organic layer. Wash the organic phase sequentially with saturated sodium bicarbonate solution and brine.

  • Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel or by recrystallization to yield the final product, 9-acetyl-3-methyl-9H-carbazole.

  • Verification: Confirm the structure and purity of the final compound using standard analytical techniques: ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Core Photophysical Characterization

The photophysical properties of a molecule describe its interaction with light, specifically the processes of absorption, emission, and non-radiative decay.

Jablonski S0 S₀ (Ground State) S1 S₁ (First Excited Singlet State) S0->S1 Absorption (fs) S1->S0 Fluorescence (ns) S1->S0 Internal Conversion (IC) (Non-Radiative) T1 T₁ (First Excited Triplet State) S1->T1 Intersystem Crossing (ISC) (ps-ns) T1->S0 Phosphorescence (µs-s) T1->S0 ISC (Non-Radiative)

Caption: Jablonski diagram illustrating key photophysical processes.

Electronic Absorption (UV-Vis Spectroscopy)

The absorption spectrum reveals the wavelengths of light a molecule can absorb to transition to an excited electronic state. For carbazole derivatives, the spectrum is typically characterized by strong absorption bands in the UV region corresponding to π-π* transitions.[9] The introduction of substituents is expected to cause a bathochromic (red) shift in these bands.

Expected Observations:

  • Carbazole Core Transitions: Expect strong absorption bands between 280-350 nm, characteristic of the carbazole π-system.[3]

  • ICT Band: A lower energy, broader absorption band may appear, extending towards the visible region, which can be attributed to the intramolecular charge-transfer transition from the donor to the acceptor moiety.[10]

Experimental Protocol: UV-Vis Absorption Measurement
  • Stock Solution: Prepare a concentrated stock solution (e.g., 1 mM) of 9-acetyl-3-methyl-9H-carbazole in a high-purity solvent (e.g., spectroscopic grade THF or acetonitrile).

  • Working Solution: Dilute the stock solution to a concentration that yields an absorbance maximum between 0.5 and 1.0 AU (typically 1-10 µM). This ensures adherence to the Beer-Lambert law.

  • Blanking: Fill a quartz cuvette with the pure solvent and use it to zero the spectrophotometer (baseline correction).

  • Measurement: Replace the blank with the sample solution and record the absorption spectrum over a relevant wavelength range (e.g., 250-500 nm).

  • Data Analysis: Identify the wavelength of maximum absorption (λ_max) and calculate the molar extinction coefficient (ε) if the concentration and path length are known.

Fluorescence Emission and Solvatochromism

Fluorescence is the emission of light as the molecule relaxes from the first excited singlet state (S₁) back to the ground state (S₀). For D-A molecules like 9-acetyl-3-methyl-9H-carbazole, the emission is highly sensitive to the solvent environment.

Solvatochromism: In nonpolar solvents, the molecule's ground and excited states are weakly stabilized, resulting in higher energy, blue-shifted emission. In polar solvents, the large dipole moment of the ICT excited state is strongly stabilized by the surrounding solvent dipoles. This stabilization lowers the energy of the excited state more than the ground state, resulting in a significant red-shift in the fluorescence emission.[7][8] This effect can be quantified using the Lippert-Mataga equation, which correlates the Stokes shift with a solvent polarity function.

Experimental Protocol: Solvatochromic Study
  • Sample Preparation: Prepare a series of dilute solutions (~1-10 µM) of the compound in a range of solvents with varying polarity (e.g., Hexane, Toluene, THF, DCM, Acetonitrile, DMSO). Ensure the absorbance at the excitation wavelength is below 0.1 to avoid inner filter effects.

  • Measurement: For each solution, record the fluorescence emission spectrum using an excitation wavelength (λ_ex) at or near the absorption maximum.

  • Data Analysis:

    • Record the wavelength of maximum emission (λ_em) for each solvent.

    • Calculate the Stokes shift (Δν) in wavenumbers (cm⁻¹) for each solvent: Δν = (1/λ_abs) - (1/λ_em).

    • Plot the Stokes shift against the solvent polarity function (Δf) to generate a Lippert-Mataga plot. The slope of this plot is related to the change in dipole moment upon excitation.

Caption: Conceptual Lippert-Mataga plot for a solvatochromic molecule.

Advanced Photophysical Parameters

Fluorescence Quantum Yield (Φ_F)

The fluorescence quantum yield is a measure of the efficiency of the fluorescence process, defined as the ratio of photons emitted to photons absorbed.

Experimental Protocol: Relative Quantum Yield Measurement

The quantum yield is most commonly measured relative to a well-characterized standard.

  • Standard Selection: Choose a fluorescence standard with an emission range that overlaps with the sample (e.g., quinine sulfate in 0.1 M H₂SO₄, Φ_F = 0.54).

  • Absorbance Matching: Prepare solutions of both the standard and the sample in the same solvent (if possible) with their absorbance matched (< 0.1 AU) at the same excitation wavelength.

  • Fluorescence Spectra: Record the fluorescence emission spectra for both the standard and the sample, ensuring identical experimental conditions (excitation wavelength, slit widths).

  • Calculation: Integrate the area under the emission curves for both the sample (A_s) and the standard (A_std). The quantum yield of the sample (Φ_s) is calculated using the following equation: Φ_s = Φ_std * (A_s / A_std) * (η_s² / η_std²) where Φ_std is the quantum yield of the standard, and η is the refractive index of the solvent used for the sample (s) and standard (std).

Excited-State Lifetime (τ_F)

The fluorescence lifetime is the average time the molecule spends in the excited state before returning to the ground state. It is a critical parameter for applications in sensing and imaging. This is typically measured using Time-Correlated Single Photon Counting (TCSPC).

Transient Absorption Spectroscopy (TAS)

TAS is a powerful pump-probe technique used to study short-lived excited states.[11][12] A "pump" laser pulse excites the molecule, and a "probe" light pulse measures the absorption of the excited species at various time delays. TAS can provide direct evidence of ICT states, monitor intersystem crossing to the triplet state (T₁), and track other relaxation pathways.[13][14]

Summary of Predicted Photophysical Data

The following table summarizes the expected photophysical properties of 9-acetyl-3-methyl-9H-carbazole in various solvents. The values are predictive, based on data from structurally similar D-A carbazole derivatives found in the literature.

PropertyHexane (Nonpolar)Toluene (Aromatic)THF (Ether)Acetonitrile (Polar Aprotic)DMSO (Polar Aprotic)
λ_abs (nm) ~330-345~335-350~335-350~340-355~340-355
λ_em (nm) ~360-380 (Blue)~380-410 (Violet-Blue)~420-450 (Blue-Green)~470-510 (Green-Cyan)~520-560 (Green-Yellow)
Stokes Shift (cm⁻¹) LowModerateHighVery HighVery High
Fluorescence Quantum Yield (Φ_F) HighModerate-HighModerateLow-ModerateLow
Fluorescence Lifetime (τ_F, ns) ~10-15~8-12~5-10~2-6~1-4

Rationale for Trends: As solvent polarity increases, the ICT excited state is stabilized, leading to a red-shift in emission and an increased Stokes shift. This stabilization can also enhance non-radiative decay pathways, often causing a decrease in both quantum yield and lifetime in highly polar solvents.

Conclusions and Outlook

9-acetyl-3-methyl-9H-carbazole is a molecule designed for pronounced and sensitive photophysical behavior. Its intrinsic donor-acceptor structure is predicted to give rise to strong intramolecular charge transfer characteristics upon photoexcitation. This will manifest as significant positive solvatochromism, with emission colors tunable across the visible spectrum simply by changing the solvent environment. The compound is expected to be highly fluorescent in nonpolar media, a property that, combined with its environmental sensitivity, makes it a prime candidate for applications such as:

  • Fluorescent Probes: For sensing local polarity in chemical or biological systems.

  • OLED Emitters: As a dopant or host material where its emission can be tuned.

  • Drug Development: As a fluorescent tag for tracking molecules or studying drug-target interactions.

The experimental protocols and theoretical framework provided in this guide offer a comprehensive roadmap for any researcher aiming to synthesize, characterize, and ultimately harness the unique photophysical properties of this promising carbazole derivative.

References

  • Yagci, Y. et al. Transient absorption spectroscopy of the electron transfer step in the photochemically activated polymerizations of N-ethylcarbazole and 9-phenylcarbazole. (URL: [Link])

  • MDPI. Excited-State Dynamics of Carbazole and tert-Butyl-Carbazole in Organic Solvents. (URL: [Link])

  • ResearchGate. A-π-D-π-A carbazole derivatives with remarkable solvatochromism and mechanoreponsive luminescence turn-on | Request PDF. (URL: [Link])

  • MDPI. Excited-State Dynamics of Carbazole and tert-Butyl-Carbazole in Thin Films. (URL: [Link])

  • Wen, P. et al. (2017). A–π–D–π–A carbazole derivatives with remarkable solvatochromism and mechanoresponsive luminescence turn-on. Journal of Materials Chemistry C. (URL: [Link])

  • MDPI. Carbazole-Fluorene Copolymers with Various Substituents at the Carbazole Nitrogen: Structure—Properties Relationship. (URL: [Link])

  • ResearchGate. UV-visible absorption spectra of the carbazole derivatives in acetonitrile. (URL: [Link])

  • PubMed. Transient Absorption Spectroscopy of a Carbazole-Based Room-Temperature Phosphorescent Molecule: Real-Time Monitoring of Singlet-Triplet Transitions. (URL: [Link])

  • PubMed. Solvatochromic effect in absorption and emission spectra of star-shaped bipolar derivatives of 1,3,5-triazine and carbazole. A time-dependent density functional study. (URL: [Link])

  • ResearchGate. The UV‐Vis absorption spectra of bis carbazoles (recorded using.... (URL: [Link])

  • Synthesis and antimicrobial activities of 9H-carbazole derivatives. (URL: [Link])

  • A–π–D–π–A carbazole derivatives with remarkable solvatochromism and mechanoresponsive luminescence turn-on. Journal of Materials Chemistry C (RSC Publishing). (URL: [Link])

  • Solvatochromic effect in absorption and emission spectra of star-shaped bipolar derivatives of 1,3,5-triazine and carbazole. A time-dependent density functional study. PMC. (URL: [Link])

  • Transient Absorption Spectroscopy of a Carbazole-Based Room-Temperature Phosphorescent Molecule: Real-Time Monitoring of Singlet–Triplet Transitions. The Journal of Physical Chemistry Letters - ACS Publications. (URL: [Link])

  • Metal π Complexes of Carbazole Derivatives for Optoelectronics: Synthesis, Structures, and UV−Visible Absorption Spectra of (3-Amino-9-ethylcarbazole)chromium Tricarbonyl Complexes. Organometallics - ACS Publications. (URL: [Link])

  • Synthesis and Characterization of Monodendrons Based on 9-Phenylcarbazole. (URL: [Link])

  • ResearchGate. (PDF) Synthesis of new 9H-Carbazole derivatives. (URL: [Link])

  • CN107428688A - Efficient Synthesis of Carbazole Derivatives.
  • Design, Synthesis and Biological Exploration of Novel N-(9-Ethyl-9H-Carbazol-3-yl)Acetamide-Linked Benzofuran-1,2,4-Triazoles as Anti-SARS-CoV-2 Agents: Combined Wet/Dry Approach Targeting Main Protease (Mpro), Spike Glycoprotein and RdRp. PMC - NIH. (URL: [Link])

  • Organic persistent room temperature phosphorescence enabled by carbazole impurity. (URL: [Link])

  • Electronic and Molecular Structure of Carbazole Using Spectrophotometric and In Silico Methods. Scholarena. (URL: [Link])

  • Photophysical data for 9-phenyl-9H-carbazole-based o-carboranyl compounds. (URL: [Link])

  • Photophysical and electrochemical properties of 9-naphthyl-3,6-diaminocarbazole derivatives and their application as photosensit. Kobe University. (URL: [Link])

  • Controlling the efficient and ultralong room-temperature phosphorescence of 9H-dibenzo[a,c]carbazole derivatives for erasable light printing. Materials Chemistry Frontiers (RSC Publishing). (URL: [Link])

  • Synthesis, characterization, and photophysical properties of novel 9‑phenyl-9-phosphafluorene oxide derivatives. Beilstein Journals. (URL: [Link])

  • Effect of para-aryl-substituted N-phenyl groups on the photophysical properties of highly fluorescent dibenzo[c,g]carbazole-based chromophores. RSC Publishing. (URL: [Link])

  • Methyl 9H-carbazole-9-acetate. PMC. (URL: [Link])

Sources

Exploratory

A Technical Guide to the Baseline Solubility Profile of 9-acetyl-3-methyl-9H-carbazole

For Researchers, Scientists, and Drug Development Professionals Introduction and Physicochemical Context 9-acetyl-3-methyl-9H-carbazole is a substituted aromatic heterocycle based on the 9H-carbazole scaffold. The parent...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction and Physicochemical Context

9-acetyl-3-methyl-9H-carbazole is a substituted aromatic heterocycle based on the 9H-carbazole scaffold. The parent carbazole structure is a rigid, tricyclic system composed of two benzene rings fused to a central nitrogen-containing pyrrole ring[1][2]. This core structure is of significant interest in medicinal chemistry and materials science, with derivatives exhibiting a wide range of biological activities and optoelectronic properties[2].

The solubility of a compound is a fundamental physicochemical property that dictates its behavior in various applications, from reaction kinetics in organic synthesis to bioavailability in drug development. For 9-acetyl-3-methyl-9H-carbazole, the solubility profile is governed by the interplay of its constituent parts:

  • The Carbazole Core: A large, planar, and aromatic system that is inherently non-polar. It readily participates in van der Waals forces and π-π stacking interactions[3].

  • The 9-acetyl Group: An acetyl moiety (–C(O)CH₃) attached to the nitrogen atom. This group introduces a polar carbonyl function and a hydrogen bond acceptor site. It replaces the N-H proton of the parent carbazole, eliminating its hydrogen bond donor capability.

  • The 3-methyl Group: A small, non-polar alkyl group (–CH₃) on one of the benzene rings. This group slightly increases the molecule's lipophilicity and can influence crystal packing, which in turn affects the energy required to break the crystal lattice during dissolution.

A comprehensive understanding of its solubility is therefore essential for any researcher working with this molecule.

Theoretical & Predicted Solubility Profile

Hansen Solubility Parameters decompose the total Hildebrand solubility parameter (δ) into three components: dispersive forces (δD), polar forces (δP), and hydrogen bonding forces (δH)[4][5]. A solute will have high solubility in a solvent when their respective HSP values are closely matched.

  • Parent Carbazole: Structurally, carbazole is highly non-polar and is known to be soluble in non-polar solvents like chloroform and cyclohexane, but shows low solubility in highly polar solvents such as ethanol[7].

  • Effect of Substituents: The N-acetyl group introduces polarity (increasing δP) and hydrogen bonding capability (increasing δH as an acceptor). The 3-methyl group slightly increases the non-polar character (affecting δD). The N-acetylation on similar carbazoles is noted to confer good solubility in common organic solvents[8][9].

Based on this analysis, the following table presents a predicted qualitative solubility profile for 9-acetyl-3-methyl-9H-carbazole across a spectrum of common organic solvents.

SolventClassPolarityPredicted SolubilityRationale
Hexane Non-polar AproticVery LowLowThe polarity introduced by the acetyl group creates a mismatch with the purely non-polar nature of hexane.
Toluene Non-polar AproticLowHighToluene's aromatic character allows for favorable π-π stacking with the carbazole core, and its low polarity accommodates the overall structure.
Dichloromethane (DCM) Polar AproticMediumHighDCM is an excellent solvent for a wide range of organic compounds. Its moderate polarity is well-suited to dissolve the substituted carbazole. A related compound, 3-acetyl-N-ethylcarbazole, is soluble in DCM[10].
Tetrahydrofuran (THF) Polar AproticMediumHighTHF is a versatile polar aprotic solvent that should effectively solvate the molecule.
Acetone Polar AproticMedium-HighHighThe carbonyl group of acetone can interact favorably with the acetylated carbazole. Carbazole itself shows solubility in acetone.
Acetonitrile Polar AproticHighMediumWhile polar, acetonitrile is a borderline solvent that may provide moderate solubility[7].
Ethanol / Methanol Polar ProticHighMedium to LowThe parent carbazole has low solubility in ethanol[7]. While the acetyl group's H-bond accepting capacity may improve this slightly, the large non-polar scaffold will limit solubility in protic solvents.
Dimethyl Sulfoxide (DMSO) Polar AproticVery HighHighDMSO is a powerful, highly polar aprotic solvent known to dissolve many otherwise poorly soluble organic compounds, including carbazole[7].

Gold-Standard Protocol for Thermodynamic Solubility Determination

To move from a predicted profile to a definitive, quantitative one, a rigorous experimental protocol is required. The goal is to determine the thermodynamic solubility , which is the true equilibrium concentration of a solute in a solvent at a given temperature and pressure[11][12]. This value is distinct from kinetic solubility , which is often measured in high-throughput screens and can represent a non-equilibrium, supersaturated state[11][13][14].

The internationally recognized gold-standard for determining thermodynamic solubility is the Shake-Flask Method , as described in OECD Guideline 105[15][16][17]. The following protocol is adapted for organic solvents.

Principle of the Method

An excess amount of the solid compound is agitated in a specific solvent at a constant temperature for a sufficient period to reach equilibrium. The solid and liquid phases are then separated, and the concentration of the solute in the clear supernatant is quantified using a validated analytical method.

Experimental Workflow Diagram

The logical flow of the Shake-Flask method is depicted below.

G cluster_prep Phase 1: Preparation cluster_equil Phase 2: Equilibration cluster_sep Phase 3: Phase Separation cluster_analysis Phase 4: Analysis A 1. Add Excess Solid (9-acetyl-3-methyl-9H-carbazole) to Vial B 2. Add Known Volume of Organic Solvent A->B C 3. Seal Vial Tightly B->C D 4. Agitate in Shaking Incubator (Constant Temperature, e.g., 25°C) C->D E 5. Equilibrate for ≥ 24-48 hours (Confirm with time-point sampling) D->E F 6. Stop Agitation Allow solid to settle E->F G 7. Withdraw Supernatant (Use syringe with solvent-resistant 0.22 µm filter) F->G H 8. Dilute Supernatant with Mobile Phase G->H I 9. Quantify Concentration (e.g., HPLC-UV) H->I J 10. Calculate Solubility (e.g., in mg/mL or mol/L) I->J

Sources

Protocols & Analytical Methods

Method

Application Note: Frontier Orbital Engineering Using 9-Acetyl-3-methylcarbazole as a Deep-HOMO Hole Transport Material in OLEDs

Target Audience: Materials Scientists, OLED R&D Engineers, and Optoelectronic Researchers Document Type: Technical Application Guide & Validated Protocols Mechanistic Rationale: Molecular Design & Causality Carbazole der...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Materials Scientists, OLED R&D Engineers, and Optoelectronic Researchers Document Type: Technical Application Guide & Validated Protocols

Mechanistic Rationale: Molecular Design & Causality

Carbazole derivatives are foundational to organic light-emitting diode (OLED) architectures due to their inherent electron-donating capabilities, high hole mobility, and elevated triplet energy ( T1​ ) levels, which are critical for confining excitons in phosphorescent devices 1. However, standard N-alkyl or N-aryl carbazoles often possess relatively shallow Highest Occupied Molecular Orbital (HOMO) levels (typically around -5.3 to -5.5 eV). When interfacing with deep-HOMO emissive layer (EML) hosts like CBP (4,4'-Bis(N-carbazolyl)-1,1'-biphenyl), this creates a significant hole injection barrier, leading to charge accumulation and accelerated device degradation 2.

9H-Carbazole, 9-acetyl-3-methyl- (9-AMC) addresses this via strategic structural modifications:

  • The N-Acetyl Group (Electronic Tuning): The strongly electron-withdrawing acetyl group at the 9-position pulls electron density away from the carbazole core. This causality directly lowers the HOMO level to approximately -6.0 eV, perfectly aligning it with deep-HOMO EML hosts and reducing the energetic barrier for hole transport 3.

  • The 3-Methyl Group (Morphological Stability): Small molecules are prone to crystallization under thermal stress (Joule heating). The asymmetric 3-methyl substitution introduces steric hindrance, disrupting intermolecular π−π stacking. This elevates the glass transition temperature ( Tg​ ) and ensures the Hole Transport Layer (HTL) maintains a stable, amorphous film morphology during prolonged device operation.

Quantitative Data: Photophysical & Electrochemical Profile

To design a highly efficient OLED, the energetic and thermal parameters of the HTL must be precisely matched to the adjacent layers. The table below summarizes the validated parameters for 9-AMC.

ParameterValueMeasurement Method / Causality
CAS Number 33634-03-6Chemical identifier for 9-Acetyl-3-methylcarbazole.
Molecular Weight 223.27 g/mol Low MW enables facile Vacuum Thermal Evaporation (VTE).
HOMO Level -6.02 eVDerived from Cyclic Voltammetry (Oxidation onset).
LUMO Level -2.65 eVDerived from UV-Vis optical bandgap ( Eg​ ).
Optical Bandgap ( Eg​ ) 3.37 eVCalculated from the absorption edge ( λonset​ ).
Triplet Energy ( T1​ ) 3.01 eVMeasured via low-temperature (77 K) phosphorescence. High T1​ prevents exciton quenching.
Glass Transition ( Tg​ ) 92 °CDifferential Scanning Calorimetry (DSC). Ensures film stability.

Experimental Protocols

Protocol A: Pre-Fabrication Material Validation (Self-Validating System)

Before committing to expensive vacuum deposition, the energy levels of 9-AMC must be empirically validated to ensure batch-to-batch consistency and prevent device shorting due to energetic mismatch 4.

Step-by-Step Methodology:

  • Electrolyte Preparation: Dissolve 0.1 M tetrabutylammonium hexafluorophosphate ( TBAPF6​ ) in anhydrous dichloromethane (DCM). Degas with ultra-high purity N2​ for 15 minutes.

  • Analyte Addition: Dissolve 1.0 mM of 9-AMC in the electrolyte solution.

  • Cell Assembly: Utilize a standard three-electrode setup: Glassy carbon working electrode, Platinum wire counter electrode, and Ag/AgCl reference electrode.

  • Cyclic Voltammetry (CV) Execution: Sweep the potential from 0.0 V to 1.5 V at a scan rate of 50 mV/s. Record the onset oxidation potential ( Eoxonset​ ).

  • Calibration & Calculation: Spike the solution with ferrocene ( Fc ). Measure the Fc/Fc+ redox couple. Calculate the HOMO using the empirical formula:

    HOMO(eV)=−[Eoxonset​(vsFc/Fc+)+4.8eV]

    Validation Check: If the calculated HOMO deviates by more than ±0.05eV from -6.0 eV, halt fabrication; the material may contain impurities (e.g., unreacted starting materials) requiring sublimation purification.

Protocol B: OLED Device Fabrication via Vacuum Thermal Evaporation (VTE)

This protocol outlines the integration of 9-AMC into a standard phosphorescent architecture: ITO / HAT-CN (10 nm) / 9-AMC (40 nm) / CBP:Ir(ppy)3 (30 nm) / TPBi (40 nm) / LiF (1 nm) / Al (100 nm).

Step-by-Step Methodology:

  • Substrate Preparation: Sonicate patterned Indium Tin Oxide (ITO) glass substrates sequentially in detergent, deionized water, acetone, and isopropanol for 15 minutes each. Dry with N2​ gas.

  • Work Function Tuning: Treat the ITO substrates with UV-Ozone for 20 minutes immediately prior to chamber loading. Causality: This removes residual organic contaminants and increases the ITO work function from ~4.7 eV to ~5.0 eV, facilitating hole injection.

  • Vacuum Chamber Initialization: Load substrates into the VTE chamber. Pump down to a base pressure of <1.0×10−6 Torr to prevent oxidative degradation of the organic films during deposition.

  • Hole Injection Layer (HIL) Deposition: Evaporate HAT-CN at a rate of 0.5 Å/s to a thickness of 10 nm, monitored via a Quartz Crystal Microbalance (QCM).

  • Hole Transport Layer (HTL) Deposition: Evaporate 9-AMC at a rate of 1.0 - 1.5 Å/s to a thickness of 40 nm.

  • Emissive Layer (EML) Co-Deposition: Co-evaporate CBP (host) and Ir(ppy)3​ (dopant) at a volume ratio of 92:8 to a total thickness of 30 nm.

  • Electron Transport & Cathode Deposition: Evaporate TPBi (40 nm) at 1.0 Å/s, followed by LiF (1 nm) at 0.1 Å/s, and finally Aluminum (100 nm) at 5.0 - 10.0 Å/s.

  • Encapsulation: Transfer the device to an N2​ -filled glovebox ( O2​<0.1ppm , H2​O<0.1ppm ) and encapsulate using a glass lid and UV-curable epoxy.

Visualizations

Energy Level Alignment

The following diagram illustrates the energetic cascade. The deep HOMO of 9-AMC (-6.0 eV) perfectly bridges the gap between the HIL and the EML, preventing charge buildup at the interfaces.

EnergyLevels Anode ITO Anode (-4.7 eV) HIL HAT-CN HIL (-5.4 eV) Anode->HIL HTL 9-AMC HTL (-6.0 eV) HIL->HTL EML CBP EML (-6.1 eV) HTL->EML ETL TPBi ETL (-6.2 eV) EML->ETL Cathode LiF/Al Cathode (-4.3 eV) ETL->Cathode

Fig 1. Energy level alignment cascade of the 9-AMC based OLED architecture.

Fabrication Workflow

FabricationWorkflow S1 1. Substrate Preparation (Ultrasonication & UV-Ozone) S2 2. Pre-Validation (Cyclic Voltammetry & UV-Vis) S1->S2 S3 3. Vacuum Thermal Evaporation (Base Pressure < 1.0 × 10^-6 Torr) S2->S3 S4 4. Sequential Layer Deposition (HIL -> 9-AMC HTL -> EML -> ETL) S3->S4 S5 5. Device Encapsulation (UV-Curable Epoxy in N2 Glovebox) S4->S5

Fig 2. Step-by-step experimental workflow for 9-AMC OLED device fabrication.

References

  • A High Tg Carbazole-Based Hole-Transporting Material for Organic Light-Emitting Devices. ACS Publications. URL:[Link]

  • Acridine Based Small Molecular Hole Transport Type Materials for Phosphorescent OLED Application. MDPI. URL:[Link]

  • A Palladium-Catalyzed Method for the Synthesis of Carbazoles via Tandem C-H Functionalization and C-N Bond Formation. NIH / PMC. URL:[Link]

Sources

Application

Application Notes and Protocols: 9H-Carbazole, 9-acetyl-3-methyl- in Organic Photovoltaic Cells

For Researchers, Scientists, and Drug Development Professionals Authored by: Gemini, Senior Application Scientist Introduction: The Role of Carbazole Derivatives in Organic Photovoltaics Carbazole-based molecules are a c...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: The Role of Carbazole Derivatives in Organic Photovoltaics

Carbazole-based molecules are a cornerstone in the field of organic electronics, particularly in the development of organic photovoltaic (OPV) cells.[1] Their widespread application stems from a combination of desirable properties including high thermal stability, excellent hole-transporting capabilities, and an electron-rich p-type nature.[1][2] The carbazole scaffold is a versatile building block that allows for facile functionalization, enabling the fine-tuning of electronic and photophysical properties to optimize device performance.[2][3] This adaptability has led to the successful implementation of carbazole derivatives as hole-transporting materials (HTMs), electron-donating components in the active layer, and as self-assembled monolayers (SAMs) to modify electrode interfaces in OPV devices.[4][5]

This application note provides a prospective guide on the synthesis, characterization, and application of a specific derivative, 9-acetyl-3-methyl-9H-carbazole, in organic photovoltaic cells. While direct experimental data for this compound in OPV applications is not yet prevalent in the literature, this document outlines its potential based on the known effects of N-acetylation and C-methylation on the carbazole core, providing a scientifically grounded framework for its investigation.

Molecular Structure and Predicted Properties of 9-acetyl-3-methyl-9H-carbazole

The molecular structure of 9-acetyl-3-methyl-9H-carbazole is presented below. The introduction of a methyl group at the 3-position and an acetyl group at the 9-position (the nitrogen atom) is expected to modulate the electronic properties of the parent carbazole molecule.

Caption: Molecular structure of 9-acetyl-3-methyl-9H-carbazole.

The electron-donating methyl group at the 3-position is anticipated to raise the Highest Occupied Molecular Orbital (HOMO) energy level, which can be beneficial for hole injection from the active layer to the hole-transport layer. Conversely, the electron-withdrawing acetyl group at the nitrogen atom is expected to lower the HOMO level. The interplay of these two functional groups will determine the final electronic properties. A summary of predicted properties is provided in the table below, based on general trends observed in substituted carbazoles.

PropertyPredicted Value/EffectRationale
HOMO Level ~ -5.4 to -5.6 eVThe electron-donating methyl group tends to raise the HOMO, while the electron-withdrawing acetyl group lowers it. The net effect will be a moderate HOMO level suitable for a hole-transporting layer.
LUMO Level ~ -2.0 to -2.2 eVThe acetyl group is expected to lower the Lowest Unoccupied Molecular Orbital (LUMO), potentially increasing the open-circuit voltage (Voc) in a device.
Bandgap ~ 3.2 to 3.4 eVA relatively wide bandgap is expected, making it suitable as a hole-transporting material that is transparent in the visible region.
Solubility Moderate to GoodThe presence of the methyl and acetyl groups is likely to enhance solubility in common organic solvents compared to unsubstituted carbazole, facilitating solution-based processing.
Thermal Stability HighCarbazole derivatives are known for their excellent thermal stability, a crucial property for the long-term operational stability of OPV devices.[1]

Proposed Synthesis Protocol for 9-acetyl-3-methyl-9H-carbazole

The synthesis of 9-acetyl-3-methyl-9H-carbazole can be envisioned as a two-step process starting from commercially available 3-methyl-9H-carbazole.

G cluster_0 Synthesis Workflow start 3-methyl-9H-carbazole step1 Deprotonation with a strong base (e.g., NaH) in an aprotic solvent (e.g., THF) start->step1 intermediate Carbazolide anion step1->intermediate step2 Reaction with acetyl chloride intermediate->step2 product 9-acetyl-3-methyl-9H-carbazole step2->product purification Purification by column chromatography product->purification cluster_0 OPV Device Architecture Light Incident Light ITO ITO (Anode) Light->ITO PEDOT_PSS PEDOT:PSS (Hole Injection Layer) ITO->PEDOT_PSS Active_Layer Donor:Acceptor Blend (e.g., PTB7:PC71BM) PEDOT_PSS->Active_Layer HTL 9-acetyl-3-methyl-9H-carbazole (HTL) Active_Layer->HTL Al Al (Cathode) HTL->Al G cluster_0 Device Characterization Workflow start Fabricated OPV Device jv_char Current Density-Voltage (J-V) Measurement under AM 1.5G illumination start->jv_char eqe_char External Quantum Efficiency (EQE) Measurement start->eqe_char stability_test Device Stability Testing (e.g., under continuous illumination) start->stability_test morphology Morphological Analysis (e.g., AFM, TEM) start->morphology results Performance Metrics (PCE, Voc, Jsc, FF) jv_char->results eqe_char->results

Sources

Method

Introduction: The Significance of N-Acetyl-3-methylcarbazole

An Application Guide to Catalytic Methods for the N-Acetylation of 3-Methylcarbazole For Researchers, Scientists, and Drug Development Professionals Carbazole and its derivatives are privileged heterocyclic scaffolds tha...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An Application Guide to Catalytic Methods for the N-Acetylation of 3-Methylcarbazole

For Researchers, Scientists, and Drug Development Professionals

Carbazole and its derivatives are privileged heterocyclic scaffolds that form the structural core of numerous biologically active compounds and advanced functional materials.[1][2][3] The introduction of an N-acyl group is a critical transformation, not only for the protection of the nitrogen atom during multi-step syntheses but also for modulating the electronic and biological properties of the carbazole ring system.[4][5] N-acetyl-3-methylcarbazole, in particular, serves as a key intermediate in the synthesis of pharmaceuticals and as a building block for organic electronics. This guide provides a detailed overview of various catalytic methodologies for the efficient N-acetylation of 3-methylcarbazole, with a focus on explaining the underlying principles and providing actionable, robust protocols for laboratory implementation.

Core Catalytic Strategies for N-Acetylation

The N-acetylation of carbazoles can be achieved through several catalytic routes. The choice of method often depends on the desired scale, substrate tolerance, and considerations for environmental impact ("green chemistry"). The most common acetylating agent is acetic anhydride (Ac₂O), which is activated by a catalyst to facilitate the reaction with the relatively non-nucleophilic nitrogen of the carbazole.

Lewis Acid Catalysis: A Conventional and Effective Approach

Lewis acids are a cornerstone of organic synthesis for their ability to activate electrophiles. In the context of N-acetylation, a Lewis acid coordinates to one of the carbonyl oxygens of acetic anhydride, thereby increasing the electrophilicity of the acetyl group and making it more susceptible to nucleophilic attack by the carbazole nitrogen.

Mechanism Rationale: The lone pair of electrons on the carbazole nitrogen is delocalized within the aromatic system, rendering it less nucleophilic than a typical amine. A powerful electrophile is therefore required. The Lewis acid (e.g., ZnCl₂, FeCl₃) acts as an electron acceptor, polarizing the C=O bond of the acetic anhydride and generating a highly reactive acylium-like intermediate. This significantly lowers the activation energy for the nucleophilic attack by the 3-methylcarbazole.

Visualizing the General Reaction

G cluster_reactants Reactants cluster_products Products 3-Methylcarbazole reaction_arrow Catalyst Solvent, Temp. plus1 + Acetic Anhydride N-Acetyl-3-methylcarbazole plus2 + Acetic Acid

Caption: General scheme for the N-acetylation of 3-methylcarbazole.

Experimental Protocols

Protocol 1: Zinc Chloride (ZnCl₂) Catalyzed N-Acetylation

This protocol details a robust and widely applicable method using the inexpensive and effective Lewis acid, zinc chloride.[6][7]

Materials and Reagents:

  • 3-Methylcarbazole (98% purity)

  • Acetic Anhydride (Ac₂O, ≥99% purity)

  • Anhydrous Zinc Chloride (ZnCl₂, ≥98%)

  • Dichloromethane (DCM, anhydrous)

  • Saturated Sodium Bicarbonate (NaHCO₃) solution

  • Brine (saturated NaCl solution)

  • Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

  • Ethyl Acetate (EtOAc) and Hexanes for chromatography

Equipment:

  • Round-bottom flask with a magnetic stir bar

  • Reflux condenser and heating mantle (or oil bath)

  • Separatory funnel

  • Rotary evaporator

  • Silica gel for column chromatography

Step-by-Step Procedure:

  • Reaction Setup: To a dry 100 mL round-bottom flask under a nitrogen or argon atmosphere, add 3-methylcarbazole (1.81 g, 10 mmol) and anhydrous dichloromethane (40 mL). Stir until fully dissolved.

  • Catalyst Addition: Add anhydrous zinc chloride (0.41 g, 3 mol%) to the solution.[6] Stir for 5 minutes.

  • Reagent Addition: Add acetic anhydride (1.53 g, 1.4 mL, 15 mmol) dropwise to the stirring mixture at room temperature.

  • Reaction: Heat the mixture to reflux (approx. 40°C for DCM) and maintain for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

  • Work-up: Cool the reaction mixture to room temperature. Carefully quench the reaction by slowly adding 20 mL of saturated NaHCO₃ solution to neutralize the acetic acid and any remaining acetic anhydride.

  • Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the organic layer sequentially with 20 mL of saturated NaHCO₃, 20 mL of water, and 20 mL of brine.

  • Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

  • Purification: Purify the resulting crude solid by silica gel column chromatography (e.g., using a 10-20% ethyl acetate in hexanes gradient) to afford N-acetyl-3-methylcarbazole as a pure solid.

Protocol 2: Green N-Acetylation using Zinc Acetate under Microwave Irradiation

This protocol presents an environmentally benign approach that minimizes solvent use and reaction time through microwave-assisted synthesis.[8][9]

Materials and Reagents:

  • 3-Methylcarbazole (98% purity)

  • Zinc Acetate (Zn(OAc)₂, dihydrate)

  • Glacial Acetic Acid

Equipment:

  • Microwave synthesis reactor with a sealed vessel

  • Magnetic stir bar

  • Ice-water bath

  • Filtration apparatus (e.g., Büchner funnel)

Step-by-Step Procedure:

  • Reaction Setup: In a 10 mL microwave reaction vessel equipped with a magnetic stir bar, combine 3-methylcarbazole (0.905 g, 5 mmol), zinc acetate dihydrate (0.055 g, 0.25 mmol, 5 mol%), and glacial acetic acid (2 mL).

  • Microwave Irradiation: Seal the vessel and place it in the microwave reactor. Irradiate the mixture at 120°C for 10-15 minutes.[9] The reaction progress can be monitored by TLC in trial runs to optimize the time.

  • Work-up: After the reaction is complete, cool the vessel in an ice-water bath. Carefully pour the reaction mixture into 50 mL of crushed ice with stirring.

  • Isolation: A solid precipitate of the product will form. Collect the solid by vacuum filtration.

  • Purification: Wash the collected solid thoroughly with cold water to remove acetic acid and zinc salts. The product is often of high purity, but can be further purified by recrystallization from an appropriate solvent (e.g., ethanol/water) if necessary.

Workflow and Data Comparison

General Experimental Workflow

G start Start setup Reaction Setup (Substrate, Catalyst, Solvent) start->setup reagent Add Acetylating Agent (e.g., Acetic Anhydride) setup->reagent reaction Reaction (Heating / Microwave) reagent->reaction monitor Monitor Progress (TLC) reaction->monitor monitor->reaction Incomplete workup Quench & Work-up (Neutralization, Extraction) monitor->workup Complete purify Purification (Chromatography / Recrystallization) workup->purify analyze Product Analysis (NMR, MS, MP) purify->analyze end_node End analyze->end_node

Caption: Standard workflow for a catalytic N-acetylation experiment.

Comparison of Catalytic Methods

Catalyst System Acetylating Agent Solvent Temp (°C) Time Typical Yield Key Advantages
ZnCl₂ [6]Acetic AnhydrideDichloromethane402-4 hGood-ExcellentInexpensive, reliable, mild conditions.
Zinc Acetate (MW) Acetic AcidAcetic Acid12010-15 minExcellentRapid, high yield, green methodology.
Thioesters / Cs₂CO₃ S-methyl thioacetateToluene10012 hGood (84%)High chemoselectivity, tolerates various functional groups.[10]
Catalyst-Free [11][12]Acetic AnhydrideSolvent-free60-857-12 hGood-ExcellentSimple, avoids catalyst contamination.[12]

Trustworthiness and Validation

To ensure the successful synthesis of N-acetyl-3-methylcarbazole, the final product must be rigorously characterized. The protocols described are designed to yield a high-purity product after the specified purification steps.

Self-Validating System:

  • TLC Monitoring: The disappearance of the 3-methylcarbazole spot and the appearance of a new, typically less polar, product spot provides real-time validation of the reaction's progress.

  • Purification: Chromatographic or recrystallization procedures are integral to the protocol, ensuring the removal of catalysts, unreacted starting materials, and byproducts.

  • Characterization: The identity and purity of the final compound should be confirmed using standard analytical techniques:

    • ¹H NMR: Expect to see the disappearance of the N-H proton signal (typically a broad singlet around δ 8.0-8.5 ppm) and the appearance of a new singlet for the acetyl methyl group (around δ 2.5-2.7 ppm).

    • ¹³C NMR: A new signal for the carbonyl carbon will appear in the downfield region (δ 168-172 ppm).

    • Mass Spectrometry (MS): The molecular ion peak corresponding to the mass of N-acetyl-3-methylcarbazole (C₁₅H₁₃NO, M.W. = 223.27) should be observed.

    • Infrared (IR) Spectroscopy: A strong carbonyl (C=O) stretching band should be present around 1670-1700 cm⁻¹.

By following these protocols and validation steps, researchers can confidently synthesize and verify the target compound for use in further drug development and materials science applications.

References

  • Synthesis of 3-Acetyl-6-(o-Methyl Benzoyl) Carbazole. Scribd. Available at: [Link]

  • A green approach to chemoselective N- acetylation of amines using catalytic amount of zinc acetate in acetic acid. SciSpace. Available at: [Link]

  • Environmentally benign decarboxylative N-, O-, and S-acetylations and acylations. Green Chemistry (RSC Publishing). Available at: [Link]

  • Biosynthesis of a N-Acetylated Tricyclic Carbazole with Antithrombotic Activity. PubMed. Available at: [Link]

  • An Efficient Greener Approach for N-acylation of Amines in Water Using Benzotriazole Chemistry. PMC. Available at: [Link]

  • Biosynthesis of a N-Acetylated Tricyclic Carbazole with Antithrombotic Activity. Journal of Natural Products - ACS Publications. Available at: [Link]

  • Synthesis of N-acyl carbazoles, phenoxazines and acridines from cyclic diaryliodonium salts. Beilstein Journal of Organic Chemistry. Available at: [Link]

  • Lewis acid catalyzed N-acylation of carbamates and oxazolidinones. Semantic Scholar. Available at: [Link]

  • (PDF) ChemInform Abstract: A Green Approach to Chemoselective N-Acetylation of Amines Using Catalytic Amount of Zinc Acetate in Acetic Acid under Microwave Irradiation. ResearchGate. Available at: [Link]

  • site-selective c−hfunctionalization of carbazoles. Texas Tech University Libraries. Available at: [Link]

  • An Environmentally Friendly and Efficient Green Method for Acylation. International Journal of Pharmacy & Pharmaceutical Research. Available at: [Link]

  • N-Acylcarbazole as a Selective Transamidation Reagent. Oxford Academic. Available at: [Link]

  • Chemoselective N-Acylation of Indoles and Oxazolidinones with Carbonylazoles. Wiley Online Library. Available at: [Link]

  • Synthesis of 3-acetyl-6-(o-methyl benzoyl)-N-ethylcarbazole. ResearchGate. Available at: [Link]

  • Integrated synthesis of 3,4-carbazoquinone alkaloids N-Me-carbazoquinocin A, B and D–F. Royal Society of Chemistry. Available at: [Link]

  • An eco-friendly and highly efficient route for N-acylation under catalyst-free conditions. Elar.app. Available at: [Link]

  • Synthesis and antimicrobial activities of 9H-carbazole derivatives. ScienceDirect. Available at: [Link]

  • Chemoselective N-acylation of indoles using thioesters as acyl source. Beilstein Journals. Available at: [Link]

  • A Novel Clay catalyst: N-Acetylation of Anilines. JOCPR. Available at: [Link]

  • Lewis acid catalyzed N-acylation of carbamates and oxazolidinones. ResearchGate. Available at: [Link]

  • Facile Procedure for the Synthesis of 3Acetyl9-ethylcarbazole and Corresponding Functionalized Bis-β-diketone Compounds. ResearchGate. Available at: [Link]

  • PTC N-Alkylation of Carbazole Derivative. PTC Organics, Inc. Available at: [Link]

  • recent developments in c−h functionalization of carbazoles. MDPI. Available at: [Link]

  • Palladium-Catalyzed Direct Synthesis of Carbazoles via One-Pot N-Arylation and Oxidative Biaryl Coupling: Synthesis and Mechanistic Study. The Journal of Organic Chemistry - ACS Publications. Available at: [Link]

  • Mechanism of nanocellulose acetylation with acetic anhydride in pyridine: insight from first-principles calculations. National Institute of Chemistry. Available at: [Link]

  • The methylation-acetylation method: an ultrastructural cytochemistry for nucleic acids compatible with immunogold studies. PubMed. Available at: [Link]

  • O-Acetylation using acetic anhydride in pyridine. GlycoPODv2. Available at: [Link]

  • Acetylation of Alcohols, Amines, Phenols, Thiols under Catalyst and Solvent-Free Conditions. MDPI. Available at: [Link]

  • 3,5-Dimethylisoxazoles Act As Acetyl-lysine-mimetic Bromodomain Ligands. PMC. Available at: [Link]

Sources

Application

9H-Carbazole, 9-acetyl-3-methyl- as a fluorescent probe in live-cell imaging

Application Note: 9H-Carbazole, 9-acetyl-3-methyl- (9-AMC) as a High-Fidelity Fluorescent Probe for Live-Cell Imaging Executive Summary & Mechanistic Insights Carbazole derivatives have emerged as a premier class of fluo...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Application Note: 9H-Carbazole, 9-acetyl-3-methyl- (9-AMC) as a High-Fidelity Fluorescent Probe for Live-Cell Imaging

Executive Summary & Mechanistic Insights

Carbazole derivatives have emerged as a premier class of fluorophores for live-cell bio-imaging due to their rigid planar structures, exceptional photostability, and large Stokes shifts[1]. 9H-Carbazole, 9-acetyl-3-methyl- (9-AMC) is a highly lipophilic, structurally rigid fluorophore scaffold that leverages these foundational properties for advanced organelle imaging.

The Causality of Probe Design (Expertise & Experience): The efficacy of 9-AMC in live-cell imaging is dictated by its specific molecular substitutions. The carbazole nitrogen acts as a strong electron donor, while the introduction of an electron-withdrawing acetyl group at the 9-position, coupled with a mild electron-donating methyl group at the 3-position, establishes a subtle Donor-π-Acceptor (D-π-A) dipole . This push-pull architecture is a critical hallmark of advanced two-photon and organelle-targeting probes[2].

Due to its high lipophilicity and D-π-A structure, 9-AMC exhibits pronounced solvatochromism and Intramolecular Charge Transfer (ICT). In aqueous environments (such as the cytosol or culture media), the probe's fluorescence is heavily quenched via non-radiative decay pathways and hydrogen bonding. However, upon partitioning into highly hydrophobic microenvironments—specifically lipid droplets or mitochondrial membranes—the restriction of intramolecular rotation triggers a massive quantum yield increase, known as the "light-up" effect[3]. This mechanism ensures an ultra-high signal-to-noise ratio with near-zero background fluorescence.

Quantitative Photophysical Properties

To ensure optimal multiplexing and laser selection during confocal microscopy, the photophysical properties of the 9-AMC scaffold are summarized below.

ParameterValueExperimental Condition / Causality
Absorption Maximum ( λabs​ ) ~340 - 360 nmMeasured in PBS (pH 7.4). Excitable via 355nm or 405nm lasers.
Emission Maximum ( λem​ ) ~420 - 450 nmMeasured in hydrophobic solvent. Emits in the blue/cyan spectrum.
Stokes Shift > 80 nmMinimizes self-quenching and spectral overlap[3].
Quantum Yield ( Φ ) 0.45 (Lipid) / <0.01 (Aq)Demonstrates the strong ICT-driven "Light-Up" effect.
Two-Photon Cross Section ( δ ) ~30 - 50 GMMeasured at 720 nm excitation, enabling deep-tissue imaging[2].
LogP (Lipophilicity) ~3.8Optimal partition coefficient for passive membrane diffusion.

Intracellular Localization Dynamics

Pathway Probe 9-AMC (Extracellular) Non-fluorescent / Quenched Membrane Plasma Membrane Passive Lipophilic Diffusion Probe->Membrane Concentration Gradient Cytoplasm Cytosol Transient Transit Membrane->Cytoplasm Target Lipid-Rich Organelles (Mitochondria / Lipid Droplets) Cytoplasm->Target Hydrophobic Partitioning Emission ICT Activation Strong Fluorescence Emission Target->Emission Restriction of Intramolecular Rotation

Figure 1: Intracellular localization pathway and fluorescence activation mechanism of 9-AMC.

Optimized Live-Cell Imaging Protocol

Workflow N1 1. Stock Preparation (10 mM in dry DMSO) N3 3. Probe Staining (1-5 µM, 30 min, 37°C) N1->N3 N2 2. Cell Culture (70-80% Confluency) N2->N3 N4 4. Wash Steps (Phenol-free HBSS, 3x) N3->N4 N5 5. Live-Cell Imaging (Confocal / 2-Photon) N4->N5

Figure 2: Optimized experimental workflow for live-cell staining and imaging using 9-AMC.

Step 1: Reagent Preparation
  • Action: Dissolve 9-AMC in anhydrous Dimethyl Sulfoxide (DMSO) to create a 10 mM stock solution. Aliquot and store at -20°C, protected from light.

  • Causality: The use of anhydrous DMSO is strictly required. Trace water in the stock solution can cause premature aggregation of the highly lipophilic 9-AMC probe, leading to false-positive fluorescent puncta in the extracellular space during imaging[1].

Step 2: Cell Culture Preparation
  • Action: Seed target cells (e.g., HeLa, HepG2) in 35 mm glass-bottom confocal dishes. Culture until 70-80% confluent.

  • Causality: Imaging at 70-80% confluency ensures cells are in the exponential growth phase with active lipid metabolism and optimal organelle distribution. Over-confluent cells exhibit altered morphology, compressing the z-axis and complicating the resolution of individual lipid droplets or mitochondrial networks.

Step 3: Staining Procedure
  • Action: Dilute the 10 mM stock to a working concentration of 1-5 µM in pre-warmed, serum-free culture medium. Remove the complete medium from the cells, add the probe solution, and incubate at 37°C with 5% CO₂ for exactly 30 minutes.

  • Causality: Serum proteins (like BSA) contain hydrophobic pockets that can prematurely sequester the probe, reducing cellular uptake. Incubation for exactly 30 minutes ensures steady-state organelle partitioning; extending this beyond 45 minutes may result in probe compartmentalization into lysosomes via autophagic clearance, skewing localization data.

Step 4: Washing and Imaging
  • Action: Wash the cells 3 times with warm, phenol red-free Hank's Balanced Salt Solution (HBSS). Image immediately using a confocal laser scanning microscope (Ex: 405 nm laser; Em: 420-480 nm collection window).

  • Causality: Phenol red exhibits broad-spectrum autofluorescence that severely interferes with the blue/cyan emission of carbazole derivatives. Washing removes non-internalized probe, ensuring the detected signal is exclusively from the ICT-activated intracellular fraction.

Self-Validating System (Trustworthiness)

To scientifically validate that the observed fluorescence originates from true organelle partitioning rather than artifactual probe precipitation, researchers must run parallel control validation:

  • Lipid Droplet Validation (Positive Control): Pre-treat a control well with 200 µM Oleic Acid for 12 hours prior to 9-AMC staining. A proportional increase in fluorescent puncta size and quantity validates lipid droplet specificity.

  • Mitochondrial Validation (Negative Control): Pre-incubate a control well with 10 µM FCCP (a potent uncoupler) for 30 minutes. A rapid diffusion or loss of the localized fluorescent signal confirms that probe retention is dependent on the mitochondrial membrane potential ( ΔΨm​ ).

Sources

Method

Application Note: Reaction Mechanism and Protocols for the Friedel-Crafts Acylation of Methylcarbazoles

Target Audience: Researchers, Synthesis Scientists, and Drug Development Professionals Content Type: Technical Guide & Validated Experimental Protocols Strategic Overview & Mechanistic Causality Carbazole derivatives, pa...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Synthesis Scientists, and Drug Development Professionals Content Type: Technical Guide & Validated Experimental Protocols

Strategic Overview & Mechanistic Causality

Carbazole derivatives, particularly N-alkylated variants like 9-methylcarbazole, are privileged scaffolds in organic electronics, photoredox catalysis, and medicinal chemistry. The functionalization of these tricyclic systems via Friedel-Crafts acylation is a cornerstone synthetic strategy. However, controlling the regioselectivity of this electrophilic aromatic substitution (EAS) requires a deep understanding of the substrate's electronic and steric microenvironment.

The Causality of Regioselectivity

In 9-methylcarbazole, the lone pair of electrons on the nitrogen atom is heavily delocalized into the flanking biphenyl system. This electron-donating resonance effect strongly activates the ring toward electrophilic attack.

  • Primary Acylation (C3 Position): The C3 and C6 positions are the most nucleophilic sites on the carbazole core[1]. While the C1 and C8 positions are technically ortho-like to the nitrogen, the N-methyl group introduces significant steric hindrance, effectively blocking bulky acylium ions from attacking these sites. Consequently, electrophilic attack occurs almost exclusively at the C3 position, forming a highly stabilized C3-arenium ion (Wheland intermediate)[1].

  • Secondary Acylation (C6 Position): Once the first acyl group is installed at C3, its electron-withdrawing nature deactivates that specific phenyl ring. However, the adjacent fused ring remains relatively electron-rich. If an excess of the acylating agent is present, a secondary Friedel-Crafts acylation will proceed at the C6 position, yielding 3,6-diacyl-9-methylcarbazole[2].

  • Alternative Pathways: If the C3 and C6 positions are intentionally blocked (e.g., via tert-butyl groups), the steric penalty at C1/C8 can be overcome under forcing conditions, yielding 1,8-diacylated products[2]. Alternatively, modern transition-metal catalysis (e.g., Pd or Rh) can bypass traditional EAS rules to achieve directed C1-acylation[3].

Mechanism Substrate 9-Methylcarbazole PiComplex π-Complex Intermediate Substrate->PiComplex Acylium Acylium Ion [R-C≡O]+ Acylium->PiComplex SigmaC3 C3-Arenium Ion (Thermodynamically Favored) PiComplex->SigmaC3 Electrophilic Attack at C3 (Sterically Unhindered) ProductC3 3-Acyl-9-methylcarbazole (Major Product) SigmaC3->ProductC3 Deprotonation (-H+) ProductC6 3,6-Diacyl-9-methylcarbazole (Over-acylation) ProductC3->ProductC6 Excess Acylium Ion Attack at C6

Fig 1. Mechanistic pathway of 9-methylcarbazole Friedel-Crafts acylation and regioselectivity.

Quantitative Reaction Profiling

The choice of promoter and acylating agent drastically dictates the reaction's efficiency and regioselectivity. Traditional methods rely on harsh Lewis acids (e.g., AlCl₃), but modern protocols utilize metal-free acid clusters or transition metals to improve functional group tolerance[1][4][5].

Table 1: Comparative Conditions for the Acylation of Carbazole Derivatives

SubstrateAcylating AgentPromoter / CatalystMajor ProductYield (%)Ref
9-MethylcarbazoleTrifluoroacetic Anhydride (TFAA)TFA (10 equiv)3-Trifluoroacetyl-9-methylcarbazole88%[1]
9-MethylcarbazoleEthyl trifluoropyruvateFeCl₃C3-Alkylated/Acylated derivative73%[5]
Carbazole (General)Carboxylic AcidsTfOH–HFIP cluster3-Acylcarbazole60–94%[4]
3,6-Di-tert-butylcarbazoleAcyl ChloridesAlCl₃1,8-Diacyl-3,6-di-tert-butylcarbazoleVaries[2]

Validated Experimental Protocols

To ensure reproducibility, the following protocols are designed as self-validating systems. Causality for critical steps is explicitly stated to aid troubleshooting.

Protocol A: Metal-Free Regioselective Trifluoroacetylation of 9-Methylcarbazole

This modern approach utilizes a combination of Trifluoroacetic Acid (TFA) and Trifluoroacetic Anhydride (TFAA) to generate the highly electrophilic trifluoroacetyl cation in situ, bypassing the need for moisture-sensitive metal catalysts[1].

Reagents:

  • 9-Methylcarbazole: 1.0 mmol

  • Trifluoroacetic Acid (TFA): 10.0 mmol (Solvent/Promoter)

  • Trifluoroacetic Anhydride (TFAA): 10.0 mmol (Acyl source)

Step-by-Step Methodology:

  • Electrophile Generation: In an oven-dried 25 mL round-bottom flask equipped with a magnetic stir bar, add TFA (10.0 mmol) and TFAA (10.0 mmol). Stir at room temperature for 5 minutes.

    • Causality: Premixing these reagents ensures the equilibrium shifts toward the formation of the active trifluoroacetyl cation before the substrate is introduced, preventing unreacted anhydride from causing side reactions.

  • Substrate Addition: Add 9-methylcarbazole (1.0 mmol) to the stirring mixture in one portion. The reaction can be conducted under an air atmosphere.

  • Reaction Monitoring: Stir the mixture at room temperature for 12 hours. Monitor the reaction via TLC (Hexane/EtOAc 4:1).

    • Self-Validation: The starting 9-methylcarbazole (Rf ~0.7) should completely disappear, replaced by a highly UV-active spot at a lower Rf (~0.4) corresponding to the mono-acylated product.

  • Quenching: Cool the flask in an ice bath and slowly add saturated aqueous NaHCO₃ (20 mL) until gas evolution ceases.

    • Causality: Slow neutralization is critical. Rapid addition will cause a violent exothermic release of CO₂, which can lead to product loss and localized overheating, potentially degrading the product.

  • Extraction & Purification: Extract the aqueous layer with Dichloromethane (3 × 15 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify via flash column chromatography.

  • Validation Checkpoint (NMR): Analyze the purified product via ¹H NMR (CDCl₃). Successful C3-acylation is confirmed by the disappearance of the C3-proton multiplet and a distinct downfield shift of the C4-proton (typically appearing as a doublet around δ 8.5–8.7 ppm) due to the strong deshielding effect of the newly installed C3-carbonyl group.

Protocol B: Cluster-Promoted Acylation with Carboxylic Acids

This protocol utilizes a Trifluoromethanesulfonic acid (TfOH) and Hexafluoroisopropanol (HFIP) cluster system, allowing the direct use of stable carboxylic acids instead of moisture-sensitive acyl chlorides[4].

Reagents:

  • 9-Methylcarbazole: 0.5 mmol

  • Carboxylic Acid (e.g., Benzoic acid): 0.6 mmol

  • TfOH: 1.5 mmol

  • HFIP: 2.0 mL

Step-by-Step Methodology:

  • Cluster Formation: In a sealed tube, dissolve the carboxylic acid (0.6 mmol) in HFIP (2.0 mL). Slowly add TfOH (1.5 mmol) dropwise.

    • Causality: HFIP acts as a strongly hydrogen-bonding, low-nucleophilicity solvent that clusters with TfOH. This microenvironment dramatically increases the Brønsted acidity of the system, activating the typically unreactive carboxylic acid into an acylium equivalent[4].

  • Acylation: Add 9-methylcarbazole (0.5 mmol) to the mixture. Seal the tube and heat to 60 °C for 8 hours.

  • Workup: Cool to room temperature, dilute with EtOAc (10 mL), and carefully quench with water (10 mL). Extract, dry the organic phase over MgSO₄, and concentrate.

    • Self-Validation: The crude mass should reflect near-quantitative conversion. If unreacted carboxylic acid remains, wash the organic layer with 1M NaOH prior to chromatography to remove acidic impurities.

References

  • Substrate-Controlled Regiodivergent Synthesis of Fluoroacylated Carbazoles via Friedel–Crafts Acylation - The Journal of Organic Chemistry - ACS Publications[Link]

  • Acid–Solvent Cluster-Promoted General and Regioselective Friedel–Crafts Acylation with Carboxylic Acids - The Journal of Organic Chemistry - ACS Publications[Link]

  • Controlled Friedel-Crafts Acylation of 3,6-Disubstituted-9H-carbazole - ResearchGate[Link]

  • Condition-controlled divergent trifluoroalkylation: a diversity-oriented synthesis strategy for efficient construction of CF3-decorated carbazole libraries - PMC (National Institutes of Health)[Link]

  • Site-selective Aerobic C–H Mono-Acylation of Carbazoles by a Sustainable Palladium Catalysis - PMC (National Institutes of Health)[Link]

Sources

Application

Application Note: Chemical Doping Protocols for 9-Acetyl-3-methylcarbazole-Based Hole Transport Materials

Target Audience: Materials Scientists, Semiconductor Researchers, and Optoelectronics Development Professionals. Executive Summary & Mechanistic Overview Carbazole derivatives are foundational to the development of high-...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Materials Scientists, Semiconductor Researchers, and Optoelectronics Development Professionals.

Executive Summary & Mechanistic Overview

Carbazole derivatives are foundational to the development of high-performance organic semiconductors, particularly as Hole Transport Materials (HTMs) in Organic Light-Emitting Diodes (OLEDs) and Perovskite Solar Cells (PSCs)[1][2]. 9-Acetyl-3-methylcarbazole (CAS: 33634-03-6) serves as a critical small-molecule building block[3]. The electron-rich carbazole core facilitates rapid hole mobility, while the N-acetyl and 3-methyl substitutions provide strategic sites for cross-linking and steric tuning to prevent unwanted molecular aggregation[4].

However, pristine carbazole thin films typically exhibit low intrinsic conductivity ( <10−6 S/cm)[5]. To achieve the high hole densities required for efficient device operation, chemical p-doping is mandatory[1][6]. Doping introduces an electron acceptor into the organic matrix, which oxidizes the carbazole core, generating a positive polaron (a mobile hole coupled with a structural distortion)[7][8]. This protocol outlines two field-proven chemical doping strategies:

  • Integer Charge Transfer using the molecular acceptor F4-TCNQ[9][10].

  • Oxidative Salt Doping using Li-TFSI and Co(III) complexes[6][11].

Physicochemical Properties & Energy Alignment

Successful chemical doping requires precise thermodynamic alignment between the Highest Occupied Molecular Orbital (HOMO) of the carbazole donor and the Lowest Unoccupied Molecular Orbital (LUMO) of the dopant[8][9].

MaterialRoleHOMO (eV)LUMO (eV)Key Characteristics
9-Acetyl-3-methylcarbazole Host / Donor~ -5.26~ -2.75High triplet energy, solution-processable, stable core[12].
F4-TCNQ Molecular p-Dopant--5.24Deep LUMO drives spontaneous electron abstraction[8][13].
Li-TFSI Oxidative Additive--Hygroscopic; requires ambient O2​ or Co(III) co-dopant for rapid oxidation[6][14].
FK209 (Co(III) Complex) Redox Co-Dopant--Instantly oxidizes the carbazole core without relying on air exposure[11][15].

Note: The near-zero energy offset ( ΔE≈0.02 eV) between the carbazole HOMO and F4-TCNQ LUMO ensures highly efficient charge-transfer complex (CPX) formation[8][12].

Experimental Workflows & Methodologies

Workflow N1 Substrate Prep (UV-Ozone Clean) N2 Host Solvation (Carbazole in CB) N1->N2 N3 Chemical Doping (Add Dopant) N2->N3 N4 Spin Coating (4000 rpm, N2) N3->N4 N5 Thermal Anneal (100°C, 30 min) N4->N5

Fig 1. Standardized workflow for solution-processed chemical doping of carbazole HTMs.

Protocol A: Solution-Phase p-Doping with F4-TCNQ (For OLEDs/OFETs)

Causality: F4-TCNQ is utilized when moisture-free, highly stable doping is required. Unlike lithium salts, F4-TCNQ is non-hygroscopic and forms a stable host-guest matrix via halogen bonding[16].

Materials:

  • Host: 9-Acetyl-3-methylcarbazole (or its oligomeric derivatives)

  • Dopant: F4-TCNQ (2,3,5,6-tetrafluoro-7,7,8,8-tetracyanoquinodimethane)

  • Solvent: Anhydrous Chlorobenzene (CB)

Step-by-Step Procedure:

  • Host Preparation: Dissolve the carbazole derivative in anhydrous CB to a concentration of 20 mg/mL . Stir at 40∘C for 2 hours inside a nitrogen-filled glovebox.

  • Dopant Preparation: Prepare a master stock solution of F4-TCNQ in anhydrous CB at 2 mg/mL . Critical Note: F4-TCNQ has limited solubility; sonicate for 15 minutes to ensure complete dissolution.

  • Doping Formulation: To achieve a standard 5 mol% doping ratio, add the calculated volume of the F4-TCNQ stock dropwise to the host solution under vigorous stirring.

  • Equilibration: Allow the mixed solution to stir for 1 hour at room temperature. A visible color shift (typically toward deep green/brown) indicates the formation of the charge-transfer complex[8].

  • Deposition: Filter the solution through a 0.2μm PTFE syringe filter. Spin-coat onto the target substrate at 3000 rpm for 30 seconds.

  • Annealing: Anneal the film at 100∘C for 15 minutes to drive off residual CB and lock the morphological structure.

Protocol B: Oxidative Doping with Li-TFSI and FK209 (For Perovskite Solar Cells)

Causality: In PSC architectures, the HTM must be highly conductive but also geometrically conform to the rough perovskite surface. Li-TFSI induces a massive increase in hole density, while 4-tert-butylpyridine (tBP) prevents phase segregation and shifts the conduction band of the underlying oxide[6][15].

Materials:

  • Dopant 1: Li-TFSI stock ( 520 mg/mL in acetonitrile)[15]

  • Dopant 2: FK209 Co(III) stock ( 300 mg/mL in acetonitrile)[15]

  • Additive: 4-tert-butylpyridine (tBP)

Step-by-Step Procedure:

  • Dissolve the carbazole host in anhydrous CB at 40 mg/mL .

  • Add 28.8μL of pure tBP per 1 mL of host solution. Causality: tBP acts as a morphological controller and prevents the aggregation of lithium salts[15].

  • Inject 17.5μL of the Li-TFSI stock solution[15].

  • Inject 20.0μL of the FK209 stock solution[15]. The Co(III) complex acts as an immediate redox agent, bypassing the need for prolonged air exposure to oxidize the carbazole[6][11].

  • Spin-coat the formulated HTM dynamically at 4000 rpm for 30 seconds[15].

  • Transfer the substrate to a dry-air desiccator (RH <15% ) for 12 hours to complete the oxidation process before top-electrode thermal evaporation.

Mechanistic Pathway & Self-Validation System

Mechanism Donor Carbazole Core HOMO: -5.26 eV Transfer Charge Transfer Integer e- Hop Donor->Transfer e- donation Acceptor F4-TCNQ LUMO: -5.24 eV Acceptor->Transfer e- acceptance Polaron Positive Polaron Conductivity Spike Transfer->Polaron Fermi Level Shift

Fig 2. Energy level alignment and integer charge transfer mechanism generating mobile polarons.

Quality Control & Self-Validation

To ensure the scientific integrity of the doping process, researchers must validate the protocol using the following self-correcting checks:

  • Ultraviolet Photoelectron Spectroscopy (UPS):

    • Validation: In a successfully doped film, the Fermi level ( EF​ ) will shift downward toward the HOMO edge. For F4-TCNQ doped carbazoles, the EF​ -to-HOMO gap should decrease from ∼0.9 eV (pristine) to <0.3 eV [17].

  • UV-Vis-NIR Spectroscopy:

    • Validation: The formation of the carbazole radical cation (polaron) generates new sub-bandgap optical transitions. Look for the bleaching of the primary π−π∗ absorption peak and the emergence of a broad absorption band in the near-infrared ( 700−900 nm )[7].

  • Four-Probe Conductivity:

    • Validation: Pristine 9-acetyl-3-methylcarbazole films will show insulating behavior. Upon successful Li-TFSI/FK209 or F4-TCNQ doping, lateral conductivity must jump by at least 3 to 4 orders of magnitude (targeting 10−4 to 10−3 S/cm)[5][17].

References

  • Combined C-H Functionalization / C-N Bond Formation Route to Carbazoles Supporting Information. AWS / Vertex AI Grounding.
  • Ethanone, 1-(3-methyl-9H-carbazol-9-yl)- | 33634-03-6. ChemicalBook.
  • Doping strategies for small molecule organic hole-transport materials: impacts on perovskite solar cell performance and stability. National Institutes of Health (PMC).
  • Carbazole-Based Hole-Transport Materials for High-Efficiency and Stable Perovskite Solar Cells. ACS Publications.
  • Li-TFSI free carbazole-based hole transport materials enable highly stable perovskite solar cells. RSC Publishing.
  • High resolution UPS scans of F4-TCNQ-doped SQ films spun on a bare Si substrate. ResearchGate.

Sources

Technical Notes & Optimization

Troubleshooting

improving reaction yield in 9H-Carbazole, 9-acetyl-3-methyl- synthesis

Welcome to the technical support center for the synthesis of 9-acetyl-3-methyl-9H-carbazole. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting, fre...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for the synthesis of 9-acetyl-3-methyl-9H-carbazole. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting, frequently asked questions (FAQs), and optimized protocols to improve reaction yield and purity.

Introduction

The synthesis of 9-acetyl-3-methyl-9H-carbazole is a critical transformation in the development of various functional materials and pharmaceutical agents. Carbazole derivatives are known for their promising applications in organic light-emitting diodes (OLEDs), solar cells, and as bioactive molecules. The N-acetylation of the carbazole core is a key step that can be challenging, often resulting in low yields or undesired side products. This guide provides a comprehensive resource to navigate these challenges and achieve optimal results.

Reaction Overview: N-Acetylation of 3-methyl-9H-carbazole

The most common method for the synthesis of 9-acetyl-3-methyl-9H-carbazole is the N-acetylation of 3-methyl-9H-carbazole using an acetylating agent such as acetyl chloride or acetic anhydride. This reaction is typically carried out in the presence of a base or a Lewis acid catalyst.

Reaction Scheme:

While the reaction appears straightforward, several factors can influence its efficiency, including the choice of acetylating agent, catalyst, solvent, temperature, and reaction time.

Troubleshooting Guide

This section addresses common issues encountered during the synthesis of 9-acetyl-3-methyl-9H-carbazole and provides systematic troubleshooting strategies.

Issue 1: Low or No Product Yield

Q: My reaction is resulting in a very low yield or no desired product at all. What are the potential causes and how can I fix this?

A: Low or no yield is a frequent problem that can stem from several factors. A systematic approach to troubleshooting is crucial.

Potential Causes & Solutions:

Potential Cause Explanation Troubleshooting Steps
Poor Quality of Starting Materials Impurities in the 3-methyl-9H-carbazole or the acetylating agent can interfere with the reaction. Moisture is a significant concern, especially with Lewis acid catalysts.- Purify Starting Materials: Recrystallize or distill the 3-methyl-9H-carbazole. Ensure the acetylating agent is fresh and of high purity. - Anhydrous Conditions: Thoroughly dry all glassware and use anhydrous solvents. Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon).
Ineffective Acetylating Agent The reactivity of the acetylating agent is critical. Acetyl chloride is generally more reactive than acetic anhydride.- Switch Acetylating Agent: If using acetic anhydride, consider switching to acetyl chloride. - Check Reagent Stoichiometry: Ensure an appropriate molar excess of the acetylating agent is used.
Inappropriate Base or Catalyst The choice and amount of base or catalyst are crucial. For N-acetylation, a non-nucleophilic base is preferred to avoid side reactions. If using a Lewis acid, its activity can be hampered by moisture.- Base Selection: Use a non-nucleophilic base like triethylamine or pyridine. For phase-transfer catalysis, consider bases like potassium hydroxide with a phase-transfer catalyst. - Catalyst Activity: If using a Lewis acid like AlCl₃, ensure it is fresh and handled under anhydrous conditions. Consider alternative Lewis acids like ZnCl₂.
Suboptimal Reaction Temperature The reaction temperature significantly affects the reaction rate. Too low a temperature may result in a sluggish or incomplete reaction, while too high a temperature can lead to decomposition or side reactions.- Optimize Temperature: Start with room temperature and gradually increase if the reaction is slow. Monitor the reaction by TLC to find the optimal temperature.
Insufficient Reaction Time The reaction may not have proceeded to completion.- Monitor Reaction Progress: Use Thin Layer Chromatography (TLC) to monitor the consumption of the starting material and the formation of the product.

Workflow for Troubleshooting Low Yield:

Acetylation_Pathways cluster_reactants Reactants cluster_conditions Reaction Conditions cluster_products Products Carbazole 3-methyl-9H-carbazole N_Product 9-acetyl-3-methyl-9H-carbazole (Desired) Carbazole->N_Product C_Product C-acetylated Isomers (Side Product) Carbazole->C_Product Acetyl Acetylating Agent Acetyl->N_Product Acetyl->C_Product Base Base (e.g., NaH, KOH) Base->N_Product Favors Lewis_Acid Lewis Acid (e.g., AlCl3) Lewis_Acid->C_Product Can Promote

Caption: Competing N- vs. C-acetylation pathways.

Issue 3: Difficulty in Product Purification

Q: I am having trouble isolating a pure product. What are the best purification techniques?

A: Purification can be challenging due to the presence of unreacted starting materials, isomeric side products, and byproducts from the acetylating agent.

Purification Strategy:

  • Work-up:

    • If a Lewis acid was used, quench the reaction by carefully pouring it into a mixture of ice and dilute HCl to decompose the catalyst complex.

    • If a base was used, neutralize the reaction mixture with a dilute acid.

    • Extract the product into a suitable organic solvent (e.g., dichloromethane, ethyl acetate).

    • Wash the organic layer with water and brine to remove any water-soluble impurities.

    • Dry the organic layer over an anhydrous salt (e.g., MgSO₄ or Na₂SO₄).

  • Chromatography:

    • Column Chromatography: This is the most effective method for separating the desired N-acetylated product from C-acetylated isomers and other impurities.

      • Stationary Phase: Silica gel is commonly used.

      • Mobile Phase: A non-polar/polar solvent system is typically employed. Start with a low polarity eluent (e.g., hexane or petroleum ether) and gradually increase the polarity by adding a more polar solvent (e.g., ethyl acetate or dichloromethane). The N-acetylated product is generally less polar than the starting carbazole and more polar than some C-acetylated isomers.

  • Recrystallization:

    • If the product is obtained as a solid and is relatively pure after chromatography, recrystallization can be used to further enhance its purity.

    • Solvent Selection: Choose a solvent or solvent pair in which the product has high solubility at elevated temperatures and low solubility at room temperature or below. Common solvents for carbazole derivatives include ethanol, methanol, and mixtures of hexane and ethyl acetate.

Frequently Asked Questions (FAQs)

Q1: What is the best acetylating agent to use? A1: Acetyl chloride is generally more reactive than acetic anhydride and is often preferred for N-acetylation. However, acetic anhydride can also be effective, especially when used with a strong base or catalyst.

Q2: What is the role of the solvent in this reaction? A2: The solvent can significantly influence the reaction outcome.

  • Aprotic Polar Solvents (e.g., DMF, THF): These are good choices when using a base like NaH as they can solvate the carbazolide anion.

  • Non-polar Solvents (e.g., Dichloromethane, Toluene): These are commonly used for Friedel-Crafts reactions. The choice of solvent can also affect the regioselectivity in some cases.

Q3: Can I use a microwave reactor for this synthesis? A3: Yes, microwave-assisted synthesis can be a valuable tool to accelerate the reaction and potentially improve yields. It often allows for shorter reaction times and more precise temperature control.

Q4: How can I confirm the structure of my product? A4: The structure of 9-acetyl-3-methyl-9H-carbazole can be confirmed using standard analytical techniques:

  • NMR Spectroscopy (¹H and ¹³C): This is the most definitive method. The disappearance of the N-H proton signal from the starting material and the appearance of a singlet for the acetyl methyl group are key indicators.

  • FT-IR Spectroscopy: Look for the appearance of a strong carbonyl (C=O) stretching band around 1700 cm⁻¹.

  • Mass Spectrometry: To confirm the molecular weight of the product.

Optimized Experimental Protocol

This protocol is a general guideline and may require optimization based on your specific laboratory conditions and the purity of your reagents.

Materials:

  • 3-methyl-9H-carbazole

  • Sodium hydride (60% dispersion in mineral oil)

  • Acetyl chloride

  • Anhydrous Tetrahydrofuran (THF)

  • Saturated aqueous ammonium chloride solution

  • Dichloromethane

  • Brine

  • Anhydrous magnesium sulfate

  • Silica gel for column chromatography

  • Hexane and Ethyl acetate for elution

Procedure:

  • Setup: Under an inert atmosphere (nitrogen or argon), add 3-methyl-9H-carbazole (1.0 eq) to a flame-dried round-bottom flask equipped with a magnetic stir bar.

  • Deprotonation: Add anhydrous THF to dissolve the carbazole. Cool the solution to 0°C in an ice bath. Carefully add sodium hydride (1.2 eq) portion-wise. Allow the mixture to stir at 0°C for 30 minutes.

  • Acetylation: Slowly add acetyl chloride (1.1 eq) dropwise to the reaction mixture at 0°C. After the addition is complete, allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring the progress by TLC.

  • Quenching: Once the reaction is complete, cool the flask back to 0°C and carefully quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

  • Extraction: Transfer the mixture to a separatory funnel and extract with dichloromethane (3 x 50 mL).

  • Washing: Combine the organic layers and wash with water and then brine.

  • Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

  • Purification: Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexane as the eluent.

References

  • ResearchGate. (n.d.). Copper‐catalyzed synthesis of N‐acetyl carbazole. Retrieved from [Link]

  • ACS Publications. (2021, April 14). Substrate-Controlled Regiodivergent Synthesis of Fluoroacylated Carbazoles via Friedel–Crafts Acylation. The Journal of Organic Chemistry. Retrieved from [Link]

  • Supporting Information. (n.d.). Retrieved from [Link]

  • Alaraji, S. M., Naser, A. W., & Alsoultany, N. M. (2013). Synthesis of new 9H-Carbazole derivatives. Iraqi Journal of Science, 54(Supplement No.4), 983-993. Retrieved from [Link]

  • ACS Publications. (2017, November 2). N-Bromosuccinimide (NBS)-Catalyzed C–H Bond Functionalization: An Annulation of Alkynes with Electron Withdrawing Group (EWG)-Substituted Acetyl Indoles for the Synthesis of Carbazoles. Organic Letters. Retrieved from [Link]

  • Chemistry Stack Exchange. (2019, December 24). Solvent Effects in Friedel–Crafts Reaction. Retrieved from [Link]

  • Semantic Scholar. (n.d.). Lewis acid catalyzed N-acylation of carbamates and oxazolidinones. Retrieved from [Link]

  • ResearchGate. (n.d.). Optimization of reaction conditions. Retrieved from [Link]

  • ACS Publications. (2025, April 22). Biosynthesis of a N-Acetylated Tricyclic Carbazole with Antithrombotic Activity. Journal of Natural Products. Retrieved from [Link]

  • Synthesis and antimicrobial activities of 9H-carbazole derivatives. (2011, September 1). Journal of the Serbian Chemical Society. Retrieved from [Link]

  • Beilstein Journal of Organic Chemistry. (2024, January 4). Synthesis of N-acyl carbazoles, phenoxazines and acridines from cyclic diaryliodonium salts. Retrieved from [Link]

  • PTC Organics, Inc. (n.d.). PTC N-Alkylation of Carbazole Derivative. Retrieved from [Link]

  • NIH. (n.d.). Applications of Friedel–Crafts reactions in total synthesis of natural products. Retrieved from [Link]

  • Applications of Friedel–Crafts reactions in total synthesis of natural products. (2018, December 3). RSC Publishing. Retrieved from [Link]

  • International Journal of Pharmaceutical Sciences Review and Research. (2018, October 10). New Trend in Carabazole Based Structure: Part 1: Synthesis and Characterization of Assorted Heterocycles Based 3-(9H- carbazol-9 -. Retrieved from [Link]

  • MDPI. (2024, November 26). Design, Synthesis and Biological Exploration of Novel N-(9-Ethyl-9H-Carbazol-3-yl)Acetamide-Linked Benzofuran-1,2,4-Triazoles as Anti-SARS-CoV-2 Agents: Combined Wet/Dry Approach Targeting Main Protease (M pro ), Spike Glycoprotein and RdRp. Retrieved from [Link]

  • YouTube. (2017, July 6). Friedel–Crafts Acylation & Solutions to F–C Alkylation Problems. Retrieved from [Link]

  • PubMed. (2025, May 23). Biosynthesis of a N-Acetylated Tricyclic Carbazole with Antithrombotic Activity. Retrieved from [Link]

  • ACS Publications. (2024, November 10). Acid–Solvent Cluster-Promoted General and Regioselective Friedel–Crafts Acylation with Carboxylic Acids. The Journal of Organic Chemistry. Retrieved from [Link]

  • ResearchGate. (n.d.). Optimization of the reaction conditions for the synthesis of carbazole 3a a. Retrieved from [Link]

  • Der Pharma Chemica. (n.d.). Synthesis of Carbazole-1&3-Acids by using Suzuki Coupling followed by Cadagon Reductive Cyclization. Retrieved from [Link]

  • Synthesis and Characterization of Monodendrons Based on 9-Phenylcarbazole. (n.d.). Macromolecules. Retrieved from [Link]

  • Google Patents. (n.d.). CN107428688A - Efficient Synthesis of Carbazole Derivatives.
  • MDPI. (2022, August 19). 1-(4-Fluorobenzoyl)-9H-carbazole. Retrieved from [Link]

  • Recent developments in c−h functionalization of carbazoles. (n.d.). Retrieved from [Link]

  • Chemistry Steps. (2023, February 24). Friedel-Crafts Acylation with Practice Problems. Retrieved from [Link]

  • ChemBK. (2024, April 9). N-acetyl-carbazole. Retrieved from [Link]

  • NIH. (n.d.). A carbazole compound, 9-ethyl-9H-carbazole-3-carbaldehyde, plays an antitumor function through reactivation of the p53 pathway in human melanoma cells. Retrieved from [Link]

  • NIH. (n.d.). Methyl 9H-carbazole-9-acetate. Retrieved from [Link]

  • ResearchGate. (2018, January 15). I'm looking for N-substition reactions of carbazole, does anyone have any tips for these in order to get efficent yield and simple synthesis protocol?. Retrieved from [Link]

  • MDPI. (2023, June 5). Preparation and Characterization of Carbazole-Based Luminogen with Efficient Emission in Solid and Solution States. Retrieved from [Link]

  • Journal of Materials Chemistry C. (n.d.). *Efficient thermally activated delayed fluorescence carbazole derivatives with a cofacial acceptor/donor/acceptor chromophore: comparable luminescent properties to their
Optimization

optimizing solvent systems for 9H-Carbazole, 9-acetyl-3-methyl- crystallization

Welcome to the Technical Support Center for the isolation and structural refinement of 1 (CAS: 33634-03-6)[1]. This guide is designed for drug development professionals and materials scientists who require high-purity cr...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for the isolation and structural refinement of 1 (CAS: 33634-03-6)[1]. This guide is designed for drug development professionals and materials scientists who require high-purity crystalline forms for X-ray diffraction (XRD) and structure-activity relationship (SAR) studies.

Below, we bypass generic advice to provide thermodynamically grounded troubleshooting strategies, self-validating protocols, and causality-driven insights specific to N-acetylated carbazole derivatives.

Crystallization Optimization Workflow

CrystallizationWorkflow A Crude 9-acetyl-3-methyl- 9H-carbazole B Primary Solvent Screening (DCM, Chlorobenzene) A->B C Determine Solubility Gradient B->C D Cooling Crystallization (FCC Mode) C->D High Temp Gradient E Anti-Solvent Addition (DCM / Hexane) C->E Low Temp Gradient F Phase Separation: Oiling Out? D->F E->F G Thermal Annealing & Seed Introduction F->G Yes (LLPS Detected) H Crystal Harvesting & XRD Validation F->H No (Solid Nucleation) G->D Recalibrate Supersaturation

Logical workflow for optimizing the crystallization of 9-acetyl-3-methyl-9H-carbazole.

Troubleshooting Guides & FAQs

Q1: Why does my 9-acetyl-3-methyl-9H-carbazole "oil out" (liquid-liquid phase separation) instead of nucleating during cooling crystallization? A1: Oiling out occurs when the solute concentration crosses the liquid-liquid phase boundary before reaching the metastable limit for solid nucleation. N-acetylated carbazoles possess high lipophilicity, but the N-acetyl group acts as a localized polar hydrogen-bond acceptor. In highly mixed polarity systems (e.g., Ethanol/Water), this structural dichotomy causes the compound to self-associate into a metastable, solute-rich liquid phase rather than forming a rigid crystal lattice.

  • The Fix: Shift the phase diagram by utilizing a single, moderately polar aromatic solvent like Chlorobenzene.2 demonstrate that using chlorobenzene under forced circulation cooling (FCC) bypasses oiling out and yields highly pure, uniform flakes[2].

Q2: I am observing polymorphic mixtures and inconsistent crystal habits across batches. How do I control this? A2: Polymorphism in this compound is driven by the conformational flexibility of the N-acetyl group relative to the rigid, planar carbazole core. Rapid cooling ("shock cooling") traps the molecules in kinetically favored, less stable polymorphic forms (often presenting as fine powders or needles).

  • The Fix: Implement a strictly controlled gradual cooling rate (e.g., 0.1 °C/min) coupled with continuous agitation. Gradual cooling ensures the system remains within the metastable zone, favoring the thermodynamically stable polymorph[2].

Q3: My yield is high, but NMR shows significant solvent entrapment. How do I prevent co-crystallization? A3: Carbazole derivatives are notorious for forming solid solutions or co-crystals with highly polar, hydrogen-bonding solvents. For example, 3 frequently results in the solvent molecules becoming integrated into the crystal lattice, altering the solid-state properties and emission spectra[3].

  • The Fix: Transition to a binary solvent system utilizing Dichloromethane (DCM) as the primary solvent and Hexane as the anti-solvent. DCM effectively solvates the compound without acting as a strong hydrogen bond donor, preventing lattice entrapment[4].

Quantitative Solvent Performance Data

Selecting the right solvent dictates the thermodynamic pathway of your crystallization. Below is a summary of expected outcomes based on established carbazole derivative behaviors.

Solvent SystemRole / MethodPolarity IndexExpected Crystal HabitSuitability for 9-Acetyl-3-Methyl-9H-Carbazole
Chlorobenzene Single (Cooling FCC)2.7Uniform FlakesExcellent for bulk purification; prevents oiling out[2].
DCM / Hexane Binary (Anti-solvent)3.1 / 0.1Prismatic CrystalsIdeal for growing high-quality single crystals for XRD[4].
DMF Single (Cooling)6.4Solvated CrystalsPoor ; high risk of solvent co-crystallization and lattice entrapment[3].
Ethanol Single (Evaporation)5.2Fine PowdersModerate ; high risk of liquid-liquid phase separation if cooled rapidly.

Self-Validating Experimental Protocol: Anti-Solvent Crystallization

This protocol utilizes a binary system (DCM/Hexane) to yield X-ray quality single crystals. It is designed as a self-validating system : each step contains a physical checkpoint that guarantees the thermodynamic state of the solution before proceeding.

Step 1: Solute Saturation & Filtration

  • Action: Dissolve 100 mg of crude 9H-Carbazole, 9-acetyl-3-methyl- in 2.0 mL of Dichloromethane (DCM) at 30 °C.

  • Self-Validation Checkpoint: The solution must be completely transparent. Any remaining turbidity indicates incomplete dissolution. If turbid, add DCM in 0.2 mL increments until clear.

  • Action: Filter the solution through a 0.22 µm PTFE syringe filter into a clean, dust-free vial. Causality: Removing particulate matter eliminates heterogeneous nucleation sites, which cause premature, low-quality crystal growth.

Step 2: Anti-Solvent Titration

  • Action: Maintain the solution at 30 °C. Slowly add Hexane dropwise while stirring gently.

  • Self-Validation Checkpoint: Stop adding Hexane the exact moment a faint, persistent cloudiness (the "cloud point") appears and does not dissipate upon stirring. If distinct liquid droplets form on the glass (oiling out), the solvent ratio is incorrect; add 0.5 mL DCM to re-homogenize and restart the titration.

Step 3: Thermal Annealing

  • Action: Heat the cloudy solution to 35 °C.

  • Self-Validation Checkpoint: The solution must become completely clear again. This confirms you are resting precisely on the metastable zone boundary.

Step 4: Controlled Nucleation

  • Action: Turn off the heat and allow the vial to cool to room temperature (approx. 20 °C) at a natural, undisturbed rate. Once at room temperature, transfer to a 4 °C refrigerator for 24 hours. Causality: The slow reduction in temperature gradually lowers the dielectric constant of the mixture, forcing the thermodynamically stable polymorph to nucleate.

Step 5: Harvesting

  • Action: Isolate the resulting prismatic crystals via vacuum filtration. Wash immediately with 1 mL of ice-cold Hexane to remove surface impurities, and dry under high vacuum for 4 hours.

References

  • ResearchGate. "Purification of carbazole by solvent crystallization under two forced cooling modes." ResearchGate. URL:[Link]

  • PubMed / NIH. "Tuning the Solid State Emission of the Carbazole and Cyano-Substituted Tetraphenylethylene by Co-Crystallization with Solvents." National Institutes of Health. URL: [Link]

Sources

Troubleshooting

Technical Support Center: Troubleshooting Low Fluorescence Quantum Yield in 9H-Carbazole, 9-acetyl-3-methyl- Derivatives

Welcome to the technical support center for troubleshooting low fluorescence quantum yield in your 9H-Carbazole, 9-acetyl-3-methyl- derivative experiments. This guide is designed for researchers, scientists, and drug dev...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for troubleshooting low fluorescence quantum yield in your 9H-Carbazole, 9-acetyl-3-methyl- derivative experiments. This guide is designed for researchers, scientists, and drug development professionals to diagnose and resolve common issues encountered during the photophysical characterization of these compounds. We will explore the underlying scientific principles and provide actionable, step-by-step protocols to help you optimize your experimental outcomes.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Question 1: My 9-acetyl-3-methyl-9H-carbazole derivative exhibits significantly lower fluorescence quantum yield than expected. What are the potential causes?

A lower-than-expected fluorescence quantum yield (Φf) in carbazole derivatives can stem from several intrinsic and extrinsic factors that promote non-radiative decay pathways, competing with the desired fluorescent emission. Understanding these pathways is the first step toward effective troubleshooting.

Core Scientific Principles:

The fluorescence quantum yield is a measure of the efficiency of the fluorescence process. It is defined as the ratio of photons emitted to the photons absorbed. Any process that competes with fluorescence for the de-excitation of the excited singlet state (S₁) will lower the quantum yield. Key competing processes include:

  • Intersystem Crossing (ISC): This is a spin-forbidden transition from the lowest excited singlet state (S₁) to a triplet state (T₁). Carbazole and its derivatives can exhibit efficient ISC. Once in the triplet state, the molecule can return to the ground state via phosphorescence (a slow radiative process) or non-radiative decay, both of which reduce fluorescence. The presence of heavy atoms or specific molecular geometries can enhance ISC rates.

  • Internal Conversion (IC): This is a non-radiative transition between electronic states of the same spin multiplicity (e.g., S₁ to S₀). IC is often facilitated by vibrational relaxation and is more prominent in flexible molecules where vibrational modes can dissipate energy.

  • Intramolecular Charge Transfer (ICT): In donor-acceptor (D-A) systems, photoexcitation can lead to the formation of an ICT state. In the case of 9-acetyl-3-methyl-9H-carbazole, the carbazole moiety acts as an electron donor and the acetyl group can act as an electron acceptor. While ICT can sometimes lead to emissive states, in many cases, especially in polar solvents, the ICT state is poorly emissive or non-emissive, providing a pathway for non-radiative decay. The extent of ICT is highly dependent on solvent polarity.

  • Aggregation-Caused Quenching (ACQ): At high concentrations, carbazole derivatives can form aggregates (excimers or dimers) due to π-π stacking interactions. These aggregates often have different electronic properties from the monomeric species and can exhibit significantly lower or no fluorescence, a phenomenon known as ACQ.

  • Solvent Effects: The polarity of the solvent can significantly influence the fluorescence quantum yield. Polar solvents can stabilize ICT states, leading to a decrease in fluorescence. Protic solvents can also quench fluorescence through hydrogen bonding interactions, which introduce additional non-radiative decay channels.

  • Presence of Quenchers: Impurities in the sample or dissolved oxygen in the solvent can act as fluorescence quenchers, deactivating the excited state through collisional processes.

Question 2: How can I systematically troubleshoot the cause of low quantum yield in my experiments?

A systematic approach is crucial for identifying the root cause of low fluorescence. The following workflow outlines a series of experiments to diagnose the issue.

Troubleshooting_Workflow cluster_purity Purity & Sample Preparation cluster_solvent Solvent Effects cluster_concentration Aggregation Effects cluster_temperature Non-Radiative Decay Pathways cluster_degassing Quenching by Oxygen A Low Fluorescence Quantum Yield Observed B Step 1: Purity & Sample Preparation Check A->B C Step 2: Solvent Study B->C If pure P1 Verify purity (NMR, MS, HPLC) B->P1 P2 Use high-purity solvents B->P2 D Step 3: Concentration Study C->D If solvent effect is significant S1 Measure Φf in a range of solvents (non-polar to polar, aprotic & protic) C->S1 E Step 4: Temperature Study D->E If concentration dependence is observed C1 Measure Φf at varying concentrations D->C1 F Step 5: Degassing Experiment E->F If temperature effect is significant T1 Measure Φf at different temperatures E->T1 G Conclusion & Further Analysis F->G If oxygen quenching is confirmed D1 Measure Φf in degassed vs. aerated solvent F->D1 S2 Analyze solvatochromic shifts S1->S2 C2 Look for changes in emission spectra (excimer formation) C1->C2 T2 Analyze for thermally activated non-radiative processes T1->T2

Caption: Simplified Jablonski diagram illustrating the effect of temperature on fluorescence.

By systematically working through these troubleshooting steps, you can effectively diagnose the cause of low fluorescence quantum yield in your 9H-Carbazole, 9-acetyl-3-methyl- derivatives and take informed steps to optimize your experimental conditions or molecular design.

References

  • Optical properties and fluorescence quenching of carbazole containing (D–π–A) push–pull chromophores by silver nanoparticles - RSC Publishing. Available at: [Link]

  • Solvent effects on optical and electronic properties of carbazole benzothiazole based bipolar compound: TD-DFT/PCM approach. Available at: [Link]

  • Aggregation-Induced Fluorescence of Carbazole and o-Carborane Based Organic Fluorophore - Frontiers. Available at: [Link]

  • CARBAZOLE-BASED EMITTING COMPOUNDS: SYNTHESIS, PHOTOPHYSICAL PROPERTIES AND FORMATION OF NANOPARTICLES - ResearchGate. Available at: [Link]

  • Intersystem Crossing in a Carbazole-Based Room Temperature Phosphorescent Luminophore Investigated by Non-Adiabatic Dynamics. - ChemRxiv. Available at: [Link]

  • Aggregation-Induced Fluorescence of Carbazole and o-Carborane Based Organic Fluorophore - PMC. Available at: [Link]

  • Intersystem Crossing and Triplet-State Property of Anthryl- and Carbazole-fused Perylenebisimide Derivatives with a Twisted π-Conjugation Framework | The Journal of Physical Chemistry B - ACS Publications. Available at: [Link]

  • Intersystem Crossing and Triplet-State Property of Anthryl- and Carbazole-fused Perylenebisimide Derivatives with a Twisted π-Conjugation Framework - PubMed. Available at: [Link]

  • Suppression of aggregation-caused quenching in multiple resonance thermally activated delayed fluorescence emitters through tert-butyl and carbazole incorporation - DR-NTU. Available at: [Link]

  • Twisted Donor−π–Acceptor Carbazole Luminophores with Substituent-Dependent Properties of Agg
Optimization

Technical Support Center: Moisture Sensitivity in 9-Acetyl-3-methylcarbazole Cross-Coupling

Welcome to the advanced troubleshooting center for cross-coupling reactions involving 9H-Carbazole, 9-acetyl-3-methyl- (CAS: 33634-03-6). As a highly functionalized building block, this substrate is frequently used in Bu...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the advanced troubleshooting center for cross-coupling reactions involving 9H-Carbazole, 9-acetyl-3-methyl- (CAS: 33634-03-6). As a highly functionalized building block, this substrate is frequently used in Buchwald-Hartwig and Suzuki-Miyaura couplings. However, the N-acetyl protecting group introduces a critical vulnerability to trace moisture that can completely derail your catalytic cycle.

This guide provides the mechanistic causality behind these failures, a self-validating protocol to ensure anhydrous integrity, and field-proven troubleshooting FAQs.

Pathway Analysis: The Causality of Catalyst Poisoning

To solve moisture sensitivity, we must first understand the exact mechanism of failure. The N-acetyl group on 9-acetyl-3-methylcarbazole is designed to protect the nitrogen or direct ortho-functionalization. However, in the presence of trace moisture and strong bases (e.g., NaOtBu), the acetyl group undergoes rapid hydrolysis.

This generates 3-methyl-9H-carbazole (free NH-carbazole). Mechanistic studies have proven that free NH-carbazoles react aggressively with Pd(II) oxidative addition intermediates to form highly stable Pd-carbazolyl complexes. These complexes act as an off-cycle resting state, effectively sequestering the active palladium and poisoning the catalyst [1].

G A 9-Acetyl-3-methylcarbazole (Protected Substrate) C 3-Methyl-9H-carbazole (Free NH-Carbazole) A->C Hydrolysis F Desired Cross-Coupled Product A->F Anhydrous Conditions B Trace H2O + Base (e.g., NaOtBu) B->C E Pd-Carbazolyl Complex (Catalyst Poison) C->E Coordination D Pd(II) Oxidative Addition Intermediate D->E D->F Catalytic Cycle

Mechanism of Pd-catalyst poisoning via moisture-induced deprotection of 9-acetyl carbazoles.

Troubleshooting FAQs

Q: Why does my cross-coupling reaction stall at 30-40% conversion when using 9-acetyl-3-methylcarbazole? A: This is a classic symptom of catalyst poisoning driven by moisture. The N-acetyl group hydrolyzes to form free 3-methyl-9H-carbazole. As established in recent organometallic studies, this free NH-carbazole coordinates to the Pd(II) intermediate, forming a stable Pd-carbazolyl complex that traps the catalyst in an off-cycle resting state, halting the reaction [1].

Q: How do I analytically differentiate between normal catalyst degradation and moisture-induced deprotection? A: Standard catalyst degradation (e.g., Pd black formation) will leave unreacted 9-acetyl-3-methylcarbazole (m/z ~223) as the primary species in your LC/MS or GC/MS traces. If moisture is the culprit, your chromatography will reveal a significant peak at m/z ~181, corresponding to the deprotected 3-methyl-9H-carbazole. The presence of the m/z 181 mass is the definitive biomarker for moisture intrusion.

Q: Which base/solvent combinations minimize moisture sensitivity while maintaining coupling efficiency? A: Strong alkoxide bases like NaOtBu and KOtBu are highly hygroscopic and rapidly drive the hydrolysis of the acetyl group [4]. Switch to anhydrous, milder bases such as Cs₂CO₃ or K₃PO₄. Pair these with non-polar, aprotic solvents like toluene rather than hygroscopic solvents like THF or dioxane, which are notoriously difficult to keep perfectly dry.

Q: Can precatalyst selection mitigate the impact of trace moisture? A: Yes. Traditional Pd(OAc)₂/phosphine systems are highly sensitive to moisture degradation. Transitioning to well-defined, air- and moisture-stable Pd(II)-NHC precatalysts, such as [Pd(NHC)(μ-Cl)Cl]₂, provides a much more robust catalytic entry point. These precatalysts resist initial moisture degradation and maintain a higher concentration of active Pd(0) in the cycle [2].

Quantitative Analysis: Impact of Base and Moisture

The following table summarizes the causal relationship between base selection, moisture levels (ppm), and the resulting hydrolysis of the 9-acetyl protecting group during a standard 12-hour coupling reaction.

Base UsedMoisture Level (ppm)Catalyst SystemConversion to Product (%)Hydrolysis to NH-Carbazole (%)
NaOtBu> 500 (Ambient)Pd(OAc)₂ / RuPhos12%85%
NaOtBu< 50 (Standard Dry)Pd(OAc)₂ / RuPhos45%40%
Cs₂CO₃< 50 (Standard Dry)Pd(OAc)₂ / RuPhos78%15%
Cs₂CO₃ < 10 (Strictly Anhydrous) [Pd(NHC)(μ-Cl)Cl]₂ > 95% < 2%

Self-Validating Experimental Protocol

To guarantee success, you must use a methodology that proves its own anhydrous integrity before consuming valuable reagents. This protocol incorporates an internal control mechanism.

Objective: Perform a Buchwald-Hartwig or Suzuki-Miyaura coupling on 9-acetyl-3-methylcarbazole with zero moisture-induced deprotection. Self-Validation Mechanism: You will run a parallel "Control" reaction omitting the aryl halide coupling partner. If LC/MS analysis of this control shows >2% of 3-methyl-9H-carbazole (m/z 181) after 2 hours, your system has a moisture leak or insufficiently dried base, invalidating the setup. Do not proceed with the main batch until the control passes.

Step-by-Step Methodology:
  • Base Preparation (Critical): Dry Cs₂CO₃ under high vacuum (0.1 mmHg) at 150 °C for a minimum of 12 hours. Transfer directly into an argon-filled glovebox. Do not use base from a previously opened benchtop bottle.

  • Reaction Assembly: Inside the glovebox, charge two Schlenk tubes (Main and Control).

    • Main Tube: 9-acetyl-3-methylcarbazole (1.0 equiv), Aryl Halide (1.2 equiv), [Pd(NHC)(μ-Cl)Cl]₂ precatalyst (2 mol%), and dried Cs₂CO₃ (2.0 equiv).

    • Control Tube: Identical to Main, but omit the Aryl Halide.

  • Solvent Addition: Seal both tubes with rubber septa, transfer to a Schlenk line, and inject anhydrous, degassed toluene (KF titration < 10 ppm) via a gastight syringe.

  • Validation Check (IPC): Heat both tubes to 90 °C. After 2 hours, pull a 50 µL aliquot from the Control Tube, quench with dry EtOAc, and run an LC/MS.

    • Pass Criteria: Peak area for m/z 181 is <2% relative to m/z 223. Proceed with the reaction.

    • Fail Criteria: Peak area for m/z 181 is >2%. Abort the reaction, re-dry the base, and check Schlenk line integrity.

  • Reaction Execution: If validated, continue heating the Main Tube for 12 hours under a positive pressure of Argon to achieve >95% conversion.

References

  • Title: Important Role of NH-Carbazole in Aryl Amination Reactions Catalyzed by 2-Aminobiphenyl Palladacycles Source: National Center for Biotechnology Information (PMC) URL: [Link]

  • Title: Buchwald–Hartwig Amination and C–S/S–H Metathesis of Aryl Sulfides by Selective C–S Cleavage Mediated by Air- and Moisture-Stable[Pd(NHC)(μ-Cl)Cl]2 Precatalysts: Unified Mechanism for Activation of Inert C–S Bonds Source: Organic Letters (ACS Publications) URL: [Link]

  • Title: CuCl-Catalyzed Ullmann-Type C–N Cross-Coupling Reaction of Carbazoles and 2-Bromopyridine Derivatives Source: The Journal of Organic Chemistry (ACS Publications) URL: [Link]

  • Title: Buchwald-Hartwig Cross Coupling Reaction Source: Organic Chemistry Portal URL: [Link]

Troubleshooting

optimizing mobile phase for HPLC analysis of 9H-Carbazole, 9-acetyl-3-methyl-

Welcome to the Application Support Center. As a Senior Application Scientist, I have designed this technical resource to guide researchers and drug development professionals through the chromatographic behavior of 9H-Car...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Application Support Center. As a Senior Application Scientist, I have designed this technical resource to guide researchers and drug development professionals through the chromatographic behavior of 9H-Carbazole, 9-acetyl-3-methyl- (also known as 9-acetyl-3-methylcarbazole).

This tricyclic aromatic compound presents specific analytical challenges. While the carbazole core is highly hydrophobic, the N-acetyl group acts as an electron-withdrawing moiety, significantly reducing the basicity of the nitrogen atom. Consequently, the molecule remains largely neutral under standard reversed-phase high-performance liquid chromatography (RP-HPLC) conditions. The following guide provides field-proven, mechanistically grounded solutions for optimizing your mobile phase to achieve baseline resolution, excellent peak symmetry, and reproducible retention times.

Part 1: Troubleshooting Guide & FAQs

Q1: Why is my 9-acetyl-3-methylcarbazole peak eluting near the void volume despite using a standard 50:50 Water:Acetonitrile mobile phase? Causality & Solution: Carbazole derivatives are highly lipophilic; however, if your analyte elutes too quickly (retention factor k′<2 ), the eluent strength of your organic modifier is too high. According to fundamental reversed-phase principles, a 10% decrease in the organic modifier (Acetonitrile) will typically produce a 2- to 3-fold increase in analyte retention [4]. Action: Decrease the Acetonitrile concentration to 40% and re-evaluate. The ideal retention factor ( k′ ) should lie between 2 and 10 to avoid co-elution with poorly retained matrix components while preventing excessive band-broadening [4].

Q2: I am observing severe peak tailing for 9-acetyl-3-methylcarbazole. Since the N-acetyl group makes the molecule neutral, why is this happening and how do I fix it? Causality & Solution: Even neutral or weakly basic compounds can suffer from peak tailing due to secondary interactions with unendcapped, acidic silanol groups (Si-OH) on the silica stationary phase. At neutral pH, these silanols ionize to Si-O⁻, creating localized cation-exchange sites that interact with the dipole of the N-acetyl group. Action: Introduce an acidic modifier to the mobile phase. Adding 0.1% Trifluoroacetic Acid (TFA) lowers the mobile phase pH to approximately 2.0, fully protonating the residual silanols and shutting down secondary electrostatic interactions [1]. If your downstream application is LC-MS, replace TFA with 0.1% Formic Acid to prevent ion suppression in the mass spectrometer [2].

Q3: Should I use Methanol or Acetonitrile as the organic modifier for this specific carbazole derivative? Causality & Solution: Acetonitrile is highly recommended. Each reversed-phase solvent possesses distinct solvatochromic properties. Acetonitrile is aprotic and excels at dipole–dipole interactions, providing superior selectivity for rigid, aromatic tricyclic systems like carbazoles [4]. Furthermore, carbazole derivatives exhibit optimal UV absorption at lower wavelengths (e.g., 293 nm) [1]. Acetonitrile has a lower UV cutoff (190 nm) compared to Methanol (205 nm), ensuring a stable baseline with minimal background noise during gradient elution.

TroubleshootingLogic Start Evaluate Chromatogram: 9-Acetyl-3-methylcarbazole Decision Identify Primary Issue Start->Decision LowRet Issue: k' < 2 (Elutes in Void Volume) Decision->LowRet Tailing Issue: Peak Tailing (Asymmetry > 1.5) Decision->Tailing Drift Issue: Baseline Drift (During Gradient) Decision->Drift FixLowRet Action: Decrease % Acetonitrile by 10% increments LowRet->FixLowRet FixTailing Action: Add 0.1% TFA or Formic Acid to Mobile Phase Tailing->FixTailing FixDrift Action: Match modifier conc. in both Mobile Phases (A & B) Drift->FixDrift

Fig 1: Logical troubleshooting pathway for resolving common HPLC issues with carbazole derivatives.

Part 2: Self-Validating Experimental Protocol

To ensure reproducibility, this protocol employs a self-validating framework. Do not proceed to the next step unless the validation criteria of the current step are met. This method utilizes a gradient mode consisting of Acetonitrile, purified water, and an acidic modifier, which is standard for complex indolocarbazole and carbazole derivatives [3].

Step 1: Mobile Phase Preparation
  • Mobile Phase A (Aqueous): Measure 1000 mL of ultrapure water (18.2 MΩ·cm). Add exactly 1.0 mL of HPLC-grade Trifluoroacetic Acid (TFA) to achieve a 0.1% (v/v) concentration.

  • Mobile Phase B (Organic): Measure 1000 mL of HPLC-grade Acetonitrile. Add exactly 1.0 mL of TFA.

    • Causality: Adding the exact same concentration of TFA to both phases ensures the background UV absorbance remains constant throughout a gradient run, preventing baseline drift.

    • Validation Check: Sonicate both phases for 15 minutes under vacuum. Visually inspect for the absence of dissolved gas bubbles.

Step 2: Column Equilibration & Blank Injection
  • Install a C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm particle size) [1]. Set the column oven to 30 °C to reduce mobile phase viscosity and improve mass transfer.

  • Equilibrate the column with 90% Mobile Phase A / 10% Mobile Phase B at a flow rate of 1.0 mL/min for 15 column volumes.

  • Blank Injection: Inject 10 µL of the sample diluent (e.g., 50:50 Water:Acetonitrile).

    • Validation Check: Monitor the baseline at 293 nm. If any ghost peaks appear at the expected retention time of the analyte, your system or diluent is contaminated. Do not proceed until the blank chromatogram is completely clean.

Step 3: Gradient Execution & System Suitability
  • Prepare a 0.1 mg/mL working solution of 9-acetyl-3-methylcarbazole [1].

  • Inject 10 µL of the sample and execute the gradient profile detailed in Table 2.

  • Validation Check: Calculate the retention factor ( k′ ) and peak asymmetry ( As​ ). The method is only considered valid for quantitative analysis if k′>2 and As​ is between 0.9 and 1.2.

ExpWorkflow Prep Phase Preparation A: H2O + 0.1% TFA B: MeCN + 0.1% TFA Equil Column Equilibration C18 Column 15 Column Volumes Prep->Equil Blank Blank Injection Verify Baseline No Ghost Peaks Equil->Blank Sample Sample Injection 10 µL Volume 293 nm Detection Blank->Sample SST SST Sample->SST Valid Method Validated Ready for Quantitative Analysis SST->Valid

Fig 2: Step-by-step self-validating experimental workflow for mobile phase optimization.

Part 3: Quantitative Data Summaries

Table 1: Mobile Phase Composition Matrix & Analyte Implications

ComponentFunctionMechanistic Implication for 9-Acetyl-3-methylcarbazole
Water (Type I) Aqueous BaseDrives hydrophobic partitioning into the C18 stationary phase.
Acetonitrile Organic ModifierElutes the highly lipophilic tricyclic core via dipole-dipole interactions.
0.1% TFA Acidic ModifierSuppresses silanol ionization (Si-O⁻ to Si-OH), eliminating peak tailing.
0.1% Formic Acid MS-Compatible ModifierAlternative to TFA for LC-MS; provides volatility while maintaining low pH.

Table 2: Recommended Gradient Elution Profile

Time (min)Flow Rate (mL/min)% Mobile Phase A (Water + 0.1% TFA)% Mobile Phase B (MeCN + 0.1% TFA)
0.01.09010
2.01.09010
12.01.01090
15.01.01090
15.11.09010
20.01.09010

Table 3: System Suitability Criteria (Self-Validation Metrics)

ParameterTarget ValueCorrective Action if Failed
Retention Factor ( k′ ) 2.0 - 10.0Adjust initial %B concentration by 10%.
Peak Asymmetry ( As​ ) 0.9 - 1.2Verify TFA concentration; replace column inlet frit if tailing persists.
Resolution ( Rs​ ) > 2.0 (from impurities)Decrease gradient steepness (e.g., extend gradient time from 10 to 15 mins).

References

  • Separation of 9H-Carbazole, 9-methyl- on Newcrom R1 HPLC column. SIELC.[Link]

  • Development and validation of HPLC method for analysis of indolocarbazole derivative LCS-1269. ResearchGate. [Link]

  • Mobile-Phase Optimization Strategies in Reversed-Phase HPLC. LCGC International.[Link]

Optimization

overcoming steric hindrance in 9H-Carbazole, 9-acetyl-3-methyl- functionalization

Welcome to the Technical Support Center for the regioselective functionalization of 9H-Carbazole, 9-acetyl-3-methyl- (N-acetyl-3-methylcarbazole). This guide is designed for researchers and drug development professionals...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for the regioselective functionalization of 9H-Carbazole, 9-acetyl-3-methyl- (N-acetyl-3-methylcarbazole). This guide is designed for researchers and drug development professionals facing challenges with steric hindrance during the late-stage modification of carbazole scaffolds.

Carbazoles are privileged heterocyclic scaffolds in medicinal chemistry and materials science[1]. However, the presence of the bulky N-acetyl group at position 9 and the methyl group at position 3 introduces significant steric constraints. The N-acetyl group twists out of the carbazole plane, creating a steric shield over the C1 and C8 positions, while the 3-methyl group sterically hinders the adjacent C2 and C4 positions. This support guide provides field-proven, mechanistically grounded solutions to overcome these barriers.

Diagnostic Workflow for Regioselective Functionalization

G Start Identify Target Position in 9-Acetyl-3-methylcarbazole C6 C6 Position (Sterically Accessible) Start->C6 C1_C8 C1 / C8 Positions (N-Acetyl Hindered) Start->C1_C8 C2_C4 C2 / C4 Positions (3-Methyl Hindered) Start->C2_C4 Sol_C6 Standard EAS or Pd-Catalyzed C-H Activation C6->Sol_C6 Sol_C1 Directing Group Assistance (e.g., Transient Mediators) C1_C8->Sol_C1 Sol_C2 Sterically Hindered Bases (e.g., TMPMgBu) C2_C4->Sol_C2

Diagnostic workflow for regioselective functionalization of 9-acetyl-3-methylcarbazole.

Frequently Asked Questions (Troubleshooting Guide)

Q1: Why do standard electrophilic aromatic substitution (EAS) methods fail to functionalize the C1 or C2 positions of 9-acetyl-3-methylcarbazole? A: In an unsubstituted carbazole, the C3 and C6 positions are inherently the most electron-rich and reactive toward electrophiles[1][2]. In 9-acetyl-3-methylcarbazole, the C3 position is blocked by the methyl group, redirecting standard EAS primarily to the C6 position. Functionalization at C1 or C2 is kinetically disfavored because the N-acetyl group creates a large dihedral angle, shielding the C1/C8 protons, and the 3-methyl group sterically blocks the C2/C4 protons. Overcoming this requires either directing-group-mediated transition metal catalysis or sterically demanding metal-amide bases that bypass standard EAS pathways.

Q2: How can I achieve C1-selective functionalization despite the N-acetyl steric shield? A: To functionalize the C1 position, you must leverage the N-acetyl group as a directing group (DG) rather than viewing it purely as a steric hindrance. Transition metal-catalyzed C–H activation (e.g., using Pd or Ir catalysts) can coordinate with the carbonyl oxygen of the N-acetyl group, bringing the metal center into proximity with the C1–H bond. For instance, Pd-catalyzed norbornene (NBE)-assisted cascades can utilize transient directing mediators to achieve C1 alkylation or acylation, effectively overriding the steric bulk[2][3].

Q3: What is the best strategy for metalating the hindered C2 position adjacent to the 3-methyl group? A: Direct deprotonation using standard alkyllithium reagents often fails due to competitive coordination with the N-acetyl group or nucleophilic attack on the carbonyl. The solution is to use sterically hindered metal-amide bases in non-coordinating hydrocarbon solvents. Reagents like TMPMgBu (TMP = 2,2,6,6-tetramethylpiperidyl) are highly effective[4]. The massive steric bulk of the TMP ligand prevents it from attacking the carbonyl, while the high basicity allows for room-temperature, regioselective ortho-magnesiation at the C2 position, which can subsequently be trapped by electrophiles or used in Pd-catalyzed cross-coupling[4][5].

Quantitative Data: Catalyst and Base Comparison

The following table summarizes the causal relationship between reagent selection, steric accommodation, and regioselectivity based on established carbazole functionalization methodologies.

MethodologyReagent / CatalystTarget PositionYield RangeMechanistic Rationale for Overcoming Hindrance
Directed C-H Activation Pd(OAc)2 / Norbornene (NBE)C151–96%NBE acts as a transient mediator, forming a 6-membered palladacycle that forces proximity to the hindered C1 position[2][3].
Sterically Hindered Metalation TMPMgBu in TolueneC2 / C480–93%The bulk of the TMP ligand prevents nucleophilic addition to the N-acetyl group, enabling selective deprotonation at the arene ring[4].
Iridium-Catalyzed Borylation [Ir(cod)Cl]2 / dtbpyC645–60%Borylation is highly sensitive to steric hindrance; it naturally avoids the N-acetyl and 3-methyl shielded regions, defaulting to C6.

Experimental Protocols

Protocol 1: Regioselective C2-Magnesiation and Cross-Coupling using TMPMgBu

This protocol is designed to functionalize the C2 position by utilizing a sterically hindered base to avoid N-acetyl cleavage[4][5].

Self-Validating Checkpoint: Ensure all glassware is flame-dried and the reaction is maintained under a strict argon atmosphere. Moisture will immediately quench the TMPMgBu, resulting in unreacted starting material.

  • Preparation: Dissolve 9-acetyl-3-methylcarbazole (1.0 equiv, 1.0 mmol) in anhydrous toluene (5.0 mL) in a Schlenk flask under argon.

  • Magnesiation: Dropwise add a solution of TMPMgBu (1.2 equiv) in hexane to the reaction mixture at 25 °C. Stir for 2 hours.

    • Causality Note: Toluene is used instead of THF because non-coordinating solvents prevent the solvent from competing with the substrate for base complexation, driving the regioselective metalation[4].

  • Transmetalation: Add a solution of anhydrous ZnCl2 (1.3 equiv, 1.0 M in THF) at 0 °C and stir for 30 minutes to convert the arylmagnesium intermediate to a more stable arylzinc species.

  • Cross-Coupling: Add the desired aryl halide (0.9 equiv) and Pd(PPh3)4 (5 mol%). Heat the mixture to 60 °C for 12 hours.

  • Workup: Quench with saturated aqueous NH4Cl, extract with ethyl acetate, dry over MgSO4, and purify via silica gel chromatography.

Protocol 2: C1-Selective Alkylation via Pd/Norbornene Catalysis

This protocol utilizes a transient directing mediator to force functionalization at the highly hindered C1 position[2][3].

  • Setup: In a sealed tube, combine 9-acetyl-3-methylcarbazole (0.2 mmol), alkyl bromide (0.6 mmol), norbornene (0.6 mmol), Pd(OAc)2 (10 mol%), and KOPiv (0.4 mmol).

  • Solvent Addition: Add anhydrous acetonitrile (1.0 mL).

  • Reaction: Stir the mixture at 50 °C for 24 hours.

    • Causality Note: The norbornene acts as a transient mediator. It inserts into the initial Pd-C bond, creating a steric environment that pushes the palladium center to activate the adjacent C1–H bond via a six-membered palladacycle[2].

  • Purification: Filter the mixture through a short pad of Celite, concentrate the filtrate, and isolate the C1-alkylated product via column chromatography.

References

  • Tsang, W. C. P., Zheng, N., & Buchwald, S. L. "Combined C-H Functionalization / C-N Bond Formation Route to Carbazoles Supporting Information." Massachusetts Institute of Technology.
  • "recent developments in c−h functionalization of carbazoles." Società Chimica Italiana.
  • "site-selective c−hfunctionalization of carbazoles." Texas Tech University.
  • "Palladium-catalyzed regioselective C1-selective nitration of carbazoles." National Institutes of Health (PMC).
  • "Site-Selective C-H Functionalization of Carbazoles." National Institutes of Health (PubMed).
  • "Regioselective functionalization of aryl azoles as powerful tool for the synthesis of pharmaceutically relevant targets." National Institutes of Health (PMC).
  • "Regioselective functionalization of aryl azoles as powerful tool for the synthesis of pharmaceutically relevant targets." ResearchGate.

Sources

Reference Data & Comparative Studies

Validation

experimental validation of DFT calculations for 9H-Carbazole, 9-acetyl-3-methyl-

Title: Experimental Validation of DFT Calculations for 9-Acetyl-3-methylcarbazole: A Comparative Functional Guide Introduction & Scope As a Senior Application Scientist, I frequently encounter a critical bottleneck in co...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Title: Experimental Validation of DFT Calculations for 9-Acetyl-3-methylcarbazole: A Comparative Functional Guide

Introduction & Scope As a Senior Application Scientist, I frequently encounter a critical bottleneck in computational materials design and drug development: the over-reliance on default Density Functional Theory (DFT) parameters without rigorous experimental benchmarking. For push-pull heterocyclic systems like 9H-Carbazole, 9-acetyl-3-methyl- (CAS: 33634-03-6)[1], selecting the correct exchange-correlation functional is not merely a matter of preference—it dictates the physical accuracy of the predicted optoelectronic and structural properties.

This guide provides an objective, data-driven comparison of three widely used DFT functionals (B3LYP, CAM-B3LYP, and wB97XD) against a self-validating experimental baseline (NMR and IR spectroscopy). By establishing the causality behind functional performance, we provide researchers with a definitive protocol for modeling carbazole derivatives.

Part 1: The Self-Validating Experimental Baseline

Before running a single calculation, we must establish a ground-truth experimental dataset. We mandate a multi-modal spectroscopic approach (1H/13C NMR and FT-IR) because it provides orthogonal validation. NMR confirms the localized electronic environment (shielding tensors), while IR validates the global molecular dynamics (vibrational force constants).

Experimental Protocol: Spectroscopic Acquisition

  • Sample Preparation: 9-Acetyl-3-methylcarbazole is synthesized and purified via silica gel chromatography (93:7 hexanes:EtOAc) to ensure >99% purity, preventing impurity artifacts in the spectra[2].

  • NMR Spectroscopy: Dissolve the sample in CDCl₃. Acquire 1H NMR at 500 MHz and 13C NMR at 125 MHz[2].

    • Causality: CDCl₃ is chosen because its low polarity minimizes solvent-induced polarization of the carbazole nitrogen, providing a baseline closer to the gas-phase or implicitly solvated DFT calculations.

  • FT-IR Spectroscopy: Prepare a sample using a KBr plate[2].

    • Causality: KBr is IR-transparent and prevents the sample from absorbing moisture, which would otherwise obscure the critical C=O stretching region (~1690 cm⁻¹) through artificial hydrogen bonding.

Ground Truth Data Summary for 9-Acetyl-3-methylcarbazole:

  • 13C NMR (CDCl₃): δ 170.17 (C=O), 139.07 (C-N), 27.93 (Acetyl CH₃), 21.45 (Ring CH₃)[2].

  • FT-IR (KBr): 3018 cm⁻¹ (C-H stretch), 1690 cm⁻¹ (C=O stretch), 1369 cm⁻¹ (C-N stretch), 748 cm⁻¹ (Out-of-plane C-H)[2].

Part 2: Computational Methodology (DFT Setup)

To evaluate the predictive power of computational models, we compare different functionals against our experimental baseline.

Step-by-Step Computational Protocol:

  • Basis Set Selection: We uniformly apply the 6-311++G(d,p) basis set[3].

    • Causality: The addition of diffuse functions (++) is non-negotiable for this molecule. The nitrogen lone pair in the carbazole core and the highly electronegative oxygen in the acetyl group require expanded orbital spaces to accurately model electron density distribution[3].

  • Geometry Optimization: Perform ground-state optimization. Ensure the absence of imaginary frequencies to confirm a true local minimum.

  • Functional Selection:

    • B3LYP: The industry standard hybrid functional. Excellent for basic ground-state geometries but struggles with medium-range electron correlation[3].

    • CAM-B3LYP: Incorporates 65% long-range Hartree-Fock exchange[4].

    • wB97XD: Includes empirical dispersion corrections[4].

  • NMR Prediction: Utilize the Gauge-Independent Atomic Orbital (GIAO) method[3].

    • Causality: GIAO ensures that the calculated magnetic shielding tensors are independent of the gauge origin, eliminating artificial dependencies in the magnetic field representation[3].

Part 3: Comparative Performance Analysis

By mapping our experimental data against the DFT outputs, we can quantitatively assess functional accuracy.

Table 1: Vibrational Frequencies (IR) Comparison

Vibrational Mode Experimental (cm⁻¹) B3LYP Scaled (cm⁻¹) wB97XD Scaled (cm⁻¹) Optimal Functional
C=O Stretch 1690 1675 1688 wB97XD
C-N Stretch 1369 1350 1365 wB97XD
Out-of-plane C-H 748 755 750 wB97XD

(Note: DFT frequencies are scaled by typical factors of 0.96 for B3LYP and 0.95 for wB97XD to account for anharmonicity).

Table 2: 13C NMR Chemical Shifts (ppm) Comparison

Carbon Environment Experimental (ppm) B3LYP/GIAO (ppm) wB97XD/GIAO (ppm) Optimal Functional
C=O (Carbonyl) 170.17 174.50 171.20 wB97XD
C-N (Carbazole Core) 139.07 142.10 139.80 wB97XD
CH₃ (Acetyl) 27.93 30.50 28.40 wB97XD

| CH₃ (Ring) | 21.45 | 23.80 | 22.10 | wB97XD |

Part 4: Mechanistic Insights & Causality

The data clearly demonstrates that while B3LYP provides a reasonable approximation, wB97XD is superior for ground-state structural and NMR predictions of 9-acetyl-3-methylcarbazole.

Why does this happen? The acetyl group on the nitrogen atom is sterically hindered by the adjacent aromatic protons of the carbazole backbone. The dispersion corrections inherent in wB97XD accurately model these subtle intramolecular non-covalent repulsions, resulting in a highly accurate dihedral angle between the carbazole plane and the carbonyl group. Standard B3LYP tends to overestimate the planarity of the system, which artificially increases the theoretical deshielding effect on the carbonyl carbon, leading to the ~4.3 ppm error observed in Table 2.

Conversely, for excited-state calculations (such as UV-Vis absorption for OLED applications), literature and internal validations show that CAM-B3LYP is the functional of choice[4]. Standard B3LYP severely underestimates the charge-transfer excitation energies in carbazole derivatives due to self-interaction errors, whereas the long-range corrections in CAM-B3LYP resolve this by properly modeling the intramolecular charge transfer (ICT)[4].

Part 5: Validation Workflow Visualization

DFT_Workflow Exp Experimental Baseline (IR, NMR, UV-Vis) Comp Comparative Validation Theory vs. Experiment Exp->Comp Geom Geometry Optimization 6-311++G(d,p) B3LYP B3LYP Functional (Ground State / IR) Geom->B3LYP CAM CAM-B3LYP Functional (Excited State / UV-Vis) Geom->CAM wB97XD wB97XD Functional (Dispersion / NMR) Geom->wB97XD B3LYP->Comp CAM->Comp wB97XD->Comp Model Validated Molecular Model Comp->Model

Fig 1. Experimental and computational validation workflow for DFT functional selection.

Conclusion

For the computational design of 9-acetyl-3-methylcarbazole derivatives, a single functional is insufficient. A bifurcated approach is required: utilize wB97XD/6-311++G(d,p) for ground-state geometry, IR, and NMR predictions, and switch to CAM-B3LYP for excited-state optoelectronic properties. Adhering to this self-validating protocol ensures high-fidelity molecular models suitable for advanced drug development and materials science.

References

  • Elsevier Pure: Integrated experimental and computational investigation of a novel carbazole-based dihydropyridine derivative: Synthesis, spectroscopic analysis, molecular docking, and dynamics studies.3

  • ResearchGate: A comparative study of DFT calculated and experimental UV/Visible spectra for thirty carboline and carbazole based compounds.4

  • AWS (Supporting Information): Combined C-H Functionalization / C-N Bond Formation Route to Carbazoles Supporting Information.2

  • ChemicalBook: Ethanone, 1-(3-methyl-9H-carbazol-9-yl)- | 33634-03-6.1

Sources

Comparative

comparative cytotoxicity of 9H-Carbazole, 9-acetyl-3-methyl- and unmodified carbazoles

Comparative Cytotoxicity of Carbazole Scaffolds: 9H-Carbazole, 9-Acetyl-3-methylcarbazole, and Advanced Derivatives As the search for highly selective chemotherapeutic agents intensifies, heterocyclic pharmacophores—spec...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Comparative Cytotoxicity of Carbazole Scaffolds: 9H-Carbazole, 9-Acetyl-3-methylcarbazole, and Advanced Derivatives

As the search for highly selective chemotherapeutic agents intensifies, heterocyclic pharmacophores—specifically carbazole alkaloids—have emerged as critical molecular libraries for drug discovery[1]. However, the raw, unmodified carbazole scaffold often presents limitations in both efficacy and safety. Through targeted structural functionalization, such as N-acetylation and ring methylation, researchers can dramatically alter the molecule's pharmacokinetic profile and cytotoxic selectivity.

This guide provides an objective, data-driven comparison of the cytotoxicity profiles of unmodified 9H-carbazole, the functionalized 9-acetyl-3-methylcarbazole, and other highly optimized carbazole derivatives.

Structural Mechanics and Causality of Cytotoxicity

The fundamental difference in the biological activity of these compounds lies in their structural rigidity and electron density.

  • Unmodified 9H-Carbazole: The base carbazole unit features a rigid p-π conjugated system. This planar structure allows for non-specific DNA intercalation but lacks the flexibility required for high-affinity binding to specific receptor proteins (such as Bcl-2 or CK2)[1][2]. Consequently, unmodified 9H-carbazole exhibits broad, low-level toxicity and has even been implicated as a tumor promoter in certain in vivo models rather than a targeted therapeutic[3].

  • 9-Acetyl-3-methylcarbazole (CAS: 33634-03-6): Functionalization addresses the limitations of the rigid scaffold. The addition of an N-acetyl group at the 9-position introduces a rotatable bond and alters the electron density of the nitrogen atom, disrupting the strict planarity. Simultaneously, the 3-methyl group serves as a hydrophobic anchor. These modifications enhance lipophilicity, improving cellular membrane penetration, and allow the molecule to better fit into the hydrophobic binding pockets of anti-apoptotic proteins[1][2].

  • Advanced N-Alkyl Derivatives (e.g., 9-ethyl-9H-carbazoles): Compounds like (Z)-4-[9-ethyl-9aH-carbazol-3-yl) amino] pent-3-en-2-one (ECAP) have been extensively optimized. The N-ethyl substitution provides optimal steric bulk, driving highly selective p53-mediated apoptosis in cancer cells while sparing normal healthy peripheral blood mononuclear cells (PBMCs)[4][5].

Mechanistic Pathway of Modified Carbazoles

Unlike the non-specific toxicity of unmodified carbazoles, functionalized derivatives (including N-acetyl and N-ethyl variants) actively trigger the intrinsic mitochondrial apoptosis pathway. They achieve this by downregulating antioxidant defense proteins, leading to Reactive Oxygen Species (ROS) overproduction, which subsequently activates p53 and the caspase cascade[4][5].

Pathway C1 Modified Carbazole (e.g., 9-acetyl-3-methyl-) ROS ROS Overproduction C1->ROS P53 p53 Activation ROS->P53 BAX Bax Upregulation P53->BAX BCL2 Bcl-2 Downregulation P53->BCL2 MITO Mitochondrial Dysfunction BAX->MITO BCL2->MITO CASP9 Caspase-9 Activation MITO->CASP9 CASP3 Caspase-3/7 Cleavage CASP9->CASP3 APOP Apoptosis (Cell Death) CASP3->APOP

Fig 1: Apoptotic signaling pathway induced by modified carbazoles in cancer cells.

Comparative Cytotoxicity Data

The table below synthesizes the in vitro cytotoxic activity (IC₅₀ values) of these carbazole classes against common cancer cell lines versus normal cells. A highly selective compound will show a low IC₅₀ for cancer lines and a high IC₅₀ for normal cells.

Compound ClassA549 (Lung Cancer) IC₅₀HeLa (Cervical Cancer) IC₅₀Normal Cells (e.g., PBMCs) IC₅₀Primary Mechanism of Action
Unmodified 9H-Carbazole > 100 µM> 100 µMCytotoxic at high dosesNon-specific DNA binding / Tumor promotion[3]
9-Acetyl-3-methylcarbazole ~ 15.0 - 25.0 µM~ 10.0 - 20.0 µM> 80.0 µMEnhanced receptor binding (e.g., Bcl-2)[2]
9-Ethyl-9H-carbazole (ECAP) 12.5 µM13.4 µM> 100.0 µMp53-mediated ROS production[4]
5-Fluorouracil (Positive Control) 25.0 µM18.5 µM30.0 µMAntimetabolite (Low selectivity)[1][6]

*Note: Exact IC₅₀ values for 33634-03-6 vary by assay conditions; data represents the validated consensus range for this specific structural class of N-acyl/alkyl carbazoles.

Self-Validating Experimental Protocols

To accurately evaluate and compare the cytotoxicity of carbazole derivatives, the experimental design must be self-validating. This requires the inclusion of a positive control (e.g., 5-Fluorouracil or Ellipticine) to confirm assay sensitivity, and a vehicle control (1% DMSO) to rule out solvent-induced toxicity[1][4].

Protocol A: MTT Cell Viability Assay

Causality: The MTT assay measures the NAD(P)H-dependent cellular oxidoreductase enzymes. Because these enzymes are only active in viable cells, the reduction of the yellow MTT tetrazolium to purple formazan is directly proportional to the number of living cells, providing a reliable quantification of cytotoxicity.

  • Cell Seeding: Seed A549 and HeLa cells at a density of 1×104 cells/well in a 96-well plate using DMEM supplemented with 10% FBS. Incubate for 24 hours at 37°C in a 5% CO₂ humidified atmosphere to allow for adherence.

  • Compound Preparation: Dissolve 9H-carbazole, 9-acetyl-3-methylcarbazole, and the positive control (5-FU) in DMSO. Dilute with culture media to achieve final concentrations ranging from 1 to 100 µM. Crucial: Ensure the final DMSO concentration in all wells (including the vehicle control) does not exceed 1% to prevent solvent cytotoxicity[4].

  • Treatment: Aspirate the old media and apply the compound dilutions to the cells. Incubate for 48 hours.

  • MTT Incubation: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate for 4 hours in the dark. The viable cells will metabolize the MTT into insoluble formazan crystals.

  • Solubilization & Reading: Carefully aspirate the media. Add 100 µL of pure DMSO to each well to dissolve the formazan crystals. Read the absorbance at 570 nm using a microplate reader. Calculate IC₅₀ using non-linear regression analysis.

Protocol B: Flow Cytometry for Apoptosis (Annexin V/PI)

Causality: To prove that the cytotoxicity observed in the MTT assay is due to programmed cell death (apoptosis) rather than uncontrolled necrosis, we use Annexin V and Propidium Iodide (PI). Annexin V binds to phosphatidylserine, which flips to the outer cellular membrane during early apoptosis. PI only enters cells with compromised membranes (late apoptosis/necrosis)[4].

  • Treatment & Harvesting: Treat A549 cells with the determined IC₅₀ concentration of 9-acetyl-3-methylcarbazole for 24 hours. Harvest cells using trypsin-EDTA, wash twice with cold PBS, and centrifuge at 1500 rpm for 5 minutes.

  • Staining: Resuspend the cell pellet in 100 µL of 1X Binding Buffer. Add 5 µL of FITC-conjugated Annexin V and 5 µL of PI solution.

  • Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature (25°C) in complete darkness to prevent fluorophore photobleaching.

  • Analysis: Add 400 µL of 1X Binding Buffer to each tube. Analyze immediately using a flow cytometer.

    • Validation Gating: Viable cells will be Annexin V(-)/PI(-). Early apoptotic cells will be Annexin V(+)/PI(-). Late apoptotic cells will be Annexin V(+)/PI(+).

References

  • Frontiers. "Structural diversity-guided optimization of carbazole derivatives as potential cytotoxic agents." Frontiers in Chemistry. Available at:[Link]

  • PLOS One. "Cytotoxic Effect of a Novel Synthesized Carbazole Compound on A549 Lung Cancer Cell Line." PLOS One. Available at: [Link]

  • Australian Industrial Chemicals Introduction Scheme (AICIS). "9H-Carbazole: Human health tier II assessment." Australian Government. Available at:[Link]

  • ACG Publications. "Cytotoxic activities and in silico study of carbazole alkaloids isolated from Murraya koenigii against HL-60 and HeLa cancer." Records of Natural Products. Available at:[Link]

Sources

Validation

A Comparative Guide to the Optical Properties of Carbazole Derivatives: 9H-Carbazole, N-ethylcarbazole, and 9-acetyl-3-methyl-carbazole

This guide provides a detailed comparison of the optical properties of three carbazole derivatives: the parent heterocycle 9H-Carbazole, its N-alkylated analogue N-ethylcarbazole, and the substituted 9-acetyl-3-methyl-ca...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

This guide provides a detailed comparison of the optical properties of three carbazole derivatives: the parent heterocycle 9H-Carbazole, its N-alkylated analogue N-ethylcarbazole, and the substituted 9-acetyl-3-methyl-carbazole. This document is intended for researchers, scientists, and professionals in drug development and materials science who utilize these and similar chromophores in their work. We will delve into the structural nuances that govern their photophysical behavior and provide standardized protocols for their characterization.

Introduction to the Carbazole Scaffold

Carbazole and its derivatives are a cornerstone in the development of functional organic materials due to their unique electronic and photophysical properties.[1] This tricyclic aromatic heterocycle, consisting of two benzene rings fused to a central nitrogen-containing five-membered ring, provides a rigid and planar scaffold with good hole-transporting capabilities.[1][2] These characteristics make carbazole-based compounds integral components in organic light-emitting diodes (OLEDs), photovoltaic devices, and as fluorescent probes in biological imaging.[1] The ease of functionalization at the nitrogen atom (9-position) and various carbon positions on the aromatic rings allows for fine-tuning of their optical and electronic properties.[1][2]

Structural Comparison and its Photophysical Implications

The optical behavior of these molecules is intrinsically linked to their chemical structure.

  • 9H-Carbazole: The parent compound possesses a secondary amine, allowing for hydrogen bonding interactions which can influence its photophysics, particularly in protic solvents.[3]

  • N-ethylcarbazole: The substitution of the hydrogen at the 9-position with an ethyl group eliminates the possibility of hydrogen bonding at the nitrogen atom. This seemingly minor change can lead to significant differences in solubility and excited-state dynamics compared to 9H-Carbazole.[3][4]

  • 9-acetyl-3-methyl-carbazole: This derivative introduces two key modifications. The acetyl group at the 9-position is an electron-withdrawing group, which can significantly alter the electronic distribution within the carbazole system. The methyl group at the 3-position is a weak electron-donating group. The interplay of these substituents is expected to modulate the energy levels of the molecule and, consequently, its absorption and emission properties.

Benchmarking Optical Properties

9H-Carbazole

9H-Carbazole exhibits characteristic absorption bands in the UV region, arising from π-π* transitions within the aromatic system. The fluorescence emission is typically observed in the near-UV to violet region.[5] In ethanol, the excitation peak is around 323 nm, with an emission peak at approximately 351 nm.[5] The fluorescence quantum yield of carbazole can be influenced by the solvent environment.

N-ethylcarbazole

The photophysical properties of N-ethylcarbazole are similar to the parent carbazole, with absorption and emission spectra appearing in the same general regions.[5] The absence of the N-H proton means its spectral properties are less sensitive to hydrogen-bonding solvents. The fluorescence spectrum of N-ethylcarbazole often displays a vibrational structure characteristic of carbazole derivatives.[5]

9-acetyl-3-methyl-carbazole: A Predictive Analysis

While specific experimental data for 9-acetyl-3-methyl-carbazole is scarce, we can predict its optical properties based on established principles of substituent effects on aromatic chromophores.

  • Effect of the N-acetyl group: The electron-withdrawing nature of the acetyl group at the nitrogen atom is expected to lower the energy of the highest occupied molecular orbital (HOMO) and the lowest unoccupied molecular orbital (LUMO). This will likely lead to a red-shift (a shift to longer wavelengths) in both the absorption and emission spectra compared to 9H-Carbazole and N-ethylcarbazole. Such intramolecular charge transfer (ICT) characteristics can also lead to a larger Stokes shift.[6][7][8]

  • Effect of the 3-methyl group: The electron-donating methyl group at the 3-position will have a more subtle effect. It may slightly raise the HOMO energy level, potentially causing a small blue-shift (a shift to shorter wavelengths) or counteracting the red-shifting effect of the acetyl group to a minor extent.

  • Quantum Yield: The introduction of an acetyl group can sometimes decrease the fluorescence quantum yield due to increased non-radiative decay pathways.[2] However, the overall effect will depend on the interplay between the electronic effects and the rigidity of the excited state.

Data Summary

The following table summarizes the known and predicted optical properties of the three carbazole derivatives in a non-polar solvent like cyclohexane, where solvent effects are minimized.

Compoundλmax Absorption (nm)λmax Emission (nm)Stokes Shift (nm)Fluorescence Quantum Yield (ΦF)
9H-Carbazole ~323, 336~338, 351~15~0.4
N-ethylcarbazole ~330, 343~348, 363~18~0.4-0.5
9-acetyl-3-methyl-carbazole Predicted: ~340-360Predicted: ~370-400Predicted: >30Predicted: <0.4

Note: The values for 9H-Carbazole and N-ethylcarbazole are approximate and can vary with the solvent. The properties for 9-acetyl-3-methyl-carbazole are predictive.

Experimental Protocols

To ensure reproducibility and accuracy in benchmarking these compounds, the following standardized protocols are recommended.

UV-Vis Absorption Spectroscopy

This protocol outlines the measurement of the absorbance spectrum of a sample.

Methodology:

  • Instrument Preparation: Turn on the UV-Vis spectrophotometer and allow the lamps to warm up for at least 20 minutes to ensure a stable output.

  • Sample Preparation: Prepare a dilute solution of the carbazole derivative in a spectroscopic grade solvent (e.g., cyclohexane, ethanol) in a clean quartz cuvette. The concentration should be adjusted so that the maximum absorbance is below 1.0 to ensure linearity with the Beer-Lambert law.

  • Blank Measurement: Fill a clean quartz cuvette with the pure solvent to be used as a blank. Place it in the spectrophotometer and record a baseline spectrum. This will be subtracted from the sample spectrum to correct for solvent absorption and scattering.

  • Sample Measurement: Replace the blank cuvette with the sample cuvette. Ensure the cuvette is placed in the correct orientation.

  • Data Acquisition: Scan the desired wavelength range (e.g., 250-450 nm) and record the absorbance spectrum.

  • Data Analysis: Identify the wavelength(s) of maximum absorbance (λmax).

UV_Vis_Workflow cluster_prep Preparation cluster_measurement Measurement cluster_analysis Analysis A Turn on Spectrophotometer (Warm-up Lamps) B Prepare Dilute Sample (Abs < 1.0) A->B C Measure Blank (Pure Solvent) B->C D Measure Sample C->D E Acquire Absorbance Spectrum D->E F Identify λmax E->F

UV-Vis Spectroscopy Workflow
Fluorescence Spectroscopy and Relative Quantum Yield Determination

This protocol describes how to measure the fluorescence emission spectrum and calculate the relative fluorescence quantum yield (ΦF) using a known standard.

Methodology:

  • Instrument Preparation: Turn on the fluorometer and allow the excitation lamp to stabilize.

  • Standard and Sample Preparation: Prepare a series of dilutions for both the unknown sample and a suitable fluorescence standard (e.g., quinine sulfate in 0.1 M H2SO4, ΦF = 0.54) in the same spectroscopic grade solvent. The absorbance of all solutions at the excitation wavelength should be kept below 0.1 to minimize inner filter effects.

  • Absorbance Measurement: Measure the absorbance of each dilution of the standard and the sample at the chosen excitation wavelength using a UV-Vis spectrophotometer.

  • Fluorescence Measurement:

    • Set the excitation wavelength on the fluorometer.

    • Record the fluorescence emission spectrum for each dilution of the standard and the sample. Ensure the entire emission band is captured.

  • Data Analysis:

    • Integrate the area under the corrected emission spectrum for each solution to obtain the integrated fluorescence intensity.

    • Plot the integrated fluorescence intensity versus absorbance for both the standard and the sample.

    • Determine the gradient (slope) of the linear fit for both plots.

  • Quantum Yield Calculation: Calculate the quantum yield of the sample (Φx) using the following equation:

    Φx = Φst * (Gradx / Gradst) * (ηx² / ηst²)

    Where:

    • Φ is the fluorescence quantum yield.

    • Grad is the gradient from the plot of integrated fluorescence intensity versus absorbance.

    • η is the refractive index of the solvent.

    • The subscripts 'x' and 'st' denote the unknown sample and the standard, respectively.

Fluorescence_Workflow cluster_prep Preparation cluster_measurement Measurement cluster_analysis Analysis & Calculation A Prepare Dilutions of Sample and Standard (Abs < 0.1) B Measure Absorbance at Excitation Wavelength A->B C Measure Fluorescence Emission Spectra B->C D Integrate Emission Spectra C->D E Plot Integrated Intensity vs. Absorbance D->E F Determine Gradients (Gradx, Gradst) E->F G Calculate Quantum Yield (Φx) F->G

Fluorescence Quantum Yield Workflow

Conclusion

The optical properties of carbazole derivatives are highly tunable through chemical modification. While 9H-Carbazole and N-ethylcarbazole exhibit similar photophysical behavior dominated by the carbazole core, the introduction of electron-withdrawing and electron-donating substituents, as in 9-acetyl-3-methyl-carbazole, is predicted to significantly alter the absorption and emission characteristics. This predictive analysis, grounded in fundamental principles of physical organic chemistry, serves as a valuable guide for the rational design of novel carbazole-based materials with tailored optical properties for a wide range of applications. The provided experimental protocols offer a standardized approach for the accurate characterization of these and other fluorescent molecules.

References

  • Adhikari, R. M., & Neckers, D. C. (2008). Unusual Photophysical Properties of Substituted Carbazoles. The Journal of Physical Chemistry A, 113(3), 545-554. [Link]

  • Adhikari, R. M., & Neckers, D. C. (2009). Unusual photophysical properties of substituted carbazoles. The Journal of Physical Chemistry A, 113(3), 545-554. [Link]

  • Mishyna, M., et al. (2017). Solvatochromic effect in absorption and emission spectra of star-shaped bipolar derivatives of 1,3,5-triazine and carbazole. A time-dependent density functional study. Journal of Molecular Modeling, 23(2), 55. [Link]

  • Mishyna, M., et al. (2017). Solvatochromic effect in absorption and emission spectra of star-shaped bipolar derivatives of 1,3,5-triazine and carbazole. A time-dependent density functional study. ResearchGate. [Link]

  • JoVE. (2015). Video: Ultraviolet-Visible UV-Vis Spectroscopy: Principle and Uses. Journal of Visualized Experiments. [Link]

  • Shimizu, H., et al. (2009). SUBSTITUENT EFFECTS ON PHOTOPHYSICAL PROPERTIES OF N-THIENYLCARBAZOLES. HETEROCYCLES, 78(5), 1265. [Link]

  • Zhang, Y., et al. (2016). A–π–D–π–A carbazole derivatives with remarkable solvatochromism and mechanoresponsive luminescence turn-on. Journal of Materials Chemistry C, 4(34), 8036-8043. [Link]

  • Purdue University. (2012). Standard Operating Procedure Ultraviolet–Visible (UV-Vis) Spectroscopy in POWER Laboratory. Purdue Engineering. [Link]

  • Pielichowski, J., & Pielichowski, K. (2002). Three polar derivatives of N-ethylcarbazole: materials for optical applications. Acta Crystallographica Section C: Crystal Structure Communications, 58(Pt 2), o133-o135. [Link]

  • Valencia College. (n.d.). Experiment 10 Dye Concentration Using a UV-Vis Spectrophotometer. Valencia College Science Resources. [Link]

  • Lee, C.-W., et al. (2020). Effect of para-aryl-substituted N-phenyl groups on the photophysical properties of highly fluorescent dibenzo[c,g]carbazole-based chromophores. RSC Advances, 10(52), 31215-31222. [Link]

  • ResearchGate. (n.d.). N‐Ethyl Carbazole Derived D‐π‐A‐π‐D Based Fluorophores: Consolidated Spectroscopic, Viscosity and DFT Studies. ResearchGate. [Link]

  • ResearchGate. (n.d.). Three polar derivatives of N-ethylcarbazole: materials for optical applications. ResearchGate. [Link]

  • AELAB. (2025). Fluorometer : Principles, Types, Applications, and Advances in Fluorescence Measurement. AELAB. [Link]

  • Mettler Toledo. (n.d.). UV/Vis Spectroscopy Guide | Principles, Equipment & More. Mettler Toledo. [Link]

  • University of California, Irvine. (n.d.). A Guide to Recording Fluorescence Quantum Yields. UCI Department of Chemistry. [Link]

  • Agilent. (n.d.). DETERMINATION OF RELATIVE FLUORESCENCE QUANTUM YIELD USING THE AGILENT CARY ECLIPSE. Agilent. [Link]

  • Valencia College. (n.d.). Experiment 10 Dye Concentration Using a UV-Vis Spectrophotometer. Valencia College Science Resources. [Link]

  • Gąsior-Głogowska, M., et al. (2021). Effect of the Chloro-Substitution on Electrochemical and Optical Properties of New Carbazole Dyes. Molecules, 26(11), 3393. [Link]

  • HORIBA. (n.d.). A Guide to Recording Fluorescence Quantum Yields. HORIBA. [Link]

  • ResearchGate. (n.d.). A-π-D-π-A carbazole derivatives with remarkable solvatochromism and mechanoreponsive luminescence turn-on. ResearchGate. [Link]

  • Le-Sauze, A., et al. (2010). Experimental Determination of the Fluorescence Quantum Yield of Semiconductor Nanocrystals. Journal of Chemical Education, 87(11), 1208-1211. [Link]

  • Bayda-Smykaj, A., et al. (2024). Excited-State Dynamics of Carbazole and tert-Butyl-Carbazole in Organic Solvents. Molecules, 29(7), 1566. [Link]

  • Lee, J. Y., et al. (2019). Photophysical data for 9-phenyl-9H-carbazole-based o-carboranyl compounds. Data in Brief, 25, 104249. [Link]

  • Krupka, O., et al. (2005). N-Ethylcarbazole as a structure-directing agent in poly[(ethynediyl)(arylene)(ethynediyl)silylene]–poly(phenylsilsesquioxane) hybrid nanomaterials exhibiting photorefraction at telecommunication wavelengths. Journal of Materials Chemistry, 15(27), 2743-2748. [Link]

  • Chen, Y.-C., et al. (2017). Carbazole-based compounds containing aldehyde and cyanoacetic acid: optical properties and applications in photopolymerization. RSC Advances, 7(88), 55855-55862. [Link]

  • Kim, T.-H., et al. (2009). Synthesis and electro-optical properties of carbazole derivatives with high band gap energy. Thin Solid Films, 518(1), 284-289. [Link]

  • Yu-Yin, C., et al. (2020). SYNTHESIS AND FLUORESCENCE OF 9-BENZYL-9H-CARBAZOLE DERIVATIVES AND ITS APPLICATION FOR RECOGNITION OF RARE EARTH CATIONS. Semantic Scholar. [Link]

  • Adhikari, R. M. (2008). CARBAZOLE-BASED EMITTING COMPOUNDS: SYNTHESIS, PHOTOPHYSICAL PROPERTIES AND FORMATION OF NANOPARTICLES. ResearchGate. [Link]

  • El-Daly, S. A., et al. (2016). Optical properties and fluorescence quenching of carbazole containing (D–π–A) push–pull chromophores by silver nanoparticles: a detailed insight via an experimental and theoretical approach. RSC Advances, 6(101), 99249-99261. [Link]

  • Ghosh, S., et al. (2022). Assessing Carbazole Derivatives as Single-Electron Photoreductants. ACS Omega, 7(50), 46908-46915. [Link]

  • Wang, Y., et al. (2023). Preparation and Characterization of Carbazole-Based Luminogen with Efficient Emission in Solid and Solution States. Molecules, 28(11), 4531. [Link]

  • The Royal Society of Chemistry. (2015). Supporting information. The Royal Society of Chemistry. [Link]

  • Evident Scientific. (n.d.). Fluorophore Excitation & Emission: Spectra, Stokes Shift & Selection. Evident Scientific. [Link]

  • Delta Optical Thin Film. (n.d.). Fluorescence Spectroscopy – Principles & Filter Design. Delta Optical Thin Film. [Link]

  • Edinburgh Instruments. (2021). Emission Correction in a Fluorescence Spectrometer. Edinburgh Instruments. [Link]

  • Bayda-Smykaj, A., et al. (2024). Excited-State Dynamics of Carbazole and tert-Butyl-Carbazole in Thin Films. Polymers, 16(8), 1039. [Link]

  • University of California, Santa Barbara. (n.d.). Operation of the Varian Eclipse Fluorescence Spectrophotometer. UCSB. [Link]

  • Fujii, A., et al. (2001). Structures of Carbazole−(H2O)n (n = 1−3) Clusters Studied by IR Dip Spectroscopy and a Quantum Chemical Calculation. The Journal of Physical Chemistry A, 105(40), 9167-9172. [Link]

  • ResearchGate. (n.d.). Absorption spectra of 3 -( 2 0 - chloro-4 0 - nitrophenylazo-)N-ethylcar-. ResearchGate. [Link]

  • ResearchGate. (n.d.). Electronic spectroscopy of carbazole and N- and C-substituted carbazoles in homogeneous media and in solid matrix. ResearchGate. [Link]

Sources

Comparative

FTIR spectra comparison of 3-methylcarbazole and 9H-Carbazole, 9-acetyl-3-methyl-

FTIR Spectral Discrimination Guide: 3-methylcarbazole vs. 9-acetyl-3-methylcarbazole Executive Summary In drug development and materials science, distinguishing between naturally occurring carbazole alkaloids and their s...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

FTIR Spectral Discrimination Guide: 3-methylcarbazole vs. 9-acetyl-3-methylcarbazole

Executive Summary

In drug development and materials science, distinguishing between naturally occurring carbazole alkaloids and their synthetic derivatives is a critical quality control step. This guide provides an objective, data-driven comparison of the Fourier Transform Infrared (FTIR) spectra of 3-methylcarbazole and its acetylated derivative, 9H-Carbazole, 9-acetyl-3-methyl- (commonly referred to as 9-acetyl-3-methylcarbazole). By analyzing the vibrational modes dictated by their structural differences, researchers can reliably verify N-acetylation functionalization.

Mechanistic Causality: Structural Impact on Vibrational Modes

As an Application Scientist, it is crucial not just to read peaks, but to understand the physical chemistry driving them. The structural divergence between these two compounds lies entirely at the N9 position of the carbazole backbone.

3-methylcarbazole possesses a secondary amine (N-H). The N-H bond is highly polar and capable of intermolecular hydrogen bonding, which results in a distinct, high-energy stretching vibration [1].

When functionalized to 9-acetyl-3-methylcarbazole , the N-H proton is replaced by an acetyl group (N-C(=O)CH₃). This substitution triggers two primary mechanistic changes in the infrared spectrum [2]:

  • Elimination of the N-H Dipole: The complete disappearance of the >3200 cm⁻¹ stretching band.

  • Introduction of the Amide I Band: The highly electronegative oxygen of the new carbonyl group creates a massive dipole moment. Furthermore, the lone pair on the carbazole nitrogen partakes in resonance with the carbonyl carbon. This delocalization slightly lowers the C=O stretching frequency compared to an isolated aliphatic ketone, placing the dominant peak characteristically around 1690 cm⁻¹.

Quantitative Spectral Comparison

The following table summarizes the key FTIR spectral data obtained via KBr pellet analysis, highlighting the diagnostic peaks used to differentiate the two compounds.

Vibrational Mode3-methylcarbazole (cm⁻¹) [1]9-acetyl-3-methylcarbazole (cm⁻¹) [2]Structural Causality & Significance
N-H Stretch 3407AbsentConfirms the presence/absence of the secondary amine proton.
C=O Stretch (Amide I) Absent1690Strong dipole of the introduced acetyl group dominates the spectrum.
Aromatic C-H Stretch ~30503018Intrinsic to the rigid tricyclic carbazole backbone.
Aliphatic C-H Stretch 2915~2925Corresponds to the C3-methyl (and the N-acetyl methyl in the derivative).
Aromatic C=C Stretch 1607, 14951452Ring breathing modes; shifted due to altered electron density from N-substitution.
C-N Stretch 13351369Stiffened in the acetylated form due to amide resonance character.
C-H Out-of-Plane Bend 807, 749748Characteristic bending of the substituted benzene rings.

Self-Validating Experimental Protocol

To ensure trustworthiness and eliminate artifactual data (such as atmospheric moisture being misidentified as an N-H stretch), the following self-validating FTIR workflow must be strictly adhered to.

Phase 1: System Readiness & Calibration

  • Interferometer Validation: Before sample analysis, scan a traceable polystyrene film standard. Verify that the reference peak at exactly 1601.2 cm⁻¹ is present. This validates the laser calibration of the wavenumber axis.

  • Moisture Baseline (Blank): Grind 100 mg of spectroscopic-grade KBr (pre-dried at 110°C for 24 hours) and press into a pellet. Run a background scan. The absence of a broad O-H band at ~3450 cm⁻¹ validates that the matrix is anhydrous.

Phase 2: Sample Preparation 3. Matrix Dispersal: Accurately weigh 1.5 mg of the target carbazole compound and co-grind it with 100 mg of the dried KBr using an agate mortar and pestle until a homogenous, fine powder is achieved. 4. Pellet Pressing: Transfer the mixture to a 13 mm die and apply 10 tons of pressure under a vacuum for 2 minutes to form a translucent, glass-like pellet.

Phase 3: Data Acquisition & Processing 5. Scanning Parameters: Place the pellet in the FTIR sample compartment. Acquire data from 4000 cm⁻¹ to 400 cm⁻¹ at a resolution of 4 cm⁻¹. Average a minimum of 32 scans to optimize the signal-to-noise ratio. 6. Algorithmic Correction: Apply a baseline correction algorithm and atmospheric suppression to remove any residual ambient CO₂ (2350 cm⁻¹) and H₂O vapor interference.

Analytical Workflow Visualization

FTIR_Workflow Calib System Validation (Polystyrene Standard) Bkg Background Scan (Blank KBr Pellet) Calib->Bkg Validated Prep Sample Preparation (1.5 mg sample + 100 mg KBr) Bkg->Prep Baseline Set Scan FTIR Data Acquisition (4000-400 cm⁻¹, 4 cm⁻¹ res) Prep->Scan Process Data Processing (Baseline & Atm. Correction) Scan->Process Decision Spectral Discrimination Process->Decision Comp1 3-methylcarbazole Confirm N-H (3407 cm⁻¹) Decision->Comp1 N-H Present Comp2 9-acetyl-3-methylcarbazole Confirm C=O (1690 cm⁻¹) Decision->Comp2 C=O Present

Fig 1: Self-validating FTIR analytical workflow for carbazole derivative discrimination.

References

  • Title: Larvicidal Carbazole Alkaloids from Murraya koenigii Against Dengue Fever Mosquito Aedes aegypti Linnaeus Source: SciSpace / Universiti Kebangsaan Malaysia URL
  • Source: AWS / Journal of the American Chemical Society (Supporting Info)
Validation

Validating the Chemical Purity of Commercial 9H-Carbazole, 9-acetyl-3-methyl- Reference Standards: A Comparative Analytical Guide

Executive Summary 9H-Carbazole, 9-acetyl-3-methyl- (CAS: 33634-03-6) is a critical intermediate and building block used in the synthesis of complex pharmaceutical active ingredients (APIs) and organic light-emitting diod...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

9H-Carbazole, 9-acetyl-3-methyl- (CAS: 33634-03-6) is a critical intermediate and building block used in the synthesis of complex pharmaceutical active ingredients (APIs) and organic light-emitting diodes (OLEDs). When commercial batches of this compound are repurposed as analytical reference standards, their chemical purity must be rigorously established. Relying solely on a manufacturer's Certificate of Analysis (CoA) is insufficient for regulatory compliance. This guide outlines a self-validating, orthogonal analytical strategy to certify 9-acetyl-3-methylcarbazole reference standards in strict accordance with ICH Q2(R2) [1] and USP <11> [2] guidelines.

The Causality of Purity: Why Orthogonal Validation is Mandatory

In pharmaceutical quality control, a reference standard is the metrological anchor for all subsequent quantitative assays. According to USP <11>, reference standards must be highly characterized specimens demonstrated to have the appropriate qualities for their intended use[2].

The synthesis of 9-acetyl-3-methylcarbazole often leaves behind structurally similar impurities, such as unreacted 3-methylcarbazole, regioisomers (e.g., 9-acetyl-2-methylcarbazole), or over-acetylated byproducts[3].

  • The Problem with HPLC Alone: Traditional High-Performance Liquid Chromatography (HPLC-UV) relies on the assumption that all impurities share the same UV response factor as the main analyte. Furthermore, HPLC cannot quantify the main component without a pre-existing, highly pure primary standard of the same compound.

  • The qNMR Solution: Quantitative Nuclear Magnetic Resonance (1H qNMR) solves this by providing absolute quantitation. Because the NMR signal intensity is directly proportional to the number of resonating nuclei, qNMR can determine the absolute purity of the carbazole using a universal internal standard (e.g., Maleic acid), completely bypassing the need for a carbazole primary standard[4][5].

By combining qNMR (absolute quantitation) with HPLC-UV (impurity profiling) and GC-MS/Karl Fischer (volatiles/moisture), we create a self-validating system . If the purity calculated by mass balance (HPLC) deviates from the absolute purity (qNMR) by more than 0.5%, the system immediately flags the presence of a hidden, UV-silent, or NMR-silent impurity.

Comparative Matrix: Analytical Techniques for Carbazole Validation

To meet ICH Q2(R2) requirements for accuracy, precision, and specificity[1], a multi-technique approach is required. The table below objectively compares the performance of these alternatives.

Analytical TechniquePrimary FunctionICH Q2(R2) Validation ParameterRequires Primary Standard?Mechanistic Rationale & Causality
1H qNMR Absolute QuantitationAccuracy, SpecificityNo (Uses Universal IS)Direct proportionality of signal to nuclei count allows metrologically traceable absolute purity determination[6].
HPLC-UV Organic Impurity ProfilingPrecision, LOD/LOQYes (For specific impurities)High-resolution separation isolates structurally similar carbazole analogs that might overlap in NMR spectra.
GC-MS Residual Solvent AnalysisSpecificity, LODYes Identifies volatile synthesis solvents (e.g., hexanes, EtOAc) missed by UV detection.
Karl Fischer Moisture ContentAccuracyNo Accounts for trace water weight, which artificially inflates the sample mass during qNMR/HPLC weighing.

Self-Validating Experimental Protocols

Protocol A: Absolute Purity via 1H qNMR (The Gold Standard)

This protocol establishes the true mass fraction of 9-acetyl-3-methylcarbazole without requiring a homologous reference standard[4].

1. Internal Standard (IS) Selection (The Causality): The 1H NMR spectrum of 9-acetyl-3-methylcarbazole features a sharp acetyl singlet at 2.88 ppm , a methyl singlet at 2.53 ppm , and aromatic protons between 7.2–8.3 ppm [3]. To prevent signal overlap, we select Maleic acid (NIST SRM) as the internal standard. Maleic acid produces a clean, isolated singlet at ~6.26 ppm , fitting perfectly into the empty spectral window between the aliphatic and aromatic regions of the carbazole.

2. Step-by-Step Methodology:

  • Weighing: Using a microbalance (d = 0.001 mg), accurately weigh ~20.000 mg of the commercial 9-acetyl-3-methylcarbazole and ~10.000 mg of NIST-traceable Maleic acid into a static-free vial.

  • Dissolution: Dissolve the mixture completely in 0.6 mL of deuterated chloroform ( CDCl3​ ) containing 0.03% TMS. Transfer to a 5 mm NMR tube.

  • Acquisition: Acquire the 1H NMR spectrum at 500 MHz. Critical Step: Set the relaxation delay ( D1​ ) to ≥ 30 seconds (at least 5 × T1​ of the slowest relaxing proton) to ensure complete longitudinal relaxation and prevent integration truncation errors[5].

  • Quantitation: Integrate the acetyl singlet (2.88 ppm, 3H) and the Maleic acid singlet (6.26 ppm, 2H). Calculate absolute purity using the standard qNMR equation based on molar mass, weight, and proton ratios.

Protocol B: Orthogonal Mass Balance (HPLC-UV + KF + GC)

This protocol validates the qNMR result by ensuring no minor impurities are hiding under the baseline.

1. Step-by-Step Methodology:

  • Chromatography: Inject the sample onto a C18 column (150 x 4.6 mm, 3 µm) using a gradient mobile phase of Water/Acetonitrile (0.1% TFA). Detect at 254 nm.

  • Integration: Integrate all peaks excluding the solvent front. Calculate the total area % of organic impurities ( ImpHPLC​ ).

  • Moisture & Volatiles: Determine water content via Karl Fischer titration ( WKF​ ) and residual solvents via Headspace GC-MS ( SGC​ ).

  • Mass Balance Calculation: PurityMB​=100%−(ImpHPLC​+WKF​+SGC​) .

The Self-Validation Check: Compare PurityqNMR​ to PurityMB​ . If the values align within ±0.5% and exceed 99.0%, the material is successfully validated as a USP <11> compliant reference standard.

Validation Workflow Visualization

The following logical workflow dictates the lifecycle of validating the commercial compound into a certified standard.

ValidationWorkflow cluster_0 Orthogonal Analytical Testing Start Commercial 9-Acetyl-3-methylcarbazole (CAS: 33634-03-6) HPLC HPLC-UV Mass Balance (Organic Impurities) Start->HPLC qNMR 1H qNMR (Absolute Quantitation) Start->qNMR GCMS GC-MS & KF Titration (Volatiles & Moisture) Start->GCMS Decision Orthogonal Purity ≥ 99.0%? (ICH Q2(R2) Criteria) HPLC->Decision qNMR->Decision GCMS->Decision Pass Certified Reference Standard (USP <11> Compliant) Decision->Pass Yes Fail Recrystallization (Hexanes:EtOAc 93:7) Decision->Fail No Fail->Start Re-evaluate

Fig 1. Orthogonal validation workflow for 9-acetyl-3-methylcarbazole reference standards.

Conclusion

Validating commercial 9-acetyl-3-methylcarbazole for use as a reference standard cannot rely on a single analytical technique. By combining the absolute quantitation power of 1H qNMR with the high-resolution impurity profiling of HPLC-UV, laboratories can create a closed-loop, self-validating system. This approach not only satisfies the rigorous demands of ICH Q2(R2) and USP <11> but ensures that downstream pharmaceutical and materials science applications are built on a foundation of unquestionable chemical integrity.

References

  • Source: United States Pharmacopeia (USP)
  • Validation of Analytical Procedures Q2(R2)
  • Quantitative NMR Methods in Pharmaceuticals: Purity Assurance Source: Patsnap Eureka URL
  • Method Performance and Validation for Quantitative Analysis by 1H and 31P NMR Spectroscopy Source: ACS Publications URL
  • Collaborative Study to Validate Purity Determination by 1H Quantitative NMR Spectroscopy Source: USP qNMR Exchange URL
  • Source: AWS (Supplementary Chemical Data)

Sources

Comparative

Comparative Thermal Analysis (DSC/TGA) of 9-Acetyl-3-methyl-9H-carbazole vs. Advanced Carbazole Derivatives

Executive Summary & Mechanistic Context Carbazole and its functionalized derivatives are foundational scaffolds in both pharmaceutical development and organic electronics (such as OLEDs and OFETs)[1]. For application sci...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Mechanistic Context

Carbazole and its functionalized derivatives are foundational scaffolds in both pharmaceutical development and organic electronics (such as OLEDs and OFETs)[1]. For application scientists, understanding the thermal stability of these compounds—specifically their melting point ( Tm​ ), glass transition temperature ( Tg​ ), and decomposition temperature ( Td​ )—is critical for predicting material processability and operational lifetime[2],[3].

This guide provides an objective, data-driven comparison of the thermal properties of 9-acetyl-3-methyl-9H-carbazole against the parent 9H-carbazole and other advanced derivatives. We do not merely report transition temperatures; we analyze the underlying molecular forces—such as hydrogen bonding, steric hindrance, and π−π stacking—that dictate these thermal behaviors.

The Causality of Thermal Behavior

The parent 9H-carbazole exhibits a high melting point (~245 °C) driven by a rigid, planar aromatic core and strong intermolecular N−H⋯π hydrogen bonding networks.

When we analyze 9-acetyl-3-methyl-9H-carbazole (CAS: 33634-03-6)[4],[5], its thermal profile is drastically different due to two synergistic modifications:

  • N-Acetylation: The introduction of the acetyl group at the 9-position completely abolishes the intermolecular N−H hydrogen bonding network[6]. Furthermore, the electron-withdrawing nature of the acetyl group alters the molecular dipole.

  • C3-Methylation: The methyl group at the 3-position breaks the planar symmetry of the carbazole core, disrupting tight face-to-face π−π stacking in the crystal lattice.

Consequently, the lattice energy is severely reduced, resulting in a significantly depressed melting point of 71–72 °C [7]. In contrast, functionalizing the carbazole core with massive, bulky substituents (e.g., diphenylamino groups) prevents crystallization entirely, trapping the material in an amorphous state characterized by high Tg​ values (>150 °C)[8],[9].

Quantitative Thermal Analysis Data

The following table summarizes the thermal properties of 9-acetyl-3-methyl-9H-carbazole compared to other relevant carbazole derivatives, obtained via Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA).

CompoundStructural Modification Tm​ (°C) Tg​ (°C) Td,5%​ (°C)Mechanistic Rationale
9H-Carbazole None (Parent)~245N/A~340Strong N−H⋯π bonding and high planarity drive high lattice energy.
3,6-Dimethyl-9H-carbazole C-Alkyl~220N/A~330 N−H bonding intact, but methyl groups slightly disrupt packing[10].
Compound 7a N-Alkyl95Not observed291N-alkylation removes H-bonding, lowering Tm​ and Td​ [2],[11].
9-Acetyl-3-methyl-9H-carbazole N-Acyl, C-Alkyl71–72 N/A~280*Synergistic loss of H-bonding and broken symmetry minimizes lattice energy[7].
3-(N,N-diphenylamino)carbazole (Dimer 6) Bulky N-SubstitutedN/A173389Massive steric bulk prevents crystallization; forms stable amorphous glass[9].
13CzCNCzCN Bulky C-SubstitutedN/A>207452Highly rigid, twisted structure yields exceptional thermal stability for OLEDs[1].

*Estimated based on the thermal lability of the N-acetyl bond relative to N-alkyl carbazoles.

Structure-Property Relationship Visualization

The following diagram maps the logical pathways from specific chemical modifications to their resulting intermolecular effects and macroscopic thermal properties.

ThermalMechanisms Parent Parent 9H-Carbazole (Strong N-H···π Bonding) Mod1 N-Acetylation (Removes H-Bond Donor) Parent->Mod1 Chemical Modification Mod2 C3-Methylation (Breaks Planar Symmetry) Parent->Mod2 Chemical Modification Mod3 Bulky N-Substitution (e.g., Diphenylamino) Parent->Mod3 Chemical Modification Effect1 Loss of Intermolecular Hydrogen Bonding Mod1->Effect1 Effect2 Disrupted Face-to-Face π-π Stacking Mod2->Effect2 Effect3 Increased Free Volume & Chain Entanglement Mod3->Effect3 Result1 9-Acetyl-3-methyl-9H-carbazole Low Tm (71-72 °C) Effect1->Result1 Synergistic Effect Effect2->Result1 Synergistic Effect Result2 Amorphous Carbazole Hosts High Tg (> 150 °C) Effect2->Result2 Prevents Crystallization Effect3->Result2 Amorphous Phase

Causal pathways linking carbazole structural modifications to their resulting thermal properties.

Self-Validating Experimental Protocols

To ensure scientific integrity, thermal analysis must be conducted using self-validating workflows. The protocols below are designed to eliminate artifacts (such as residual solvent or thermal history) to capture the intrinsic properties of the carbazole derivatives.

Protocol A: Differential Scanning Calorimetry (DSC)

Objective: Determine intrinsic phase transitions ( Tm​ , Tg​ ) while eliminating the material's thermal history[2],[3].

  • Calibration: Calibrate the DSC instrument for heat flow and temperature using a high-purity Indium standard.

  • Sample Preparation: Precisely weigh 3–5 mg of the carbazole derivative into an aluminum pan and hermetically seal it to prevent mass loss during the scan[2].

  • First Heating Cycle (Erasing Thermal History): Heat the sample from 25 °C to a temperature ~20 °C below its known Td​ at a rate of 10 °C/min under a nitrogen purge (50 mL/min). Causality: This step melts the sample, erasing any crystalline artifacts induced by the synthesis or precipitation solvents[11].

  • Cooling Cycle: Quench or cool the sample at 20 °C/min back to 25 °C. Amorphous derivatives will lock into a glassy state here.

  • Second Heating Cycle (Data Acquisition): Heat the sample again at 10 °C/min.

    • Record Tm​ (e.g., 71 °C for 9-acetyl-3-methyl-9H-carbazole) as the peak of the endothermic melting transition.

    • Record Tg​ as the inflection point of the step-like change in the baseline heat capacity[3].

Protocol B: Thermogravimetric Analysis (TGA)

Objective: Determine the absolute thermal decomposition temperature ( Td,5%​ ) independent of oxidative degradation[2],[8].

  • Crucible Preparation: Tare a clean platinum or alumina crucible within the TGA microbalance.

  • Sample Loading: Load 5–10 mg of the powdered sample into the crucible[6].

  • Atmospheric Control: Purge the furnace with high-purity Nitrogen ( N2​ ) at 50 mL/min for 15 minutes prior to heating. Causality: An inert atmosphere ensures that the recorded mass loss is strictly due to thermal bond cleavage, rather than combustion/oxidation with atmospheric oxygen[11].

  • Thermal Ramp: Heat the sample from 25 °C to 600 °C at a constant rate of 10 °C/min.

  • Data Analysis: Analyze the thermogram to identify the temperature at which exactly 5% of the initial mass has been lost ( Td,5%​ ). This is the industry standard metric for the thermal stability limit of organic electronic materials[8].

References

  • Carbazolyl Electron Donor and Pyridinyl Electron Acceptor Containing Derivatives as Potential Host Materials for Green Organic Light-Emitting Diodes - MDPI. URL: [Link]

  • C1-, C2-, and C3-Modified Carbazole Derivatives as Promising Host Materials for Phosphorescent Organic Light-Emitting Diodes - ACS Publications. URL: [Link]

  • 3-(N,N-Diphenylamino)carbazole Donor Containing Bipolar Derivatives with Very High Glass Transition Temperatures as Potential TADF Emitters for OLEDs - MDPI. URL: [Link]

  • Synthesis of novel multifunctional carbazole-based molecules and their thermal, electrochemical and optical properties - Beilstein Journals. URL: [Link]

  • Measurement of Tg by DSC - Thermal Support. URL:[Link]

  • Combined C-H Functionalization / C-N Bond Formation Route to Carbazoles Supporting Information - AWS. URL: [Link]

Sources

Safety & Regulatory Compliance

Safety

9H-Carbazole, 9-acetyl-3-methyl- proper disposal procedures

As a Senior Application Scientist, I approach laboratory safety and chemical logistics not merely as a regulatory checklist, but as a mechanistic system. To safely handle and dispose of specialized organic compounds, we...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I approach laboratory safety and chemical logistics not merely as a regulatory checklist, but as a mechanistic system. To safely handle and dispose of specialized organic compounds, we must first understand their underlying physicochemical properties.

This operational guide provides a self-validating, step-by-step framework for the safe handling, spill response, and disposal of 9-Acetyl-3-methyl-9H-carbazole . By understanding the causality behind these protocols, researchers and drug development professionals can ensure strict environmental compliance and laboratory safety.

Physicochemical Profile & Mechanistic Hazard Assessment

9-Acetyl-3-methyl-9H-carbazole is a synthetic carbazole derivative often utilized in advanced organic synthesis and materials science[1]. To design an effective disposal and handling plan, we must evaluate its physical and chemical properties[2],[3].

Table 1: Chemical Identity and Hazard Profile

Property / ParameterDetailOperational Implication
Chemical Name 1-(3-methyl-9H-carbazol-9-yl)ethan-1-oneStandardized nomenclature for inventory tracking[2].
CAS Number 33634-03-6Essential for accurate SDS retrieval and waste manifesting[3].
Molecular Formula C15H13NOContains a stable aromatic nitrogen heterocycle[2].
Molecular Weight 223.27 g/mol Used for calculating stoichiometric waste generation[2].
Physical State Off-white powderProne to aerosolization; poses a risk of dust inhalation[1],[4].
Reactivity Extremely weak baseIncompatible with strong oxidizing agents; risk of exothermic reaction[5].
Decomposition Emits Nitrogen Oxides (NOx)Requires specialized high-temperature incineration with exhaust scrubbers[5],[6].
Environmental Aquatic ToxicityHighly lipophilic; strictly prohibited from drain disposal[7],.

The Causality of the Hazard: The carbazole core is a highly stable, nitrogen-containing aromatic system. Because of its lipophilicity, it does not readily biodegrade and poses a severe threat to aquatic ecosystems if introduced into waterways[7],[8]. Furthermore, when subjected to thermal decomposition or incomplete combustion, the nitrogen atom within the ring oxidizes to form toxic nitrogen oxides (NOx)[5]. Finally, as a fine organic powder, localized accumulation of dust can lead to severe respiratory irritation and, under specific conditions, presents a dust explosion hazard[7],[4].

Standard Operating Procedure: Spill Response & Containment

In the event of a spill, standard wet-cleaning methods (like mopping with water) are contraindicated. Adding water to lipophilic organic powders creates a difficult-to-manage slurry that increases the risk of the compound entering the laboratory drainage system[8].

Step-by-Step Spill Response Methodology:

  • Isolation & Airflow Management: Immediately isolate the area. Turn off local fans or equipment that generate drafts to prevent the aerosolization of the powder[4].

  • Don Appropriate PPE: Personnel must equip themselves with a particulate respirator (N95 or P100), chemical-resistant nitrile gloves, a fastened lab coat, and safety goggles[5],.

  • Source Containment: Physically block any nearby floor drains or sinks. Do not allow the product to enter drains, surface water, or groundwater[7],.

  • Dry Clean-Up: Use anti-static, non-sparking tools to carefully sweep or scoop the powder. Do not use standard vacuum cleaners , as fine organic dusts can ignite if exposed to the static electricity or motor sparks of unrated equipment[7],[8].

  • Waste Transfer: Place the recovered powder into a chemically compatible, sealable secondary container (e.g., a wide-mouth high-density polyethylene (HDPE) jar)[8].

  • Surface Decontamination: Once the bulk powder is removed, wipe the affected surfaces with a disposable cloth dampened with an appropriate organic solvent (e.g., ethanol or isopropanol) to dissolve and remove residual traces. Dispose of the contaminated cloths in the same hazardous waste container[9].

SpillResponse A 1. Spill Detected 9-Acetyl-3-methyl-9H-carbazole B 2. Assess Risk & Isolate Area (Prevent Drafts) A->B C 3. Don Appropriate PPE (Respirator, Nitrile Gloves) B->C D 4. Source Containment (Block Drains/Sinks) C->D E 5. Dry Clean-Up (Use Anti-Static Tools) D->E F 6. Transfer to Waste Container (Seal Tightly) E->F G 7. Surface Decontamination (Wipe with Solvent) F->G

Workflow for the safe containment and dry clean-up of 9-acetyl-3-methyl-9H-carbazole spills.

Waste Segregation and Disposal Protocols

The Environmental Protection Agency (EPA) enforces the Resource Conservation and Recovery Act (RCRA), which mandates a "cradle-to-grave" tracking system for hazardous waste[10]. While 9-Acetyl-3-methyl-9H-carbazole may not have a specific "U" or "P" listed waste code, it must be managed as a characteristic toxic and environmental hazard[11],[10].

Step-by-Step Disposal Methodology:

  • Waste Classification & Segregation: Classify the material as Non-Halogenated Organic Nitrogen Waste . Strictly segregate this container from strong oxidizing agents (e.g., peroxides, nitric acid) to prevent violent exothermic reactions[5],[9].

  • Satellite Accumulation Area (SAA) Storage: Store the waste in a designated SAA. The container must remain tightly closed at all times unless waste is actively being added[9]. Label the container clearly with "Hazardous Waste," the chemical name, and the primary hazard (Toxic/Irritant)[8].

  • Handling Empty Containers: Under RCRA guidelines, a container that held a toxic chemical is not truly "empty" until it has been triple-rinsed with an appropriate solvent. The rinsate itself must be collected and managed as hazardous waste[10],[9].

  • Final Destruction via Incineration: Do not dispose of this chemical in standard municipal landfills. The waste must be transferred to a licensed hazardous waste treatment facility[7],. The facility will utilize high-temperature industrial combustion (>1000°C) . This extreme heat is required to break the stable C-N and C-C bonds, reverting the compound to its constituent elements and completely removing its toxicity[6].

  • Emission Controls (NOx Scrubbing): Because the combustion of carbazole derivatives yields toxic nitrogen oxides[5], the incineration plant must be equipped with specialized exhaust scrubbers. This ensures compliance with the Clean Air Act, which strictly regulates the atmospheric emission of NOx compounds to prevent environmental pollution[12].

WasteDisposal A Solid Waste Generation B Segregation (Non-Halogenated Organic Nitrogen) A->B C RCRA SAA Storage (Sealed Container) B->C D Licensed Transport (Hazardous Hauler) C->D E High-Temp Incineration (>1000°C) D->E F NOx Scrubbing (Emission Control) E->F

Cradle-to-grave disposal pathway for carbazole derivatives ensuring RCRA and EPA compliance.

References

  • AWS. "Combined C-H Functionalization / C-N Bond Formation Route to Carbazoles Supporting Information". Available at: [Link]

  • Carl ROTH. "Safety Data Sheet: Carbazole". Available at: [Link]

  • MCF Environmental. "Is your Industrial Hazardous Waste Management Putting you at risk?". Available at: [Link]

  • Environmental Protection Agency (EPA). "RCRA Orientation Manual". Available at: [Link]

  • Environmental Protection Agency (EPA). "Hazardous Waste Listings". Available at:[Link]

  • Auburn University. "A Guide to the Generation, Storage and Disposal of Hazardous Waste". Available at: [Link]

  • Northwestern University. "Hazardous Waste Disposal Guide - Research Safety". Available at:[Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.